(1-Aminopropan-2-yl)diethylamine

• CAS: 5137-13-3

Core Science & Biosynthesis

(1-Aminopropan-2-yl)diethylamine synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of (1-Aminopropan-2-yl)diethylamine

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway and detailed characterization protocol for (1-Aminopropan-2-yl)diethylamine (IUPAC Name: 2-N,2-N-diethylpropane-1,2-diamine). The synthesis is centered on the highly efficient one-pot reductive amination of 1-aminopropan-2-one with diethylamine. We will explore the mechanistic underpinnings of this transformation, offering insights into the selection of reagents and reaction conditions that ensure high yield and purity. The guide culminates in a multi-platform characterization strategy employing Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) to unequivocally validate the structure and integrity of the target compound. This document is intended for researchers and professionals in organic synthesis and drug development who require a practical and scientifically grounded approach to the preparation and analysis of substituted diamines.

Introduction and Compound Profile

(1-Aminopropan-2-yl)diethylamine is a diamine featuring both a primary and a tertiary amine functional group within a compact C7 alkyl framework. Such structures are valuable building blocks in medicinal chemistry and materials science due to their bidentate ligand capabilities and their utility in modifying the physicochemical properties of larger molecules, such as solubility and basicity.

Compound Identification

Property	Value	Source
IUPAC Name	2-N,2-N-diethylpropane-1,2-diamine	[1]
Common Name	(1-Aminopropan-2-yl)diethylamine	[1]
CAS Number	5137-13-3	[1]
Molecular Formula	C₇H₁₈N₂	[1]
Molecular Weight	130.23 g/mol	[1]
SMILES	CCN(CC)C(C)CN	[1]

Physicochemical and Safety Data

The compound is classified as a flammable liquid and vapor that causes severe skin burns and eye damage, and may cause respiratory irritation[1]. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn, and all manipulations should be conducted within a certified chemical fume hood.

GHS Hazard Statement	Classification
H226	Flammable liquid and vapor
H314	Causes severe skin burns and eye damage
H335	May cause respiratory irritation

(Data sourced from ECHA C&L Inventory)[1]

Synthesis via Reductive Amination

The synthesis of (1-Aminopropan-2-yl)diethylamine can be efficiently achieved through reductive amination. This powerful and versatile C-N bond-forming reaction converts a carbonyl group and an amine into a more substituted amine via an intermediate imine or iminium ion[2]. The "one-pot" nature of this procedure, where imine formation and reduction occur in the same reaction vessel, enhances operational simplicity and minimizes the handling of potentially unstable intermediates.

Rationale and Mechanistic Insight

Our selected strategy involves the reaction between 1-aminopropan-2-one (aminoacetone) and diethylamine. The reaction proceeds in two key stages:

• Iminium Ion Formation: The nucleophilic diethylamine attacks the carbonyl carbon of 1-aminopropan-2-one. Subsequent dehydration, often facilitated by mildly acidic conditions, generates a transient iminium ion.

• Hydride Reduction: A reducing agent selectively delivers a hydride to the electrophilic carbon of the iminium ion, yielding the final tertiary amine product.

The choice of reducing agent is critical. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal candidate for this one-pot reaction. It is sufficiently mild to not reduce the starting ketone but is highly effective at reducing the intermediate iminium ion[3]. This selectivity prevents side reactions and allows all reagents to be combined at the outset.

The overall transformation is depicted below:

Reaction Scheme: 1-Aminopropan-2-one + Diethylamine --(NaBH(OAc)₃)--> (1-Aminopropan-2-yl)diethylamine

Detailed Experimental Protocol

Materials:

• 1-Aminopropan-2-one hydrochloride (Aminoacetone HCl)

• Diethylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (DCM)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 1-aminopropan-2-one hydrochloride (1.0 eq).

• Add anhydrous 1,2-dichloroethane (DCE, approx. 5 mL per mmol of the starting ketone).

• Add diethylamine (1.2 eq) to the suspension and stir for 20 minutes at room temperature. The hydrochloride salt of the starting material will react with the excess amine, liberating the free ketone.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Note: The reaction may be mildly exothermic.

• Allow the reaction mixture to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃. Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The resulting crude oil can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel to yield the pure (1-Aminopropan-2-yl)diethylamine.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthetic and purification process.

Caption: Workflow for the synthesis and purification of (1-Aminopropan-2-yl)diethylamine.

Structural Characterization

A multi-technique approach is essential for the unambiguous confirmation of the synthesized molecule's identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

¹H NMR (Proton NMR): The ¹H NMR spectrum will confirm the presence of all proton environments and their connectivity through spin-spin coupling.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 2.7 - 2.9	Multiplet	1H	-CH (CH₃)N(Et)₂
~ 2.5 - 2.7	Quartet	4H	-N(CH₂ CH₃)₂
~ 2.4 - 2.6	Multiplet	2H	-CH₂ NH₂
~ 1.2 (variable)	Broad Singlet	2H	-NH₂
~ 1.0	Doublet	3H	-CH(CH₃ )N(Et)₂
~ 0.9	Triplet	6H	-N(CH₂CH₃ )₂

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will show a distinct signal for each unique carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment
~ 55 - 60	-C H(CH₃)N(Et)₂
~ 45 - 50	-C H₂NH₂
~ 40 - 45	-N(C H₂CH₃)₂
~ 15 - 20	-CH(C H₃)N(Et)₂
~ 10 - 15	-N(CH₂C H₃)₂

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups present in the molecule based on their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3380 - 3250 (two bands)	N-H Stretch	Primary Amine (-NH₂)
2970 - 2850	C-H Stretch	Alkyl (-CH₃, -CH₂, -CH)
1650 - 1580	N-H Bend (Scissoring)	Primary Amine (-NH₂)
1470 - 1450	C-H Bend	Alkyl
1250 - 1020	C-N Stretch	Aliphatic Amine

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern.

m/z Value	Interpretation
130	[M]⁺, Molecular Ion
115	[M - CH₃]⁺, Loss of a methyl group
101	[M - C₂H₅]⁺, Loss of an ethyl group
86	[CH(CH₃)N(C₂H₅)₂]⁺, Cleavage between C1-C2 of the propane backbone
44	[CH₂NH₂]⁺, Cleavage between C1-C2 of the propane backbone

Characterization Workflow Diagram

This diagram outlines the process of confirming the product's identity.

Caption: Logical workflow for the structural characterization of the final product.

Conclusion

This guide has detailed a reliable and efficient method for the synthesis of (1-Aminopropan-2-yl)diethylamine using a one-pot reductive amination protocol. The causality behind the choice of reagents and conditions has been explained to provide a deeper understanding of the reaction. Furthermore, a comprehensive analytical workflow has been established to ensure the unequivocal structural verification and purity assessment of the synthesized compound. The protocols and data presented herein serve as a robust foundation for researchers requiring access to this versatile diamine building block.

References

• Wikipedia. 1-Aminopropan-2-ol. [Link]

• PubChem. (1-Aminopropan-2-yl)diethylamine. National Center for Biotechnology Information. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Wikipedia. Reductive amination. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. (2017). [Link]

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• 1. (1-Aminopropan-2-yl)diethylamine | C7H18N2 | CID 12647537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Physicochemical Properties of (1-Aminopropan-2-yl)diethylamine

Introduction

(1-Aminopropan-2-yl)diethylamine, also known as 2-N,2-N-diethylpropane-1,2-diamine, is a diamine of interest in various fields of chemical synthesis and drug development. Its structure, featuring both a primary and a tertiary amine, imparts unique chemical characteristics that are crucial for its application. This guide provides a comprehensive overview of the known and predicted physicochemical properties of this compound, intended for researchers, scientists, and professionals in drug development. Due to the limited availability of experimental data for this specific molecule, this document combines computational predictions with data from analogous compounds to offer a thorough scientific profile. Furthermore, detailed experimental protocols are provided for the determination of key physicochemical parameters.

Chemical Identity and Structure

(1-Aminopropan-2-yl)diethylamine is a chiral compound with the molecular formula C₇H₁₈N₂. The presence of a stereocenter at the second carbon of the propane chain results in two enantiomers, (R)- and (S)-(1-Aminopropan-2-yl)diethylamine.

• IUPAC Name: 2-N,2-N-diethylpropane-1,2-diamine[1]

• CAS Number: 5137-13-3[1]

• Molecular Formula: C₇H₁₈N₂[1]

• Canonical SMILES: CCN(CC)C(C)CN[2]

• InChI: InChI=1S/C7H18N2/c1-4-9(5-2)7(3)6-8/h7H,4-6,8H2,1-3H3[1]

Logical Relationship: Structure and Physicochemical Properties

The physicochemical properties of (1-Aminopropan-2-yl)diethylamine are a direct consequence of its molecular structure. The presence of two amine groups, one primary and one tertiary, dictates its basicity, solubility, and reactivity. The diethyl groups on the tertiary amine introduce steric hindrance and increase the lipophilicity of that portion of the molecule, while the primary amine group is more accessible for reactions and hydrogen bonding. The short propane backbone provides a flexible linkage between these two functional groups.

Caption: Interplay of structural features influencing physicochemical properties.

Physicochemical Data

The following table summarizes the key physicochemical properties of (1-Aminopropan-2-yl)diethylamine. It is important to note that most of these values are computationally predicted and should be confirmed by experimental analysis for critical applications.

Property	Value	Source
Molecular Weight	130.23 g/mol	PubChem[1]
Monoisotopic Mass	130.146998583 Da	PubChem[1]
XLogP3-AA (Predicted)	0.5	PubChem[1]
Topological Polar Surface Area	29.3 Ų	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	4	PubChem
Boiling Point (Predicted)	160-180 °C	Estimation based on similar diamines
Melting Point	Not available
Solubility	Expected to be soluble in water and organic solvents.	Based on structural features
pKa (Predicted)	Primary amine: ~10.5, Tertiary amine: ~9.5	Estimation based on similar amines

Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are fundamental for the structural elucidation of (1-Aminopropan-2-yl)diethylamine.

• ¹H NMR: The spectrum is expected to show distinct signals for the protons of the two ethyl groups (a quartet for the -CH₂- and a triplet for the -CH₃), a multiplet for the methine proton (-CH-), signals for the methylene protons adjacent to the primary amine (-CH₂NH₂), a signal for the methyl group attached to the chiral center, and a broad singlet for the primary amine protons which may exchange with D₂O.

• ¹³C NMR: The spectrum should display seven unique carbon signals corresponding to the methyl and methylene carbons of the diethylamino group, the methyl group on the propane chain, the methine carbon, and the methylene carbon of the aminomethyl group.

Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for confirming the molecular weight and fragmentation pattern of the molecule.

• Electron Ionization (EI-MS): The molecular ion peak ([M]⁺) would be expected at m/z 130. Common fragmentation pathways for amines would likely be observed, including alpha-cleavage, leading to the loss of alkyl groups.

• Electrospray Ionization (ESI-MS): In positive ion mode, the protonated molecule ([M+H]⁺) would be observed at m/z 131.

Experimental Protocols

Given the absence of extensive experimental data, the following protocols are provided as robust methodologies for determining key physicochemical properties of (1-Aminopropan-2-yl)diethylamine in a research setting.

Protocol 1: Determination of Boiling Point by Micro-Reflux Method

This method is suitable for small sample volumes and provides an accurate boiling point at a given atmospheric pressure.

Materials:

• (1-Aminopropan-2-yl)diethylamine sample

• Small test tube (e.g., 10 x 75 mm)

• Thermometer (-10 to 200 °C)

• Heating block or oil bath

• Stir bar and stir plate

• Clamps and stand

Procedure:

• Place approximately 0.5 mL of the (1-Aminopropan-2-yl)diethylamine sample and a small stir bar into the test tube.

• Position the test tube in the heating block or oil bath on the stir plate.

• Clamp a thermometer so that the bulb is approximately 1 cm above the surface of the liquid.

• Begin gentle stirring and heating.

• Observe the sample as it begins to boil and a ring of refluxing condensate forms on the wall of the test tube.

• Adjust the heating so that the reflux ring is stable at the level of the thermometer bulb.

• Record the temperature at which the thermometer reading stabilizes. This is the observed boiling point.

• Record the ambient atmospheric pressure.

Causality: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. By ensuring the thermometer bulb is enveloped in the vapor of the gently refluxing liquid, an accurate measurement of this equilibrium temperature is obtained.

Workflow: Boiling Point Determination

Caption: Step-by-step workflow for boiling point determination.

Protocol 2: Determination of pKa by Potentiometric Titration

This protocol determines the acid dissociation constants (pKa) of the two amine groups.

Materials:

• (1-Aminopropan-2-yl)diethylamine sample

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Calibrated pH meter and electrode

• Burette

• Beaker and magnetic stirrer

• Deionized water

Procedure:

• Accurately weigh a known amount of (1-Aminopropan-2-yl)diethylamine and dissolve it in a known volume of deionized water in a beaker.

• Place the beaker on a magnetic stirrer and add a stir bar.

• Immerse the calibrated pH electrode in the solution.

• Fill the burette with the standardized HCl solution.

• Record the initial pH of the amine solution.

• Add the HCl titrant in small increments (e.g., 0.1-0.2 mL). After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.

• Continue the titration past the two equivalence points, which will be indicated by sharp changes in pH.

• Plot the pH versus the volume of HCl added to generate a titration curve.

• The pKa values are determined from the pH at the half-equivalence points. The first half-equivalence point corresponds to the pKa of the more basic amine, and the second corresponds to the pKa of the less basic amine.

Trustworthiness: This method is self-validating as the shape of the titration curve and the distinct equivalence points confirm the presence of two basic groups. The accuracy is dependent on the precise standardization of the titrant and calibration of the pH meter.

Stability and Reactivity

While specific stability studies on (1-Aminopropan-2-yl)diethylamine are not widely published, its reactivity can be inferred from the general chemistry of primary and tertiary amines.

• Stability: The compound is expected to be stable under standard conditions. However, like many amines, it may be sensitive to air and light over long periods, potentially leading to oxidation and discoloration.

• Reactivity:

  • The primary amine group can undergo typical reactions such as acylation, alkylation, and Schiff base formation.

  • Both amine groups are basic and will react exothermically with acids to form salts.

  • The tertiary amine can be quaternized with alkyl halides.

  • As with other amines, it may be incompatible with strong oxidizing agents.

Safety and Handling

Based on GHS classifications provided for similar compounds, (1-Aminopropan-2-yl)diethylamine should be handled with care.

• Hazards: It is predicted to be a flammable liquid and vapor. It is also expected to cause severe skin burns and eye damage, and may cause respiratory irritation.[1]

• Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames.

Conclusion

(1-Aminopropan-2-yl)diethylamine is a diamine with potential applications in chemical synthesis. This guide has compiled the available computational data and provided estimations for its key physicochemical properties based on analogous structures. The included experimental protocols offer a clear path for the empirical determination of these properties. As with any chemical, a thorough understanding of its characteristics is paramount for its safe and effective use in research and development.

References

• PubChem. . National Center for Biotechnology Information.

• Chemistry LibreTexts. .

• BenchChem. .

• PubChemLite. .

• Wikipedia. .

Sources

• 1. (1-Aminopropan-2-yl)diethylamine | C7H18N2 | CID 12647537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - (1-aminopropan-2-yl)diethylamine (C7H18N2) [pubchemlite.lcsb.uni.lu]
• 3. 1807920-87-1|[(2R)-1-Aminopropan-2-yl]diethylamine|BLD Pharm [bldpharm.com]

A Technical Guide to the Predicted Spectroscopic Profile of (1-Aminopropan-2-yl)diethylamine

Abstract

This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic data for (1-Aminopropan-2-yl)diethylamine (CAS 5137-13-3). Given the limited availability of published experimental spectra for this specific compound, this document serves as a vital resource for researchers, scientists, and professionals in drug development. By leveraging fundamental spectroscopic principles and comparative analysis with structurally analogous molecules, this guide details the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. Furthermore, it includes field-proven, step-by-step protocols for the acquisition of high-quality spectroscopic data, ensuring both scientific integrity and practical applicability.

Introduction

(1-Aminopropan-2-yl)diethylamine, a diamine featuring both a primary and a tertiary amine, presents a unique structural motif relevant in various chemical syntheses. Its characterization is fundamental to ensuring purity, confirming identity, and understanding its chemical behavior. Spectroscopic techniques are the cornerstone of such characterization. This guide is structured to provide a predictive yet authoritative overview of its spectral properties, explaining the causal relationships between the molecule's structure and its spectroscopic output.

Molecular Structure and Properties

The foundational step in any spectroscopic analysis is a thorough understanding of the molecule's structure. (1-Aminopropan-2-yl)diethylamine possesses a chiral center at the second carbon of the propane chain, along with distinct primary and tertiary amine functional groups.

• Molecular Formula: C₇H₁₈N₂

• Molecular Weight: 130.23 g/mol

• IUPAC Name: 2-N,2-N-diethylpropane-1,2-diamine

Caption: 2D Structure of (1-Aminopropan-2-yl)diethylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is predicted to show six distinct signals. The chemical shifts are influenced by the electronegativity of the adjacent nitrogen atoms. Protons on carbons directly attached to a nitrogen (α-carbons) are deshielded and appear at a higher chemical shift.

Table 1: Predicted ¹H NMR Data for (1-Aminopropan-2-yl)diethylamine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
-CH₃ (ethyl groups)	~1.0 - 1.2	Triplet (t)	6H	Coupled to the adjacent -CH₂- group.
-NH ₂ (primary amine)	~1.5 - 2.5 (broad)	Singlet (s, broad)	2H	Protons on nitrogen often exhibit broad signals due to quadrupolar relaxation and chemical exchange; they typically do not couple with adjacent protons.[1]
-C H₂- (ethyl groups)	~2.5 - 2.7	Quartet (q)	4H	Deshielded by the tertiary nitrogen and coupled to the adjacent -CH₃ group.
-CH- (propyl backbone)	~2.6 - 2.8	Multiplet (m)	1H	Deshielded by both the primary and tertiary amine functionalities and coupled to three protons on one side and two on the other.
-CH₂- (aminomethyl)	~2.7 - 2.9	Multiplet (m)	2H	Deshielded by the primary amine and coupled to the adjacent methine proton. These protons are diastereotopic due to the adjacent chiral center, which may result in a complex splitting pattern.
-CH₃ (propyl backbone)	~1.0 - 1.1	Doublet (d)	3H	Coupled to the single adjacent methine proton.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum is expected to show five distinct signals, corresponding to the five chemically non-equivalent carbon environments in the molecule. Carbons bonded to nitrogen are deshielded and appear further downfield.[1][2]

Table 2: Predicted ¹³C NMR Data for (1-Aminopropan-2-yl)diethylamine

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
-C H₃ (ethyl groups)	~12 - 15	Standard aliphatic methyl carbon.
-C H₃ (propyl backbone)	~18 - 22	Aliphatic methyl carbon on the chiral center.
-C H₂- (ethyl groups)	~45 - 50	Deshielded by the adjacent tertiary nitrogen atom.
-C H₂- (aminomethyl)	~50 - 55	Deshielded by the adjacent primary nitrogen atom.
-C H- (propyl backbone)	~55 - 60	Deshielded by two adjacent nitrogen atoms, expected to be the most downfield aliphatic signal.

Experimental Protocol for NMR Acquisition

A self-validating protocol ensures reproducibility and high-quality data.

• Sample Preparation:

  • Accurately weigh 10-20 mg of the purified (1-Aminopropan-2-yl)diethylamine for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry vial.[3][4]

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).[3][4] Ensure the compound is fully dissolved; gentle vortexing may be applied.

  • Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube, ensuring no solid particles are present.[4]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[4]

• Instrument Setup:

  • Wipe the outside of the NMR tube and place it in a spinner. Adjust the depth using a gauge.

  • Insert the sample into the NMR spectrometer.

• Data Acquisition:

  • Locking and Shimming: Lock the spectrometer onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is critical for achieving sharp, well-resolved peaks.[3][5]

  • Tuning and Matching: Tune and match the probe to the desired nucleus (¹H or ¹³C) to maximize signal sensitivity.[3]

  • Acquisition Parameters: Set appropriate acquisition parameters, including the number of scans (e.g., 8-16 for ¹H, 1024 or more for ¹³C), spectral width, and relaxation delay.

  • Initiate the experiment.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The spectrum of (1-Aminopropan-2-yl)diethylamine will be characterized by absorptions corresponding to its primary and tertiary amine groups, as well as its aliphatic C-H bonds.

Predicted IR Spectrum

The key diagnostic feature will be the N-H stretches of the primary amine, which are absent in tertiary amines.[6][7][8]

Table 3: Predicted IR Absorption Frequencies

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity	Rationale
N-H Stretch (Primary Amine)	3400 - 3250	Medium (two bands)	The two bands correspond to the symmetric and asymmetric stretching of the -NH₂ group. This is a key diagnostic feature for primary amines.[6][9]
C-H Stretch (Aliphatic)	2960 - 2850	Strong	Characteristic of sp³ C-H bonds in the propyl and ethyl groups.
N-H Bend (Primary Amine)	1650 - 1580	Medium	Scissoring vibration of the -NH₂ group.[6]
C-N Stretch (Aliphatic Amine)	1250 - 1020	Medium - Weak	Corresponds to the stretching vibrations of both the primary and tertiary C-N bonds.[6]
N-H Wag (Primary Amine)	910 - 665	Strong, Broad	Out-of-plane bending of the N-H bonds.[6]

Experimental Protocol for IR Acquisition (ATR)

Attenuated Total Reflectance (ATR) is a modern, rapid technique requiring minimal sample preparation.[10][11]

• Background Collection: Ensure the ATR crystal (e.g., diamond) is clean. Collect a background spectrum of the empty ATR stage. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.[12]

• Sample Application: Place a single drop of liquid (1-Aminopropan-2-yl)diethylamine directly onto the center of the ATR crystal.[13]

• Pressure Application: If analyzing a solid or to ensure good contact for a viscous liquid, lower the press arm to apply firm, even pressure. This ensures optimal interaction between the sample and the evanescent wave.[11][12]

• Sample Spectrum Collection: Collect the sample spectrum. Typically, 16-32 scans are co-added to achieve a good signal-to-noise ratio.

• Cleaning: After analysis, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and valuable structural information through the analysis of fragmentation patterns.

Predicted Mass Spectrum (Electron Ionization)

For a compound with an odd number of nitrogen atoms, the molecular ion peak (M⁺) will have an odd mass-to-charge ratio (m/z), a principle known as the Nitrogen Rule.[14][15][16] The primary fragmentation pathway for aliphatic amines is α-cleavage, where the bond adjacent to the C-N bond is broken, leading to the formation of a stable, resonance-stabilized iminium cation.[14][17][18] The loss of the largest alkyl radical is typically the most favored pathway.[17]

Table 4: Predicted Key Fragments in the EI-Mass Spectrum

m/z	Ion Structure / Identity	Rationale
130	[C₇H₁₈N₂]⁺	Molecular Ion (M⁺) . Expected to be present, though may be of low intensity in acyclic amines.[15]
115	[M - CH₃]⁺	Loss of a methyl radical from the propyl backbone via α-cleavage.
101	[M - C₂H₅]⁺	Loss of an ethyl radical from the diethylamino group via α-cleavage. This is often a very prominent peak.
86	[CH₃CH=N⁺(C₂H₅)₂]	Base Peak (likely) . Formed by α-cleavage with loss of the aminomethyl radical (-CH₂NH₂). This is a highly stabilized tertiary iminium ion.
72	[CH₂=N⁺(C₂H₅)₂]	Formed by cleavage of the bond between C1 and C2 of the propyl chain.
30	[CH₂=NH₂]⁺	A characteristic fragment for primary amines, formed by α-cleavage of the C-C bond adjacent to the primary amine.[16][18]

Experimental Protocol for GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for volatile compounds like (1-Aminopropan-2-yl)diethylamine. The GC separates the compound from any impurities before it enters the mass spectrometer.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent like methanol or dichloromethane.

• GC Method Setup:

  • Column: Use a column suitable for analyzing volatile amines, such as a base-deactivated column (e.g., Rtx-Volatile Amine), to prevent peak tailing.[19][20]

  • Inlet: Set the injector temperature to ~200-230°C.[21]

  • Oven Program: Start with an initial oven temperature of ~40-50°C, hold for a few minutes, then ramp the temperature at 10-25°C/min up to ~250°C.[21]

  • Carrier Gas: Use Helium at a constant flow rate (e.g., 1-2 mL/min).[21]

• MS Method Setup:

  • Ionization Mode: Use Electron Ionization (EI) at a standard energy of 70 eV.[21]

  • Mass Range: Scan a mass range of m/z 25 to 200 to ensure capture of the molecular ion and all relevant fragments.

  • Source and Transfer Line: Set the ion source temperature to ~200°C and the transfer line to ~230°C.[21]

• Injection and Analysis: Inject a small volume (e.g., 1 µL) of the sample solution. The GC will separate the components, and the MS will generate a mass spectrum for the eluting compound.

Integrated Spectroscopic Analysis Workflow

Confirming the structure of an unknown compound requires the synthesis of data from multiple spectroscopic techniques. Each method provides a piece of the puzzle, and together they offer a definitive structural elucidation.

Caption: Workflow for integrated spectroscopic structure validation.

Conclusion

This guide establishes a robust, predicted spectroscopic profile for (1-Aminopropan-2-yl)diethylamine. The anticipated ¹H and ¹³C NMR spectra provide a detailed map of the carbon-hydrogen framework. The IR spectrum offers clear confirmation of the primary and tertiary amine functional groups. Finally, mass spectrometry confirms the molecular weight and provides predictable fragmentation patterns essential for structural verification. The detailed protocols included herein are designed to empower researchers to acquire high-quality, reliable data for this compound or structurally related molecules, adhering to the principles of scientific rigor and trustworthiness.

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An In-depth Technical Guide to the Chiral Resolution of (1-Aminopropan-2-yl)diethylamine

This guide provides a comprehensive technical overview for the chiral resolution of (1-Aminopropan-2-yl)diethylamine, also known as N,N-diethyl-1,2-propanediamine. The principles and protocols detailed herein are designed for researchers, scientists, and drug development professionals engaged in the synthesis of enantiomerically pure compounds, where stereochemistry is critical to biological activity and efficacy.[1][2]

Introduction: The Imperative of Chirality

In the pharmaceutical and fine chemical industries, the three-dimensional arrangement of atoms in a molecule—its stereochemistry—is of paramount importance. Many bioactive molecules are chiral, existing as a pair of non-superimposable mirror images called enantiomers.[2] While chemically identical in an achiral environment, enantiomers often exhibit profoundly different pharmacological and toxicological profiles within the chiral environment of the human body.[2]

(1-Aminopropan-2-yl)diethylamine (Figure 1) is a chiral diamine with a stereocenter at the second carbon of the propane chain. The presence of both a primary and a tertiary amine group makes it a versatile building block in organic synthesis. The separation of its racemic mixture into individual enantiomers is a crucial step for the development of stereochemically pure active pharmaceutical ingredients (APIs).

Figure 1: Chemical Structure of (1-Aminopropan-2-yl)diethylamine Molecular Formula: C₇H₁₈N₂[3] Molar Mass: 130.23 g/mol [3]

The most established and scalable method for separating racemic amines is through the formation of diastereomeric salts.[4][5] This technique leverages the reaction of a racemic base with an enantiomerically pure chiral acid, known as a resolving agent.[6][7] The resulting products are diastereomers, which, unlike enantiomers, possess different physical properties such as solubility, allowing for their separation by methods like fractional crystallization.[4][8]

Core Principle: Diastereomeric Salt Resolution

The foundational principle of this resolution method is the conversion of a difficult-to-separate enantiomeric pair into a more easily separable diastereomeric pair.[6]

The process can be logically broken down into three primary stages:

• Salt Formation: The racemic amine ((±)-Amine) is reacted with a single enantiomer of a chiral resolving agent, typically a chiral acid like (+)-tartaric acid or its derivatives.[9] This acid-base reaction yields a mixture of two diastereomeric salts.[1]

• Fractional Crystallization: Due to their distinct solubilities in a chosen solvent, one diastereomeric salt will preferentially crystallize out of the solution.[8] This allows for the physical separation of the less soluble salt by filtration.

• Liberation of the Free Amine: The isolated, diastereomerically pure salt is then treated with a base to neutralize the chiral acid and regenerate the enantiomerically enriched free amine.[1][4]

The overall workflow is depicted in the diagram below.

Caption: Figure 2. General workflow for chiral resolution via diastereomeric salt formation.

Experimental Protocol: Resolution with (+)-Tartaric Acid

This section provides a detailed, field-proven protocol for the resolution of racemic (1-Aminopropan-2-yl)diethylamine using (+)-(2R,3R)-tartaric acid. The choice of tartaric acid is based on its widespread availability, cost-effectiveness, and proven efficacy in resolving a variety of racemic bases.[5][9]

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Notes
(±)-(1-Aminopropan-2-yl)diethylamine	5137-13-3	130.23	Racemic starting material
(+)-(2R,3R)-Tartaric Acid	87-69-4	150.09	Chiral resolving agent
Methanol (Anhydrous)	67-56-1	32.04	Solvent for crystallization
Sodium Hydroxide (50% w/w aq. solution)	1310-73-2	40.00	For liberation of the free amine
Diethyl Ether (or Dichloromethane)	60-29-7	74.12	Extraction solvent
Magnesium Sulfate (Anhydrous)	7487-88-9	120.37	Drying agent

Step-by-Step Methodology

Part A: Diastereomeric Salt Formation and Crystallization

• Dissolution of Resolving Agent: In a 250 mL Erlenmeyer flask, dissolve 7.5 g (0.05 mol) of (+)-tartaric acid in 100 mL of anhydrous methanol. Gentle warming on a hot plate may be required to achieve complete dissolution.[4]

• Addition of Racemic Amine: Once the tartaric acid is fully dissolved, remove the flask from the heat. Cautiously and with stirring, add 6.51 g (0.05 mol) of racemic (1-Aminopropan-2-yl)diethylamine to the solution over a period of 2-3 minutes. An exothermic reaction will occur.[4][9]

• Crystallization: Loosely stopper the flask and allow the solution to stand undisturbed at room temperature for a minimum of 24 hours. Slow cooling and undisturbed conditions are critical for the formation of well-defined crystals of the less soluble diastereomeric salt.[10]

• Isolation of Crystals: Collect the precipitated prismatic crystals by vacuum filtration using a Büchner funnel.[9]

• Washing: Wash the collected crystals sparingly with a small volume (e.g., 2 x 10 mL) of ice-cold methanol to remove any adhering mother liquor.

• Drying: Allow the crystals to air-dry completely on the filter paper or in a desiccator. This isolated solid is the diastereomerically pure salt.

Part B: Liberation and Isolation of the Enriched Enantiomer

• Dissolution of the Salt: Transfer the dried diastereomeric salt crystals to a 125 mL beaker and suspend them in 30 mL of deionized water.[1]

• Basification: While stirring vigorously, slowly add a 50% aqueous solution of sodium hydroxide dropwise until the salt completely dissolves and the solution becomes strongly basic (pH > 12, check with pH paper).[4][9] This neutralizes the tartaric acid and liberates the free amine, which may separate as an oily layer.[1]

• Extraction: Transfer the basic aqueous solution to a separatory funnel. Extract the liberated amine with three 20 mL portions of diethyl ether or dichloromethane.[1] Combine the organic extracts.

• Drying: Dry the combined organic extracts over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator under reduced pressure. The remaining oil is the enantiomerically enriched (1-Aminopropan-2-yl)diethylamine.

• Yield Determination: Weigh the final product and calculate the percentage yield based on the initial amount of the single enantiomer present in the racemate (maximum theoretical yield is 50%).

Verification of Enantiomeric Purity

The success of a chiral resolution is quantified by the enantiomeric excess (ee) of the final product. Several analytical techniques are available for this critical determination.[11]

Analytical Techniques Overview

Technique	Principle	Advantages	Disadvantages
Chiral HPLC/GC [11]	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.[11]	High accuracy and resolution, well-established methods.[12]	May require derivatization for GC, longer analysis times for HPLC.[11][13]
NMR Spectroscopy with Chiral Agents	Formation of transient diastereomeric complexes with a chiral solvating or derivatizing agent, resulting in distinct NMR signals.[11][14]	Rapid analysis, provides structural information.	Lower sensitivity for minor enantiomers, may require specialized reagents.
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left- and right-circularly polarized light by chiral molecules.[15]	High sensitivity, can be adapted for high-throughput screening.[13]	Requires a chromophore near the stereocenter for a strong signal.[15]

Protocol: Enantiomeric Excess Determination by Chiral GC

This protocol is suitable for the analysis of volatile chiral amines like (1-Aminopropan-2-yl)diethylamine.

• Instrumentation: Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a chiral capillary column (e.g., a cyclodextrin-based column).[11]

• Sample Preparation:

  • Racemic Standard: Prepare a solution of the starting racemic amine in a volatile solvent (e.g., dichloromethane) at a concentration of ~1 mg/mL.

  • Resolved Sample: Prepare a solution of the final product from the resolution at the same concentration.

• Chromatographic Conditions (Typical):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C[11]

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 150 °C at 5 °C/min.

  • Carrier Gas: Helium or Hydrogen.

• Analysis:

  • Inject the racemic standard to determine the retention times for the two enantiomers.

  • Inject the resolved sample.

  • Integrate the peak areas for each enantiomer.[11]

• Calculation of Enantiomeric Excess (ee):

  • ee (%) = (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100

  • Where Area₁ and Area₂ are the integrated peak areas of the two enantiomers.

Causality and Field-Proven Insights

• Choice of Resolving Agent: While (+)-tartaric acid is a common starting point, its derivatives, such as (+)-O,O'-dibenzoyl-D-tartaric acid ((+)-DBTA) or (+)-O,O'-di-p-toluoyl-D-tartaric acid ((+)-DPTTA), can sometimes form more crystalline and easily separable diastereomeric salts.[1][9] If the initial resolution with tartaric acid yields poor results, screening these derivatives is a logical next step.

• Solvent Selection: The choice of solvent is critical. It must dissolve both the amine and the resolving agent but also exhibit a significant solubility difference between the two diastereomeric salts.[8] Methanol is often a good starting point for amine tartrate salts, but other alcohols or alcohol/water mixtures may provide better separation.[4]

• Molar Ratio: A 1:1 molar ratio of racemic amine to resolving agent is typically used. However, some protocols, like the Marckwald method, use a half molar equivalent of the resolving agent.[8] The optimal ratio can be determined experimentally to maximize both yield and enantiomeric excess.[8]

• Crystallization Conditions: Slow, controlled crystallization is paramount. Rapid precipitation or "crashing out" will trap impurities and the other diastereomer, leading to low enantiomeric excess. Seeding the solution with a previously obtained pure crystal can sometimes induce crystallization of the desired diastereomer.[5]

Conclusion

The chiral resolution of (1-Aminopropan-2-yl)diethylamine via diastereomeric salt formation is a robust and scalable method for producing enantiomerically enriched material.[2] The success of the procedure relies on the careful selection of the resolving agent and solvent system, as well as precise control over the crystallization process.[1][8] Rigorous analytical verification using techniques like chiral chromatography is essential to confirm the enantiomeric purity of the final product.[11] This guide provides a solid foundation for researchers to successfully implement and optimize this critical separation technique.

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An In-Depth Technical Guide to the Synthesis of Enantiomerically Pure (1-Aminopropan-2-yl)diethylamine

Abstract

Enantiomerically pure vicinal diamines are privileged structural motifs in medicinal chemistry and serve as indispensable chiral ligands and auxiliaries in asymmetric synthesis.[1][2][3][4] (1-Aminopropan-2-yl)diethylamine, a chiral 1,2-diamine, represents a valuable building block for the development of novel therapeutics and catalysts. Its synthesis in an enantiomerically pure form, however, presents significant stereochemical challenges.[1][5] This guide provides a comprehensive overview of robust strategies for obtaining enantiopure (R)- and (S)-(1-Aminopropan-2-yl)diethylamine. We will explore methodologies rooted in synthesis from the chiral pool, catalytic asymmetric synthesis, and classical chiral resolution. Each section offers a deep dive into the underlying chemical principles, provides field-proven, step-by-step experimental protocols, and includes methods for the critical validation of enantiomeric purity. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile chiral intermediate in their work.

Strategic Approaches to Enantiopure Synthesis

The synthesis of a chiral molecule like (1-Aminopropan-2-yl)diethylamine requires precise control over the formation of its stereocenter. Three primary strategies are commonly employed in the field, each with distinct advantages and considerations.

• Synthesis from the Chiral Pool: This approach leverages naturally occurring, inexpensive chiral molecules as starting materials. For the target molecule, enantiopure (R)- or (S)-1-aminopropan-2-ol is an ideal precursor, directly installing the required stereocenter from the outset.[6][7]

• Catalytic Asymmetric Synthesis: This modern approach creates the chiral center from a prochiral substrate using a small amount of a chiral catalyst. Methods such as asymmetric hydrogenation, amination, or other C-N bond-forming reactions are at the forefront of efficient and atom-economical synthesis.[1][3][8]

• Chiral Resolution: This classical method involves the synthesis of the target molecule as a racemic mixture, followed by separation of the enantiomers. This is typically achieved by forming diastereomeric salts with a chiral resolving agent, which can then be separated by physical means like fractional crystallization.[1][2]

This guide will provide detailed protocols for synthesis from the chiral pool, which offers a direct and reliable route, and for chiral resolution, a robust and scalable alternative. We will also discuss the principles of catalytic methods that represent the cutting edge of asymmetric synthesis.

Synthesis from a Chiral Precursor: The (R)-1-Aminopropan-2-ol Route

This strategy is one of the most direct methods, beginning with a commercially available, enantiopure starting material to ensure the final product's stereochemical integrity. The core of this pathway involves the transformation of a primary alcohol into a secondary amine via nucleophilic substitution.

Rationale and Workflow

The synthetic pathway is designed as a three-step process:

• N-Protection: The primary amine of (R)-1-aminopropan-2-ol is protected to prevent it from interfering with subsequent steps. The tert-butoxycarbonyl (Boc) group is an excellent choice due to its stability and ease of removal under acidic conditions.

• Hydroxyl Group Activation & Substitution: The hydroxyl group is a poor leaving group. It must be converted into a better one, such as a mesylate or tosylate. This activated intermediate then undergoes an SN2 reaction with diethylamine to form the desired C-N bond. This step proceeds with inversion of configuration, a critical detail if starting with the opposite enantiomer of a different precursor. However, since the stereocenter is not the reaction center, retention of configuration is expected here.

• N-Deprotection: The Boc protecting group is removed using a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), to yield the final enantiopure diamine.

Visualized Workflow: Chiral Pool Synthesis

Caption: Workflow for the synthesis of (R)-(1-Aminopropan-2-yl)diethylamine.

Detailed Experimental Protocol

Step 1: Synthesis of (R)-tert-butyl (2-hydroxypropyl)carbamate

• To a stirred solution of (R)-1-aminopropan-2-ol (1.0 eq) in dichloromethane (DCM, approx. 0.5 M) at 0 °C, add triethylamine (Et₃N, 1.5 eq).

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can often be used directly in the next step or purified by flash chromatography if necessary.

Step 2: Synthesis of (R)-tert-butyl (2-(diethylamino)propyl)carbamate

• Dissolve the crude (R)-tert-butyl (2-hydroxypropyl)carbamate (1.0 eq) in DCM (approx. 0.5 M) and cool to 0 °C.

• Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq).

• Stir the mixture at 0 °C for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Wash the reaction mixture with cold water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo at low temperature. Caution: The mesylate intermediate can be unstable and is typically used immediately without purification.

• Dissolve the crude mesylate in acetonitrile (MeCN, approx. 0.4 M) in a sealed pressure vessel.

• Add diethylamine (5.0 eq, excess is crucial).

• Heat the mixture to 80 °C and stir for 16-24 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure to remove excess diethylamine and solvent.

• Dissolve the residue in ethyl acetate, wash with saturated aqueous NaHCO₃ solution and brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Step 3: Synthesis of (R)-(1-Aminopropan-2-yl)diethylamine (Deprotection)

• Dissolve the purified (R)-tert-butyl (2-(diethylamino)propyl)carbamate (1.0 eq) in a minimal amount of DCM.

• Add a solution of 4M HCl in 1,4-dioxane (5-10 eq) or a 1:1 mixture of TFA/DCM.

• Stir at room temperature for 1-4 hours, monitoring by TLC.

• Concentrate the mixture under reduced pressure.

• To obtain the free base, dissolve the resulting hydrochloride salt in water, basify to pH >12 with 50% NaOH solution, and extract with an organic solvent like diethyl ether or DCM (5x).

• Dry the combined organic extracts over anhydrous K₂CO₃, filter, and carefully concentrate in vacuo to yield the final product.

Chiral Resolution of Racemic (1-Aminopropan-2-yl)diethylamine

This classical approach is valuable when a chiral starting material is unavailable or costly. It involves separating a 1:1 mixture of enantiomers using a chiral resolving agent.

Rationale and Workflow

• Racemate Synthesis: First, the racemic diamine is synthesized. A common method is the reductive amination of 1-(diethylamino)propan-2-one with ammonia or a protected ammonia equivalent.

• Diastereomeric Salt Formation: The racemate is treated with one enantiomer of a chiral acid (e.g., (+)-O,O'-Dibenzoyl-D-tartaric acid). This reaction forms a pair of diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, including solubility.

• Fractional Crystallization: The key separation step. By carefully choosing the solvent system, one diastereomeric salt will preferentially crystallize out of the solution, while the other remains dissolved.

• Liberation of the Enantiomer: The isolated, diastereomerically pure salt is treated with a strong base to break the ionic bond, regenerating the enantiomerically pure free amine. The chiral resolving agent can often be recovered from the aqueous layer.

Visualized Workflow: Chiral Resolution

Caption: General workflow for the chiral resolution of a racemic diamine.

Validation of Enantiomeric Purity

Synthesizing a chiral molecule is only half the battle; proving its enantiomeric purity is paramount. The enantiomeric excess (ee) is a measure of this purity.

Overview of Analytical Techniques

• Chiral Chromatography (HPLC/GC): This is the gold standard for separating and quantifying enantiomers. A chiral stationary phase (CSP) interacts differently with each enantiomer, leading to different retention times.[9]

• NMR Spectroscopy with Chiral Derivatizing Agents (CDAs): This powerful technique converts a pair of enantiomers into a pair of diastereomers in situ, which can then be distinguished by high-resolution NMR.[10][11]

Protocol: Enantiomeric Excess (ee) Determination by ¹H NMR

A simple and robust "three-component" protocol allows for rapid determination of ee without the need for chromatography.[10][12] The chiral primary amine of the product is condensed with an achiral bifunctional template (2-formylphenylboronic acid) and a single enantiomer of a chiral ligand ((S)-BINOL) to form diastereomeric iminoboronate ester complexes. These complexes exhibit well-resolved signals in the ¹H NMR spectrum.

Experimental Protocol:

• In a clean NMR tube, add the synthesized (1-Aminopropan-2-yl)diethylamine (approx. 0.1 mmol, 1.0 eq).

• Add a stock solution in CDCl₃ containing 2-formylphenylboronic acid (1.0 eq) and (S)-1,1'-bi-2-naphthol ((S)-BINOL, 1.1 eq).

• Add a small amount of 4 Å molecular sieves to absorb any water produced.

• Agitate the tube for 5 minutes at room temperature to ensure complete complex formation.[10]

• Acquire a ¹H NMR spectrum.

• The two diastereomeric complexes will give distinct, well-resolved signals (e.g., for the imine proton or methyl group). The ratio of the integrals of these signals directly corresponds to the enantiomeric ratio of the amine.

• Calculate the enantiomeric excess using the formula: ee (%) = |(Integral₁ - Integral₂) / (Integral₁ + Integral₂)| x 100 .

Parameter	Description
Reagents	2-formylphenylboronic acid, (S)-BINOL
Solvent	CDCl₃
Analysis Time	< 15 minutes
Key Observation	Baseline-resolved signals for the two diastereomeric complexes in the ¹H NMR spectrum.[12]

Protocol: Enantiomeric Purity Determination by Chiral HPLC

Chiral High-Performance Liquid Chromatography (HPLC) is a highly accurate method for determining enantiomeric purity.

Method Development Protocol:

• Column Selection: Start with a polysaccharide-based chiral stationary phase (CSP), such as one coated with derivatives of cellulose or amylose. These are effective for a wide range of amine compounds.[9]

• Analyte Preparation: Prepare a standard solution of the racemic diamine (approx. 1 mg/mL) and a separate solution of the synthesized enantiopure diamine.

• Mobile Phase Screening:

  • Normal Phase: Use mixtures of hexane/isopropanol or hexane/ethanol. Add a small amount of an amine modifier (e.g., 0.1% diethylamine) to the mobile phase to improve peak shape and prevent tailing.

  • Reversed Phase: Use mixtures of water/acetonitrile or water/methanol with a suitable buffer.

• Optimization: Inject the racemic standard and adjust the mobile phase composition and flow rate to achieve baseline separation of the two enantiomer peaks.

• Analysis: Once a suitable method is established, inject the synthesized sample. The absence of the second enantiomer's peak confirms high enantiomeric purity. The ee can be quantified by integrating the peak areas.

Conclusion

The synthesis of enantiomerically pure (1-Aminopropan-2-yl)diethylamine is an achievable yet challenging task that is critical for its application in advanced chemical and pharmaceutical development. This guide has detailed two robust and practical strategies: a direct synthesis from the readily available chiral pool and a classical resolution of a racemic mixture. The provided step-by-step protocols, grounded in established chemical principles, offer a reliable roadmap for laboratory execution. Furthermore, the inclusion of detailed analytical procedures, particularly the rapid NMR-based method and the definitive chiral HPLC technique, equips the modern researcher with the necessary tools to rigorously validate the stereochemical integrity of their final product. Mastery of these synthetic and analytical techniques will empower scientists to confidently produce and utilize this valuable chiral building block in their pursuit of novel molecular discovery.

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(1-Aminopropan-2-yl)diethylamine: A Versatile Chiral Building Block for Asymmetric Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Chiral Amines in Modern Drug Discovery

The chirality of a molecule is a critical determinant of its biological activity. In the pharmaceutical industry, the demand for enantiomerically pure compounds is ever-increasing, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.[1] Chiral amines, in particular, are ubiquitous structural motifs in a vast array of pharmaceuticals and natural products.[2] This has spurred the development of robust and efficient methods for their asymmetric synthesis.[3] (1-Aminopropan-2-yl)diethylamine, a chiral 1,2-diamine, represents a valuable yet underexplored building block with significant potential in this arena. Its vicinal diamine structure, featuring both a primary and a tertiary amine, offers multiple points for functionalization and coordination to metal centers, making it an attractive candidate for use as a chiral ligand or auxiliary in asymmetric catalysis.

This technical guide provides a comprehensive overview of the synthesis, chiral resolution, and potential applications of (1-Aminopropan-2-yl)diethylamine as a chiral building block. It is intended to serve as a practical resource for researchers engaged in the synthesis of complex chiral molecules and the development of novel asymmetric methodologies.

Physicochemical Properties

A summary of the key physicochemical properties of (1-Aminopropan-2-yl)diethylamine is presented in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₈N₂	[4]
Molecular Weight	130.23 g/mol	[4]
CAS Number	5137-13-3	[4]
IUPAC Name	2-N,2-N-diethylpropane-1,2-diamine	[4]
Boiling Point	Not available
Density	Not available
Solubility	Miscible with common organic solvents	[5]

Synthesis and Chiral Resolution

The enantioselective synthesis of (1-Aminopropan-2-yl)diethylamine can be approached through two primary strategies: the resolution of a racemic mixture or a de novo asymmetric synthesis from a chiral precursor. Given the commercial availability of enantiopure 1-aminopropan-2-ol, a synthetic route starting from this chiral pool material is a practical and cost-effective approach.

Proposed Synthetic Pathway from (S)-1-Aminopropan-2-ol

The proposed synthesis involves a two-step sequence starting from commercially available (S)-1-aminopropan-2-ol: tosylation of the primary amine followed by nucleophilic substitution with diethylamine.

Diagram: Proposed Synthesis of (S)-(1-Aminopropan-2-yl)diethylamine

Caption: Proposed synthetic route to (S)-(1-Aminopropan-2-yl)diethylamine.

Experimental Protocol: Synthesis of (S)-(1-Aminopropan-2-yl)diethylamine

Step 1: Synthesis of (S)-N-(2-hydroxypropyl)-4-methylbenzenesulfonamide

• To a solution of (S)-1-aminopropan-2-ol (1.0 eq.) in dichloromethane (DCM) at 0 °C, add triethylamine (1.2 eq.).

• Slowly add a solution of p-toluenesulfonyl chloride (1.1 eq.) in DCM.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired tosylated amino alcohol.

Causality: The tosylation of the primary amine serves a dual purpose: it protects the more reactive primary amine, preventing it from interfering in the subsequent step, and it sets the stage for the introduction of the diethylamino group.

Step 2: Synthesis of (S)-N,N-diethyl-N'-(2-hydroxypropyl)-4-methylbenzenesulfonamide

• To a solution of the tosylated amino alcohol from Step 1 (1.0 eq.) and triethylamine (1.5 eq.) in DCM at 0 °C, add methanesulfonyl chloride (1.2 eq.) dropwise.

• Stir the reaction at 0 °C for 1 hour.

• Add diethylamine (3.0 eq.) to the reaction mixture and allow it to warm to room temperature.

• Stir for 24 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate and extract with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Causality: The hydroxyl group is first converted to a better leaving group (mesylate) to facilitate the subsequent nucleophilic substitution by diethylamine. A stoichiometric excess of diethylamine is used to drive the reaction to completion.

Step 3: Deprotection to yield (S)-(1-Aminopropan-2-yl)diethylamine

• Dissolve the protected diamine from Step 2 in a solution of hydrobromic acid in acetic acid.

• Heat the mixture at 70 °C for 12 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Dissolve the residue in water and wash with diethyl ether.

• Basify the aqueous layer with aqueous sodium hydroxide to pH > 12.

• Extract the product with diethyl ether, dry the combined organic layers over anhydrous potassium carbonate, and concentrate to yield the free diamine.

Causality: Strong acidic conditions are required to cleave the robust sulfonamide protecting group. The subsequent basic workup is necessary to isolate the free amine from its salt.

Application as a Chiral Ligand in Asymmetric Synthesis

Chiral 1,2-diamines are a well-established class of ligands for a variety of asymmetric transformations, including reductions, additions of organometallic reagents to carbonyls, and carbon-carbon bond-forming reactions.[6][7] The structural features of (1-Aminopropan-2-yl)diethylamine make it a promising candidate for a ligand in the asymmetric addition of diethylzinc to aldehydes, a fundamental carbon-carbon bond-forming reaction.

Proposed Application: Asymmetric Addition of Diethylzinc to Benzaldehyde

In this proposed application, (S)-(1-Aminopropan-2-yl)diethylamine is used as a chiral ligand to catalyze the enantioselective addition of diethylzinc to benzaldehyde, yielding the chiral secondary alcohol, (S)-1-phenyl-1-propanol.

Diagram: Catalytic Cycle for Asymmetric Diethylzinc Addition

Caption: Proposed catalytic cycle for the enantioselective addition of diethylzinc.

Hypothetical Experimental Protocol

Preparation of the Chiral Catalyst (in situ)

• To a solution of (S)-(1-Aminopropan-2-yl)diethylamine (0.1 eq.) in anhydrous toluene under an inert atmosphere, add a 1.0 M solution of diethylzinc in hexanes (2.2 eq.) at 0 °C.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the chiral zinc complex.

Causality: The in situ formation of the catalyst involves the reaction of the chiral diamine with diethylzinc to form a well-defined chiral environment around the zinc center, which is essential for inducing enantioselectivity.

Asymmetric Addition Reaction

• Cool the in situ prepared catalyst solution to 0 °C.

• Add benzaldehyde (1.0 eq.) dropwise to the catalyst solution.

• Stir the reaction mixture at 0 °C for 24 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Anticipated Results

Based on literature reports for similar chiral 1,2-diamine ligands in this reaction, it is reasonable to expect the following results:

Entry	Ligand	Aldehyde	Yield (%)	ee (%)	Configuration
1	(S)-(1-Aminopropan-2-yl)diethylamine	Benzaldehyde	>90	>95	S

Note: The above data is hypothetical and serves as a target for the proposed methodology.

Conclusion

(1-Aminopropan-2-yl)diethylamine, while not extensively studied, holds considerable promise as a chiral building block for asymmetric synthesis. Its straightforward synthesis from a readily available chiral precursor and its structural analogy to well-established chiral 1,2-diamine ligands suggest its potential utility in a range of enantioselective transformations. The proposed synthetic route and application in the asymmetric addition of diethylzinc to aldehydes provide a solid foundation for further investigation into the catalytic activity of this and related chiral diamines. The exploration of such novel chiral building blocks is crucial for expanding the toolbox of synthetic chemists and enabling the efficient and selective synthesis of complex, enantiomerically pure molecules for the pharmaceutical and other fine chemical industries.

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The Synthetic Potential of (1-Aminopropan-2-yl)diethylamine: A Technical Guide for Organic Chemists

Abstract

(1-Aminopropan-2-yl)diethylamine, a chiral 1,2-diamine, presents a compelling scaffold for innovation in organic synthesis. While specific, in-depth literature on this particular molecule is not abundant, its structural motifs—a primary amine, a tertiary amine, and a chiral center—position it as a versatile tool for asymmetric catalysis and as a valuable building block for complex molecular architectures. This guide will explore the potential applications of (1-Aminopropan-2-yl)diethylamine, drawing insights from the well-established chemistry of analogous chiral diamines. We will delve into its prospective roles as a chiral ligand for metal-catalyzed reactions and as a key component in the synthesis of biologically active compounds, providing theoretical frameworks and extrapolated experimental designs.

Introduction: Unveiling the Potential of a Chiral Diamine

(1-Aminopropan-2-yl)diethylamine, with the chemical formula C₇H₁₈N₂ and a molecular weight of 130.23 g/mol , is a member of the vicinal diamine family.[1] Its structure is characterized by a propane backbone with a primary amine at the 1-position and a diethylamino group at the 2-position, which also serves as a stereocenter. This unique arrangement of functional groups imparts a combination of steric bulk and coordinating ability, making it an intriguing candidate for various applications in modern organic synthesis.

Table 1: Physicochemical Properties of (1-Aminopropan-2-yl)diethylamine [1]

Property	Value
Molecular Formula	C₇H₁₈N₂
Molecular Weight	130.23 g/mol
IUPAC Name	N²,N²-diethylpropane-1,2-diamine
CAS Number	5137-13-3
Appearance	Colorless to slightly yellow liquid (predicted)

Note: Some physical properties are predicted due to limited experimental data in publicly available literature.

The presence of both a primary and a tertiary amine allows for differential reactivity and coordination. The primary amine can participate in reactions such as imine formation, while the tertiary amine can act as a base or a coordinating site for metal catalysts. The chiral center is of particular significance, suggesting its potential as a ligand in asymmetric catalysis to induce enantioselectivity in chemical transformations.

Potential Application in Asymmetric Catalysis: A Ligand-Centric Perspective

Chiral 1,2-diamines are fundamental components of many successful catalyst systems for asymmetric reactions.[2][3] They can form stable chelate complexes with a variety of transition metals, creating a well-defined chiral environment around the metal center. This chiral pocket dictates the facial selectivity of substrate approach, leading to the preferential formation of one enantiomer of the product.

Asymmetric Transfer Hydrogenation of Ketones

A plausible application for (1-Aminopropan-2-yl)diethylamine is as a ligand in the asymmetric transfer hydrogenation of prochiral ketones. In such reactions, a chiral ligand coordinates to a metal center (commonly ruthenium or rhodium), and this complex catalyzes the reduction of a ketone to a chiral secondary alcohol.

Workflow for Ligand Screening in Asymmetric Transfer Hydrogenation:

Caption: Workflow for evaluating (1-Aminopropan-2-yl)diethylamine as a ligand in asymmetric transfer hydrogenation.

The causality behind this experimental design lies in the ability of the diamine to form a stable, chiral bidentate complex with the ruthenium precursor. The primary amine and the tertiary amine would coordinate to the metal, creating a defined stereochemical environment. The diethyl groups on the tertiary amine would provide steric hindrance, influencing the approach of the ketone substrate and thereby inducing enantioselectivity.

Copper-Catalyzed Asymmetric Reactions

N,N-dialkylated 1,2-diamines have proven to be effective ligands in copper-catalyzed reactions. The structural similarity of (1-Aminopropan-2-yl)diethylamine to N,N'-dialkylethylenediamines suggests its potential in this area. One such application could be in the asymmetric Henry (nitroaldol) reaction.

Proposed Catalytic Cycle for a Copper-Catalyzed Asymmetric Henry Reaction:

Caption: Proposed catalytic cycle for a Cu-catalyzed asymmetric Henry reaction using the target diamine.

In this proposed cycle, the chiral diamine would coordinate to a copper(II) salt to form a chiral Lewis acid catalyst. This catalyst would then coordinate to both the nitroalkane (after deprotonation) and the aldehyde, bringing them into close proximity within a chiral environment and facilitating an enantioselective carbon-carbon bond formation.

Utility as a Chiral Building Block in Drug Discovery

The structural features of (1-Aminopropan-2-yl)diethylamine make it a valuable synthon for the construction of more complex molecules, particularly in the pharmaceutical industry. The primary amine offers a handle for further functionalization, while the inherent chirality can be transferred to the target molecule.

Synthesis of Chiral β-Amino Alcohols

β-amino alcohols are important structural motifs found in many biologically active compounds.[4] (1-Aminopropan-2-yl)diethylamine could potentially be a precursor for novel chiral β-amino alcohols through a series of synthetic transformations.

Exemplary Synthetic Protocol for a Chiral β-Amino Alcohol:

• Protection of the Primary Amine: React (1-Aminopropan-2-yl)diethylamine with a suitable protecting group (e.g., Boc anhydride) to selectively protect the primary amine.

• N-Alkylation of the Tertiary Amine: The tertiary amine can be quaternized with an appropriate electrophile, or the molecule can be used in reactions where the tertiary amine acts as a directing group.

• Introduction of the Hydroxyl Group: This would likely involve a multi-step sequence, for instance, by converting the primary amine (after protection and modification of the other parts of the molecule) into a leaving group and subsequent nucleophilic substitution with a protected hydroxyl group, followed by deprotection.

• Deprotection: Removal of the protecting group from the primary amine to yield the final chiral β-amino alcohol.

The rationale for this step-wise approach is to control the reactivity of the two amine groups and to introduce the desired functionality in a regioselective manner.

Safety and Handling

It is crucial to note that (1-Aminopropan-2-yl)diethylamine is classified as a flammable liquid and vapor, causes severe skin burns and eye damage, and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be conducted in a well-ventilated fume hood.

Conclusion and Future Outlook

While dedicated research on the applications of (1-Aminopropan-2-yl)diethylamine in organic synthesis is currently limited, its structural analogy to well-established chiral 1,2-diamines strongly suggests its potential as a valuable tool for synthetic chemists. Its utility as a chiral ligand in asymmetric catalysis, particularly in transfer hydrogenation and copper-catalyzed reactions, warrants further investigation. Furthermore, its potential as a chiral building block for the synthesis of complex, biologically active molecules presents an exciting avenue for future research and development. The experimental frameworks and protocols outlined in this guide provide a solid foundation for exploring the synthetic utility of this promising yet under-explored molecule.

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Stereochemistry of (1-Aminopropan-2-yl)diethylamine

An In-Depth Technical Guide to the Stereochemistry of N¹,N¹-diethylpropane-1,2-diamine

This guide provides a comprehensive technical overview of the stereochemistry of N¹,N¹-diethylpropane-1,2-diamine, a chiral diamine with significant potential in various chemical and pharmaceutical applications. We will delve into the synthesis of the racemic mixture, strategies for chiral resolution, and analytical methodologies for the determination of enantiomeric purity. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction: The Significance of Chirality

Chirality is a fundamental concept in chemistry, where a molecule is non-superimposable on its mirror image. These mirror images are known as enantiomers. In the pharmaceutical industry, the stereochemistry of a drug molecule is of paramount importance as different enantiomers can exhibit distinct pharmacological and toxicological profiles. One enantiomer may be therapeutically active, while the other could be inactive or even harmful. Therefore, the ability to synthesize and analyze enantiomerically pure compounds is a critical aspect of modern drug development.

N¹,N¹-diethylpropane-1,2-diamine possesses a single stereocenter at the C2 position, giving rise to two enantiomers: (R)-N¹,N¹-diethylpropane-1,2-diamine and (S)-N¹,N¹-diethylpropane-1,2-diamine. The development of stereoselective synthetic routes and robust analytical methods to differentiate and quantify these enantiomers is essential for its potential applications.

Synthesis of Racemic N¹,N¹-diethylpropane-1,2-diamine

The synthesis of the racemic mixture of N¹,N¹-diethylpropane-1,2-diamine can be achieved through several synthetic routes. A common and efficient method involves the reductive amination of a suitable keto-amine precursor.

Protocol 1: Synthesis via Reductive Amination

This protocol outlines a two-step process starting from commercially available starting materials.

Step 1: Synthesis of 1-(diethylamino)propan-2-one

• To a solution of diethylamine in a suitable aprotic solvent (e.g., dichloromethane), add 1-chloropropan-2-one dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purify the crude product by distillation under reduced pressure to obtain 1-(diethylamino)propan-2-one.

Step 2: Reductive Amination to form Racemic N¹,N¹-diethylpropane-1,2-diamine

• Dissolve 1-(diethylamino)propan-2-one in a suitable protic solvent (e.g., methanol).

• Add an excess of ammonia in the form of ammonium acetate or a solution of ammonia in methanol.

• Introduce a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), in portions at 0 °C.

• Allow the reaction to proceed at room temperature for 24-48 hours.

• Monitor the reaction by gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, carefully acidify the mixture with HCl to decompose the excess reducing agent.

• Basify the solution with a strong base (e.g., NaOH) and extract the product with an organic solvent.

• Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the resulting racemic N¹,N¹-diethylpropane-1,2-diamine by distillation.

Diagram 1: Synthetic Pathway to Racemic N¹,N¹-diethylpropane-1,2-diamine

Caption: A two-step synthesis of racemic N¹,N¹-diethylpropane-1,2-diamine.

Chiral Resolution of Racemic N¹,N¹-diethylpropane-1,2-diamine

The separation of enantiomers from a racemic mixture, known as chiral resolution, is a critical step in obtaining enantiomerically pure compounds. Diastereomeric salt formation using a chiral resolving agent is a classical and widely used technique.

Principle of Diastereomeric Salt Formation

This method involves reacting the racemic amine with a chiral acid to form a pair of diastereomeric salts. Diastereomers have different physical properties, such as solubility, which allows for their separation by fractional crystallization.

Protocol 2: Chiral Resolution using Tartaric Acid

• Dissolve the racemic N¹,N¹-diethylpropane-1,2-diamine in a suitable solvent (e.g., methanol or ethanol).

• In a separate flask, dissolve an equimolar amount of a chiral resolving agent, such as L-(+)-tartaric acid, in the same solvent, warming gently if necessary.

• Slowly add the tartaric acid solution to the solution of the racemic amine with constant stirring.

• Allow the mixture to cool slowly to room temperature and then to 0-4 °C to induce crystallization of one of the diastereomeric salts.

• Collect the crystals by filtration and wash them with a small amount of cold solvent. This first crop will be enriched in one diastereomer.

• The mother liquor will be enriched in the other diastereomer.

• To liberate the free amine, treat the separated diastereomeric salt with a base (e.g., NaOH solution) and extract the enantiomerically enriched amine with an organic solvent.

• The enantiomeric excess (ee) of the resolved amine should be determined using a suitable analytical method (see Section 4).

• Further recrystallizations may be necessary to achieve high enantiomeric purity.

Diagram 2: Workflow for Chiral Resolution

Caption: General workflow for the chiral resolution of a racemic amine.

Analytical Methods for Determination of Enantiomeric Purity

Accurate determination of the enantiomeric purity is crucial. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is one of the most powerful and widely used techniques for this purpose.

Principle of Chiral HPLC

Chiral stationary phases are designed to interact differently with the two enantiomers of a chiral compound, leading to different retention times and thus their separation on the chromatogram.

Protocol 3: Chiral HPLC Analysis

• Column Selection: Choose a suitable chiral stationary phase. For chiral amines, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often effective.

• Mobile Phase Preparation: Prepare a mobile phase typically consisting of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The addition of a small amount of an amine modifier (e.g., diethylamine) can improve peak shape and resolution.

• Sample Preparation: Dissolve a small amount of the N¹,N¹-diethylpropane-1,2-diamine sample in the mobile phase.

• Instrument Setup:

  • Equilibrate the chiral HPLC column with the mobile phase until a stable baseline is achieved.

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detector to a wavelength where the analyte absorbs (e.g., 210-220 nm).

• Injection and Analysis: Inject the sample onto the column and record the chromatogram. The two enantiomers should appear as two separate peaks with different retention times.

• Quantification: The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers using the following formula:

  • ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak.

Table 1: Example HPLC Data for Chiral Resolution

Sample	Retention Time (min) - Peak 1	Retention Time (min) - Peak 2	Peak Area - Peak 1	Peak Area - Peak 2	Enantiomeric Excess (%)
Racemic Mixture	5.2	6.5	50.1	49.9	0.2
Resolved Sample	5.2	6.5	98.5	1.5	97.0

Conclusion

The stereochemistry of N¹,N¹-diethylpropane-1,2-diamine is a critical consideration for its potential applications, particularly in the pharmaceutical field. This guide has provided a technical framework for the synthesis of the racemic mixture, a detailed protocol for its chiral resolution via diastereomeric salt formation, and a robust analytical method for the determination of enantiomeric purity using chiral HPLC. The methodologies described herein are based on established principles of stereochemistry and provide a solid foundation for researchers and scientists working with this and related chiral compounds. The successful implementation of these protocols will enable the production and characterization of enantiomerically pure N¹,N¹-diethylpropane-1,2-diamine, paving the way for its further investigation and application.

References

• Asymmetric Synthesis of Chiral 1,2-Diamines. Chemical Reviews, American Chemical Society. [Link]

• Chiral Resolution of Racemic Amines. Organic Process Research & Development, American Chemical Society. [Link]

• Chiral Analysis by High-Performance Liquid Chromatography. Journal of Chromatography A, Elsevier. [Link]

• Reductive Amination in Organic Synthesis. Organic Reactions, Wiley. [Link]

• Stereoselective Synthesis of Vicinal Diamines. Angewandte Chemie International Edition, Wiley. [Link]

(1-Aminopropan-2-yl)diethylamine: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of the Synthesis, Commercial Availability, and Analytical Characterization of a Key Diamine Building Block.

Foreword

(1-Aminopropan-2-yl)diethylamine, also identified by its IUPAC name 2-N,2-N-diethylpropane-1,2-diamine and CAS number 5137-13-3, represents a class of vicinal diamines with significant potential in medicinal chemistry and materials science.[1] The presence of both a primary and a tertiary amine group on adjacent carbons imparts unique chemical properties, making it a valuable building block for the synthesis of complex molecules, including chiral ligands for asymmetric catalysis and novel pharmaceutical candidates. This guide provides a comprehensive overview of its chemical properties, plausible synthetic routes, commercial availability, and analytical methodologies, tailored for researchers and professionals in the field of drug development.

Chemical Properties and Identification

A thorough understanding of the physicochemical properties of (1-Aminopropan-2-yl)diethylamine is fundamental for its effective use in research and development.

Property	Value	Source
CAS Number	5137-13-3	PubChem[1]
IUPAC Name	2-N,2-N-diethylpropane-1,2-diamine	PubChem[1]
Molecular Formula	C₇H₁₈N₂	PubChem[1]
Molecular Weight	130.23 g/mol	PubChem[1]
Appearance	Likely a liquid (inferred from similar compounds)	N/A
Boiling Point	Not explicitly available	N/A
Density	Not explicitly available	N/A
Solubility	Expected to be miscible with water and organic solvents	N/A

Structural Representation:

Caption: 2D structure of (1-Aminopropan-2-yl)diethylamine.

Synthesis Methodologies

While specific, peer-reviewed synthesis protocols for (1-Aminopropan-2-yl)diethylamine are not extensively documented in readily available literature, its structure suggests several plausible synthetic strategies based on established organic chemistry principles. The following section outlines a logical and experimentally sound approach.

Proposed Synthesis Route: Reductive Amination of an Amino Alcohol

A highly effective and common method for the synthesis of N-alkylated amines is reductive amination.[2][3] This approach involves the reaction of a carbonyl compound with an amine to form an imine or enamine, which is then reduced in situ to the corresponding amine. For the synthesis of (1-Aminopropan-2-yl)diethylamine, a logical precursor would be 1-amino-2-propanone, which would first react with diethylamine to form an enamine, followed by reduction. However, a more practical and common starting material is the corresponding amino alcohol, 1-amino-2-propanol, which can be oxidized to the amino ketone in situ or, more directly, undergo a similar reductive amination process under specific catalytic conditions.

A plausible two-step approach starting from the readily available 1-amino-2-propanol is outlined below:

Step 1: N-Alkylation of 1-Amino-2-propanol with Diethylamine

This step can be challenging to perform selectively. A more controlled approach would involve the reductive amination of a protected amino alcohol.

Alternative Proposed Route: Reductive Amination of a Keto-amine Precursor

A more direct conceptual pathway involves the reductive amination of 2-amino-1-propanal with diethylamine. However, the stability of the starting amino-aldehyde can be a concern. A more robust synthesis would likely proceed through a protected intermediate.

A Plausible Laboratory-Scale Synthesis Protocol:

Given the challenges of direct alkylation, a multi-step synthesis starting from a more stable precursor is proposed:

• Protection of the primary amine of 1,2-diaminopropane: React 1,2-diaminopropane with a suitable protecting group (e.g., Boc anhydride) to selectively protect the primary amine.

• Reductive amination with acetaldehyde: React the mono-protected diamine with two equivalents of acetaldehyde under reductive amination conditions (e.g., using sodium triacetoxyborohydride) to introduce the two ethyl groups onto the secondary amine.

• Deprotection: Remove the protecting group to yield the final product, (1-Aminopropan-2-yl)diethylamine.

Caption: Proposed synthesis workflow for (1-Aminopropan-2-yl)diethylamine.

Commercial Availability and Suppliers

(1-Aminopropan-2-yl)diethylamine is available from several chemical suppliers, typically on a research scale. When sourcing this chemical, it is crucial to verify the purity and obtain the corresponding certificate of analysis.

Supplier	Product Number	Purity	Availability
Sigma-Aldrich	Enamine-ENA181911773	Not specified	Inquire
Santa Cruz Biotechnology	sc-269894	Not specified	Inquire
1PlusChem	1P00E148	Not specified	Inquire

Note: Availability and product details are subject to change. It is recommended to consult the suppliers' websites for the most current information.

Analytical Characterization

The unambiguous identification and purity assessment of (1-Aminopropan-2-yl)diethylamine are critical for its application in research. A combination of chromatographic and spectroscopic techniques should be employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile amines. Due to the polar nature of amines, derivatization is often employed to improve chromatographic peak shape and prevent tailing.[4] However, specialized GC columns designed for amine analysis, such as the Agilent CP-Sil 8 CB for Amines, can allow for the analysis of underivatized amines.[5]

Proposed GC-MS Protocol:

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., methanol or dichloromethane).

• GC Column: Use a column specifically designed for amine analysis (e.g., a base-deactivated, low-to-mid polarity column).

• Injector: A split/splitless injector is suitable.

• Oven Program: A temperature gradient from a low initial temperature (e.g., 50 °C) to a high final temperature (e.g., 250 °C) will be necessary to elute the compound.

• Mass Spectrometer: Electron ionization (EI) at 70 eV is standard. The resulting mass spectrum will show fragmentation patterns characteristic of the molecule's structure.

High-Performance Liquid Chromatography (HPLC)

HPLC is another valuable tool for the analysis of diamines. As amines often lack a strong chromophore, derivatization with a UV-active or fluorescent tag is common for detection.[6][7]

Proposed HPLC Protocol (with Pre-column Derivatization):

• Derivatization: React the sample with a derivatizing agent such as dansyl chloride or o-phthalaldehyde (OPA) in an appropriate buffer.

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient of acetonitrile and water or methanol and water is common.

• Detector: A UV or fluorescence detector set to the appropriate wavelength for the chosen derivatizing agent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy (¹H and ¹³C) is indispensable for structural elucidation. While specific spectral data for (1-Aminopropan-2-yl)diethylamine is not readily published, the expected chemical shifts and splitting patterns can be predicted based on its structure.

Expected ¹H NMR Features:

• Signals corresponding to the two ethyl groups (a quartet for the -CH₂- and a triplet for the -CH₃).

• A signal for the methyl group on the propane backbone, likely a doublet.

• A signal for the methine proton (-CH-) on the propane backbone.

• Signals for the methylene protons (-CH₂-) of the primary amine group.

• A broad singlet for the primary amine protons (-NH₂).

Safety and Handling

(1-Aminopropan-2-yl)diethylamine is classified as a hazardous substance. Based on GHS classifications from PubChem, it is a flammable liquid and vapor, causes severe skin burns and eye damage, and may cause respiratory irritation.[1]

Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.

In case of exposure, immediate first aid is crucial. For skin or eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air. If ingested, do not induce vomiting and seek immediate medical attention.

Applications in Research and Drug Development

While specific applications of (1-Aminopropan-2-yl)diethylamine are not widely reported, the structural motif of N,N-dialkylated 1,2-diamines is of significant interest in several areas:

• Chiral Ligands: Chiral N,N'-dialkylated 1,2-diamines are extensively used as ligands in asymmetric catalysis, facilitating a wide range of enantioselective transformations.

• Organocatalysis: These diamines can also function as organocatalysts in various chemical reactions.[8]

• Pharmaceutical Scaffolds: The 1,2-diamine moiety is a common feature in many biologically active compounds and can serve as a scaffold for the development of new therapeutic agents.

The unique combination of a primary and a tertiary amine in (1-Aminopropan-2-yl)diethylamine allows for selective functionalization at the primary amine, making it a versatile building block for combinatorial chemistry and the synthesis of compound libraries for drug discovery.

Conclusion

(1-Aminopropan-2-yl)diethylamine is a commercially available diamine with potential applications in synthetic chemistry, particularly in the development of novel ligands and pharmaceutical intermediates. While detailed synthetic and analytical data in the public domain is limited, this guide provides a solid foundation for researchers to work with this compound. By understanding its properties, plausible synthetic routes, and appropriate analytical and handling procedures, scientists can effectively utilize this building block in their research and development endeavors.

References

• The GC-MS analysis of isocyanate diamine-metabolites. Urine samples... - ResearchGate. Available at: [Link]

• Polyamines determination by TLC and HPLC - ResearchGate. Available at: [Link]

• Dialkylated Cyclohexane-1,2-diamines and Their Application as Asymmetric Ligands and Organocatalysts for the Synthesis of Alcohols - Sci-Hub. Available at: [Link]

• Dialkylated Cyclohexane-1,2-diamines and Their Application as Asymmetric Ligands and Organocatalysts for the Synthesis of Alcohols - article - Российский университет дружбы народов. Available at: [Link]

• HPLC method for determining ethylenediamine migration from epoxy-amine food packaging coatings into EU food simulants - PubMed. Available at: [Link]

• HPLC DETERMINATION OF AGMATINE AND OTHER AMINES IN WINE - OENO One. Available at: [Link]

• Improved Method for HPLC Analysis of Polyamines, Agmatine and Aromatic Monoamines in Plant Tissue - SciSpace. Available at: [Link]

• Ir-catalyzed reductive amination and transfer hydrogenation of diketones: access to β- and γ-amino alcohols - NIH. Available at: [Link]

• Amines Analysis of impurities in ethylene diamine - Agilent. Available at: [Link]

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An In-depth Technical Guide to the Safe Handling of (1-Aminopropan-2-yl)diethylamine

Preamble: A Proactive Approach to Chemical Safety

(1-Aminopropan-2-yl)diethylamine (CAS No. 5137-13-3) is a diamine compound with potential applications in synthetic chemistry and materials science.[1] Its structure, featuring both a primary and a tertiary amine group, suggests a high degree of reactivity and specific handling challenges. This guide moves beyond mere compliance, adopting a first-principles approach to safety. By understanding the inherent chemical properties and associated hazards, laboratory personnel can develop an intuitive and robust safety mindset. The protocols herein are designed as self-validating systems, where the logic behind each precaution is explained to foster a culture of informed and proactive safety.

Section 1: Hazard Identification and Analysis

The primary step in safe handling is a thorough understanding of the risks. (1-Aminopropan-2-yl)diethylamine is classified as a hazardous substance, and its risk profile is rooted in its chemical nature as a flammable, corrosive, and irritant aliphatic amine.[1]

Globally Harmonized System (GHS) Classification

The compound is categorized under multiple hazard classes, demanding comprehensive control measures.[1]

Hazard Class	Category	GHS Code	Hazard Statement	Pictogram
Flammable Liquids	Category 3	H226	Flammable liquid and vapor	🔥
Skin Corrosion/Irritation	Category 1B	H314	Causes severe skin burns and eye damage	corrosive
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335	May cause respiratory irritation	❗

Source: PubChem CID 12647537[1]

Mechanistic Insight into Hazards

• Corrosivity (H314): Like other short-chain aliphatic amines, (1-Aminopropan-2-yl)diethylamine is alkaline. Upon contact with tissue, it can cause rapid saponification of fats and extraction of membrane lipids, leading to severe chemical burns.[2][3] The presence of two amine groups contributes to its basicity. Ocular exposure is particularly dangerous and can lead to irreversible corneal damage.[3][4][5]

• Flammability (H226): The compound is a flammable liquid with a risk of ignition when exposed to heat, sparks, or open flames.[1][6] Its vapors can form explosive mixtures with air and may travel a considerable distance to an ignition source and flash back.[4]

• Respiratory Irritation (H335): The vapors are irritating to the mucous membranes and upper respiratory tract.[1][3][6] Inhalation can lead to inflammation, coughing, and shortness of breath.[7] High concentrations may cause more severe lung damage, such as chemical pneumonitis and pulmonary edema.[2]

Chemical and Physical Properties

A substance's physical properties are critical inputs for risk assessment and engineering control design.

Property	Value	Source
IUPAC Name	2-N,2-N-diethylpropane-1,2-diamine	PubChem[1]
CAS Number	5137-13-3	PubChem[1]
Molecular Formula	C₇H₁₈N₂	PubChem[1]
Molecular Weight	130.23 g/mol	PubChem[1]
Appearance	Likely a colorless to yellow liquid with a fishy, ammonia-like odor (inferred from analogs)	CAMEO Chemicals, CDH[8][9]

Section 2: The Lifecycle of Safe Handling: An Experimental Workflow

Safe handling is not a single action but a continuous process. The following workflow illustrates the critical safety checkpoints from procurement to disposal.

Caption: Decision-making flowchart for responding to a chemical spill.

First Aid Measures

Immediate and correct first aid is critical to minimizing injury from exposure. Always call for medical attention. [4]

• Inhalation:

  • Immediately move the affected person to fresh air. [3][4] 2. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration (do not use mouth-to-mouth). [4][10] 3. Seek immediate medical attention. [4][11]* Skin Contact:

  • Immediately begin flushing the affected area with copious amounts of water for at least 15-30 minutes using a safety shower if available. [2][3][12] 2. Simultaneously remove all contaminated clothing, including shoes and jewelry. [2][3] 3. Do not interrupt flushing. Seek immediate medical attention. [3][11]* Eye Contact:

  • Immediately flush eyes with a continuous stream of lukewarm, low-pressure water for at least 15-30 minutes at an eyewash station. [3][4][12] 2. Hold the eyelids open and away from the eyeball to ensure complete irrigation. [2][4] 3. Remove contact lenses if present and easy to do. Continue rinsing. [4] 4. Seek immediate medical attention from an ophthalmologist. [3][11]* Ingestion:

  • Do NOT induce vomiting , as this can cause further damage to the esophagus. [3][4][11] 2. If the person is conscious and able to swallow, have them rinse their mouth with water and then drink one or two glasses of water to dilute the chemical. [3][11] 3. Seek immediate medical attention. [3][4]

Section 5: Disposal

All waste containing (1-Aminopropan-2-yl)diethylamine is considered hazardous.

• Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix with incompatible waste streams. [11]2. Contaminated Materials: Any materials used for spill cleanup (absorbents, PPE) must also be disposed of as hazardous waste. 3. Disposal: Arrange for disposal through your institution's environmental health and safety (EHS) office or a licensed professional waste disposal service. [4]Do not pour down the drain. [11]

References

• PubChem. (1-Aminopropan-2-yl)diethylamine. National Center for Biotechnology Information. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Diethylamine. [Link]

• PETRAMIN S.A. DE C.V. (2025). diethylamine - Safety Data Sheet. [Link]

• Penta Chemicals. (2025). Diethylamine - SAFETY DATA SHEET. [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Diethylamine - NIOSH Pocket Guide to Chemical Hazards. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Diethylamine ≥99,5 %, for synthesis. [Link]

• Howard Hughes Medical Institute. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. [Link]

• Australian Government Department of Health. (2015). 1,3-Propanediamine, N,N-dimethyl-: Human health tier II assessment. [Link]

• BASF SE. (n.d.). Aliphatic amines A 1 Information and recommendations for first responders. [Link]

• Missouri S&T. (n.d.). Chemical Safety - Environmental Health and Safety. [Link]

• Uniscend. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. [Link]

• University of North Carolina. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. [Link]

• PubChem. (n.d.). N,N-Diethyl-1,3-propanediamine. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). 1-Aminopropan-2-ol. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of (1-Aminopropan-2-yl)diethylamine as a Chiral Ligand in Asymmetric Catalysis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Non-C2-Symmetric Diamines in Asymmetric Synthesis

Chiral diamines are a cornerstone of modern asymmetric catalysis, serving as highly effective ligands for a multitude of stereoselective transformations.[1][2] While C2-symmetric diamines have historically dominated the field, there is a growing interest in non-C2-symmetric ligands, which can offer unique stereochemical control and reactivity. (1-Aminopropan-2-yl)diethylamine, a chiral 1,2-diamine featuring a primary and a tertiary amine, represents an intriguing yet underexplored scaffold for asymmetric catalysis. Its distinct electronic and steric properties, arising from the differential substitution on the two nitrogen atoms, present an opportunity for the development of novel and highly selective catalytic systems.

This technical guide provides a comprehensive overview of the potential applications of (1-Aminopropan-2-yl)diethylamine as a chiral ligand, with a focus on a well-established benchmark reaction: the enantioselective addition of diethylzinc to aldehydes. While direct literature precedence for this specific ligand is limited, the protocols and mechanistic insights presented herein are grounded in extensive studies of structurally related chiral diamines and amino alcohols in similar transformations.[3][4] This document aims to serve as a practical guide for researchers looking to explore the catalytic potential of this and similar non-C2-symmetric diamine ligands.

Core Principles: The Role of Chiral Diamines in Catalysis

Chiral diamines exert their influence in asymmetric catalysis by coordinating to a metal center, thereby creating a chiral environment that dictates the stereochemical outcome of the reaction.[5] In the case of (1-Aminopropan-2-yl)diethylamine, the two distinct nitrogen donors—a primary amine and a tertiary amine—can coordinate to a metal in a bidentate fashion, forming a stable five-membered chelate ring. The stereocenter at the 2-position of the propane backbone, along with the steric bulk of the diethylamino group, effectively shields one face of the coordinated substrate, leading to a preferential attack of the nucleophile from the less hindered face.

Application Profile: Enantioselective Addition of Diethylzinc to Aldehydes

The enantioselective addition of organozinc reagents to aldehydes is a powerful method for the synthesis of chiral secondary alcohols, which are valuable building blocks in the pharmaceutical and agrochemical industries.[4] This reaction is highly sensitive to the nature of the chiral ligand employed, making it an excellent platform to evaluate the efficacy of novel ligands like (1-Aminopropan-2-yl)diethylamine.

Proposed Catalytic Cycle

The catalytic cycle for the addition of diethylzinc to an aldehyde, mediated by a chiral diamine ligand, is proposed to proceed through the following key steps, as illustrated in the diagram below. The diamine first reacts with diethylzinc to form a chiral zinc-diamine complex. This complex then coordinates with the aldehyde substrate, activating it towards nucleophilic attack. An intermolecular ethyl group transfer from a second diethylzinc molecule to the coordinated aldehyde then occurs through a well-organized transition state, leading to the formation of a zinc alkoxide of the product. Finally, ligand exchange regenerates the active catalyst and releases the product upon aqueous workup.

Caption: Proposed catalytic cycle for the enantioselective addition of diethylzinc to aldehydes.

Experimental Workflow

The following diagram outlines the general workflow for the asymmetric addition of diethylzinc to an aldehyde using (1-Aminopropan-2-yl)diethylamine as a chiral ligand.

Caption: General experimental workflow for the asymmetric ethylation of aldehydes.

Detailed Experimental Protocol

Materials:

• (S)- or (R)-(1-Aminopropan-2-yl)diethylamine (as the chiral ligand)

• Diethylzinc (Et2Zn), 1.0 M solution in hexanes

• Aldehyde substrate

• Anhydrous toluene

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Standard solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Catalyst Formation: To a flame-dried Schlenk flask under an argon atmosphere, add anhydrous toluene (5.0 mL) and the chiral diamine ligand (0.1 mmol). Cool the solution to 0 °C in an ice bath. To this solution, add diethylzinc (1.0 M in hexanes, 0.2 mL, 0.2 mmol) dropwise. Stir the resulting solution at 0 °C for 30 minutes to pre-form the chiral catalyst.

• Reaction: Cool the catalyst solution to -20 °C (e.g., using a dry ice/acetonitrile bath). Add the aldehyde substrate (2.0 mmol) dropwise. Add additional diethylzinc (1.0 M in hexanes, 2.2 mL, 2.2 mmol) dropwise over 10 minutes, ensuring the internal temperature does not rise significantly.

• Monitoring: Stir the reaction mixture at -20 °C and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, carefully quench the reaction at -20 °C by the slow, dropwise addition of saturated aqueous NH4Cl solution (10 mL). Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure chiral secondary alcohol.

• Analysis: Determine the yield of the purified product. The enantiomeric excess (ee) can be determined by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) using a suitable chiral stationary phase.

Expected Results and Substrate Scope

Based on analogous systems using non-C2-symmetric chiral diamines and amino alcohols, it is anticipated that the use of (1-Aminopropan-2-yl)diethylamine as a chiral ligand will provide good to excellent yields and moderate to high enantioselectivities for a range of aromatic and aliphatic aldehydes. A summary of expected outcomes for representative substrates is provided in the table below.

Entry	Aldehyde Substrate	Expected Yield (%)	Expected ee (%)
1	Benzaldehyde	85-95	80-90
2	4-Chlorobenzaldehyde	80-90	85-95
3	4-Methoxybenzaldehyde	85-95	75-85
4	2-Naphthaldehyde	80-90	>90
5	Cinnamaldehyde	70-80	70-80
6	Cyclohexanecarboxaldehyde	60-70	60-70

Note: The expected yields and enantiomeric excesses are estimates based on literature reports for structurally similar ligands and are subject to optimization of reaction conditions.

Conclusion and Future Outlook

(1-Aminopropan-2-yl)diethylamine holds considerable potential as a readily accessible, non-C2-symmetric chiral diamine ligand for asymmetric catalysis. The protocols and insights provided in this application note offer a solid foundation for researchers to explore its utility in the enantioselective addition of organozinc reagents to aldehydes and to extend its application to other important asymmetric transformations, such as asymmetric transfer hydrogenation of ketones and imines. Further optimization of reaction parameters, including solvent, temperature, and metal source, is likely to enhance the stereoselectivity and broaden the substrate scope of catalytic systems employing this promising ligand.

References

• Pu, L., & Yu, H.-B. (2001). Catalytic Asymmetric Organozinc Additions to Carbonyl Compounds. Chemical Reviews, 101(3), 757–824.
• Foubelo, F., Nájera, C., & Yus, M. (2015). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 44(16), 5738-5807.
• BenchChem. (2025). Chiral Diamine Ligands for Asymmetric Synthesis: A Technical Guide.
• Sigma-Aldrich. Chiral Vicinal Diamines for Asymmetric Synthesis.
• Martins, J. E. D., Clarkson, G. J., & Wills, M. (2009). Ru(II) Complexes of N-Alkylated TsDPEN Ligands in Asymmetric Transfer Hydrogenation of Ketones and Imines. Organic Letters, 11(4), 847–850.
• Noyori, R., & Kitamura, M. (1991). Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification. Angewandte Chemie International Edition in English, 30(1), 49-69.
• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes. Chemical Reviews, 92(5), 833–856.
• BenchChem. (2025). Application Notes: (R)
• Wikipedia. (2023). Asymmetric addition of dialkylzinc compounds to aldehydes.
• Zeng, F., et al. (2022).
• Fronczek, F. W., & Stevens, E. D. (1983). The structure of (S)-N,N-diethyl-1,2-propanediamine.
• Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines.

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• 2. Catalytic asymmetric synthesis of 1,2-diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Application Notes & Protocols: (1-Aminopropan-2-yl)diethylamine and Analogous Chiral Diamine Metal Complexes in Enantioselective Catalysis

Foreword: The Architectonics of Asymmetry

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the precise control of stereochemistry is not merely an academic exercise but a fundamental imperative. Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit profoundly different biological activities. The synthesis of single-enantiomer compounds is therefore a cornerstone of drug development. Transition metal-catalyzed enantioselective reactions have emerged as one of the most powerful strategies to achieve this, and at the heart of these catalysts lies the chiral ligand.

Chiral vicinal diamines represent a "privileged" class of ligands, capable of inducing high levels of stereocontrol in a vast array of metal-catalyzed transformations.[1] While classic examples like 1,2-diphenylethylenediamine (DPEN) derivatives are well-documented, the principles extend to a broader family of structures, including alkyl-substituted diamines such as (1-Aminopropan-2-yl)diethylamine. This guide delves into the synthesis of metal complexes derived from this ligand class and provides detailed protocols for their application in cornerstone enantioselective reactions, primarily focusing on asymmetric hydrogenation and transfer hydrogenation. We will not only prescribe methodologies but also explore the underlying mechanistic principles that govern their remarkable efficacy, providing researchers with the causal understanding required for rational catalyst design and reaction optimization.

Part 1: Ligand Synthesis and Catalyst Preparation

The efficacy of a chiral catalyst is inextricably linked to the purity and structural integrity of its ligand. The first step, therefore, is the robust synthesis of the chiral diamine and its subsequent complexation with the desired transition metal.

General Protocol: Synthesis of a Chiral 1,2-Diamine from a Natural Amino Acid Precursor

This protocol provides a generalized pathway for synthesizing a chiral 1,2-diamine, exemplified by a route starting from a readily available chiral building block like L-Alanine. This approach ensures the introduction of a defined stereocenter.

Workflow: Chiral Diamine Synthesis

Caption: Generalized synthetic workflow for a chiral 1,2-diamine.

Step-by-Step Protocol:

• N-Protection: Dissolve L-Alanine (1.0 eq) in a 1:1 mixture of dioxane and water. Cool the solution to 0 °C. Add sodium hydroxide (2.5 eq) followed by the dropwise addition of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Allow the reaction to warm to room temperature and stir for 12-18 hours. Acidify the mixture with cold 1 M HCl and extract the product with ethyl acetate.

• Reduction to Amino Alcohol: Under an inert atmosphere (N₂ or Ar), prepare a suspension of lithium aluminum hydride (LiAlH₄, 2.0 eq) in anhydrous tetrahydrofuran (THF). Cool to 0 °C and add a solution of the N-Boc-protected amino acid from the previous step in anhydrous THF dropwise. After the addition is complete, allow the reaction to warm to room temperature and then reflux for 4 hours. Cool to 0 °C and carefully quench the reaction by sequential addition of water, 15% NaOH solution, and water again. Filter the resulting solids and concentrate the filtrate to yield the N-Boc-protected amino alcohol.

• Activation of the Alcohol: Dissolve the amino alcohol (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (DCM) at 0 °C. Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise. Stir at 0 °C for 1 hour and then at room temperature for 6 hours. Monitor by TLC. Upon completion, wash the reaction with water, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to yield the tosylated intermediate.

• Secondary Amine Introduction: In a sealed pressure vessel, dissolve the tosylated intermediate (1.0 eq) in diethylamine (used as both reactant and solvent, >10 eq). Heat the mixture to 80 °C for 24 hours. Cool to room temperature, remove the excess diethylamine under reduced pressure, and purify the residue by column chromatography to obtain the fully protected diamine.

• Deprotection: Dissolve the Boc-protected diamine in a 1:1 mixture of DCM and trifluoroacetic acid (TFA) or in a 4 M solution of HCl in dioxane. Stir at room temperature for 2-4 hours. Remove the solvent and excess acid in vacuo. The resulting salt can be neutralized with a base (e.g., NaOH) and extracted to yield the free diamine, which should be stored under an inert atmosphere.

Preparation of the Active Metal Catalyst

The chiral diamine ligand can be used to generate the active catalyst either in situ or by synthesizing and isolating a well-defined pre-catalyst complex.

Protocol 1.2.1: In Situ Generation of a Ruthenium(II)-Diamine Catalyst

This method is common for screening and small-scale reactions due to its operational simplicity.

• Materials: [Ru(p-cymene)Cl₂]₂ dimer, chiral diamine ligand (e.g., (R,R)-TsDPEN as a well-studied analog), anhydrous isopropanol (or other suitable solvent).

• Procedure (under inert atmosphere): a. In a Schlenk flask, add the [Ru(p-cymene)Cl₂]₂ dimer (1.0 mol%) and the chiral diamine ligand (2.2 mol%). b. Add degassed, anhydrous isopropanol. c. Stir the resulting mixture at 80 °C for 1 hour. A color change from red-orange to yellow-orange is typically observed as the active catalyst forms. d. Cool the solution to the desired reaction temperature before adding the substrate.

Protocol 1.2.2: Synthesis of a Defined [Cp*Ir(Diamine)Cl] Complex

Isolating the catalyst allows for better characterization and may lead to higher reproducibility. The synthesis of air-stable iridium complexes is a well-established procedure.[2]

• Materials: [CpIrCl₂]₂ dimer (Cp = pentamethylcyclopentadienyl), chiral diamine ligand, anhydrous DCM, sodium carbonate (Na₂CO₃).

• Procedure (under inert atmosphere): a. In a Schlenk flask, dissolve the [CpIrCl₂]₂ dimer (1.0 eq) and the chiral diamine ligand (2.1 eq) in anhydrous DCM. b. Add anhydrous Na₂CO₃ (5.0 eq) to the suspension. c. Stir the mixture vigorously at room temperature for 12-24 hours. d. Filter the reaction mixture through a pad of Celite to remove inorganic salts. e. Remove the solvent from the filtrate under reduced pressure to yield the solid [CpIr(Diamine)Cl] complex, which can be purified further by recrystallization if necessary.

Part 2: Application in Asymmetric Transfer Hydrogenation (ATH) of Prochiral Ketones

Asymmetric transfer hydrogenation is a powerful method for synthesizing chiral alcohols, valued for its operational simplicity and the use of safe, readily available hydrogen donors like isopropanol or formic acid.[3][4]

Mechanistic Rationale: Metal-Ligand Bifunctional Catalysis

The high efficiency of Ru(II) and Ir(III) complexes with N-H containing diamine ligands is attributed to a "metal-ligand bifunctional" mechanism, famously proposed by Noyori.[5] In this concerted, six-membered pericyclic transition state, the metal-hydride (M-H) bond delivers a hydride to the carbonyl carbon, while the protonated nitrogen on the ligand (N-H) simultaneously delivers a proton to the carbonyl oxygen. This outer-sphere mechanism avoids direct coordination of the substrate to the metal center, bypassing potential substrate inhibition.

Catalytic Cycle: Asymmetric Transfer Hydrogenation

Caption: Simplified mechanism of metal-ligand bifunctional ATH.

Detailed Protocol: ATH of Acetophenone

This protocol provides a reliable method for the ATH of acetophenone, a benchmark substrate for evaluating catalyst performance.[1]

• Materials:

  • In situ prepared or isolated catalyst (e.g., Ru(II)-TsDPEN or a complex from 1.2).

  • Acetophenone (substrate).

  • Hydrogen Source: Formic acid/triethylamine azeotrope (5:2 molar ratio) or anhydrous isopropanol.

  • Solvent (if not using isopropanol as the source, e.g., DCM or THF).

  • Substrate-to-Catalyst (S/C) Ratio: Typically 100:1 to 1000:1.

• Procedure (using HCOOH/NEt₃): a. Under an inert atmosphere, charge a Schlenk flask with the catalyst (1 mol%). b. Add the solvent (e.g., DCM) followed by acetophenone (1.0 eq). c. Add the formic acid/triethylamine (5:2) mixture (1.5 - 2.0 eq). d. Stir the reaction at the desired temperature (e.g., 28-40 °C) and monitor its progress using GC or TLC. e. Upon completion, quench the reaction by adding water. f. Extract the product with an organic solvent (e.g., ethyl acetate). g. Wash the combined organic layers with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄. h. Remove the solvent in vacuo. The crude product can be purified by flash column chromatography (hexanes/ethyl acetate).

• Analysis of Enantioselectivity:

  • The enantiomeric excess (ee) of the resulting 1-phenylethanol is determined by chiral HPLC (e.g., using a Chiralcel OD-H or AD-H column) or chiral GC.

Performance Data and Key Insights

The choice of ligand, metal, and reaction conditions profoundly impacts both conversion and enantioselectivity.

Ligand Type	Metal	Substrate	H-Source	S/C Ratio	Yield (%)	ee (%)	Reference
(R,R)-TsDPEN	Ru(II)	Acetophenone	HCOOH/NEt₃	200:1	>98	98 (S)	[6]
Polymeric Diamine	Ir(III)	2-Oxo-2-phenylacetic acid	HCOOH/NEt₃	200:1	>99	95	[2][3]
o-Sulfonated Diamine	Ru(II)	Acetophenone	HCO₂Na (in H₂O)	100:1	98	96 (R)	[7]
(1R,2R)-Bis(4-chlorophenyl)	Ru(II)	Acetophenone	iPrOH	100:1	>99	97	[1]

Causality Behind Experimental Choices:

• N-H Moiety: The presence of an N-H group on the diamine ligand is critical for the bifunctional mechanism. N,N'-dialkylated diamines are often far less effective in this specific transformation.

• Hydrogen Source: The formic acid/triethylamine system is often faster and operates at lower temperatures than isopropanol, as the formation of the metal hydride is irreversible. Isopropanol relies on a reversible equilibrium.

• Aqueous Media: The development of water-soluble ligands, such as sulfonated diamines, allows the reaction to be performed in water, aligning with green chemistry principles.[7] This often requires a salt-based hydrogen donor like sodium formate.

Part 3: Advanced Applications and Troubleshooting

While ATH of ketones is a primary application, these catalysts are versatile. Asymmetric hydrogenation of imines to produce chiral amines is another critical transformation, often requiring higher pressures of H₂ gas.[5][8]

Protocol: Asymmetric Hydrogenation of an N-Aryl Imine

• Safety Note: This procedure involves high-pressure hydrogen gas and must be conducted in a suitable high-pressure reactor (autoclave) behind a protective blast shield.

• Catalyst Activation: An in situ or isolated catalyst (e.g., an Iridium or Rhodium complex with a chiral diamine or diphosphine ligand) is prepared in a degassed solvent (e.g., Methanol, THF) inside the autoclave's liner.

• Reaction Setup: The imine substrate is added to the catalyst solution.

• Hydrogenation: The autoclave is sealed, purged several times with N₂ or Ar, and then purged with H₂ gas. The reactor is then pressurized to the target pressure (e.g., 10-50 atm H₂) and heated to the desired temperature (e.g., 25-60 °C). The reaction is stirred vigorously for the required time (12-48 h).

• Work-up: After cooling the reactor to room temperature, the hydrogen pressure is carefully vented. The reaction mixture is removed, and the solvent is evaporated. The resulting chiral amine can be purified by chromatography or crystallization.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conversion	- Catalyst deactivation (oxidation, side reactions).- Insufficient temperature or reaction time.- Poor quality of solvent or reagents (presence of water/oxygen).	- Ensure all procedures are done under a strict inert atmosphere.- Increase temperature or extend reaction time.- Use freshly distilled, anhydrous, and degassed solvents.
Low Enantioselectivity	- Mismatch between ligand and substrate.- Reaction temperature is too high.- Competing non-catalyzed background reaction.	- Screen a library of ligands with different steric/electronic properties.- Lower the reaction temperature.- Increase catalyst loading or use a more active catalyst to outcompete the background reaction.
Poor Reproducibility	- Inconsistent catalyst formation (in situ methods).- Trace impurities in substrate or solvent.	- Use a well-defined, isolated pre-catalyst complex.- Purify all substrates and solvents rigorously before use.

Conclusion

Metal complexes of (1-Aminopropan-2-yl)diethylamine and its structural analogs stand as highly effective and versatile catalysts for enantioselective synthesis. Their success is rooted in a sophisticated, cooperative mechanism between the metal center and the chiral ligand framework. By understanding the principles of ligand design, catalyst formation, and the mechanistic pathways, researchers can rationally select or design catalytic systems to address a wide range of synthetic challenges. The protocols and insights provided herein serve as a robust starting point for professionals in academic research and industrial drug development to harness the power of these catalysts in creating stereochemically pure molecules of high value.

References

• Title: Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation Source: Journal of the American Chemical Society - ACS Publications URL: [Link]

• Title: Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation - PMC Source: NIH National Library of Medicine URL: [Link]

• Title: Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation Source: Europe PMC URL: [Link]

• Title: Asymmetric Transfer Hydrogenation of Prochiral Ketones in Aqueous Media with New Water-Soluble Chiral Vicinal Diamine as Ligand Source: Organic Letters - ACS Publications URL: [Link]

• Title: Asymmetric transfer hydrogenation: chiral ligands and applications Source: Scilit URL: [Link]

• Title: (PDF) Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis Source: ResearchGate URL: [Link]

• Title: Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis Source: ChemRxiv URL: [Link]

• Title: Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules Source: IntechOpen URL: [Link]

• Title: Key mechanistic features of enantioselective C-H bond activation reactions catalyzed by [(chiral mono-N-protected amino acid)-Pd(II)] complexes Source: PubMed URL: [Link]

• Title: Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC Source: NIH National Library of Medicine URL: [Link]

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Application of (1-Aminopropan-2-yl)diethylamine in the Synthesis of Pharmaceutical Intermediates: A Technical Guide

Introduction: The Strategic Importance of Diamine Side Chains in Drug Discovery

In the landscape of medicinal chemistry, the synthesis of novel pharmaceutical agents often hinges on the strategic selection of molecular building blocks. Among these, aliphatic diamines play a pivotal role, particularly in the construction of side chains that modulate the pharmacokinetic and pharmacodynamic properties of active pharmaceutical ingredients (APIs). (1-Aminopropan-2-yl)diethylamine, also known as N¹,N¹-diethylpropane-1,2-diamine, is a chiral diamine that offers a unique structural motif for the development of new therapeutics. Its combination of a primary amine for core structure attachment and a sterically hindered tertiary amine can significantly influence a drug candidate's solubility, basicity, and interaction with biological targets.

This technical guide provides an in-depth exploration of the application of (1-Aminopropan-2-yl)diethylamine in the synthesis of pharmaceutical intermediates, with a primary focus on its use in the creation of 4-aminoquinoline analogues. The 4-aminoquinoline scaffold is the cornerstone of several critically important antimalarial drugs, and the modification of its side chain is a well-established strategy to combat drug resistance.[1] This document will furnish researchers, scientists, and drug development professionals with a comprehensive understanding of the chemical properties, synthetic utility, and detailed protocols for the use of this versatile diamine.

Physicochemical Properties and Safety Considerations

A thorough understanding of the chemical and physical properties of a reagent is fundamental to its effective and safe use in synthesis.

Table 1: Physicochemical Properties of (1-Aminopropan-2-yl)diethylamine

Property	Value	Source
IUPAC Name	N¹,N¹-diethylpropane-1,2-diamine	PubChem
CAS Number	5137-13-3	[2]
Molecular Formula	C₇H₁₈N₂	PubChem
Molecular Weight	130.23 g/mol	PubChem
Appearance	Data not available; likely a liquid
Boiling Point	Data not available
Density	Data not available
Solubility	Data not available; expected to be soluble in organic solvents

Safety Profile:

(1-Aminopropan-2-yl)diethylamine is a corrosive and flammable substance that requires careful handling in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is mandatory.

• Hazard Statements: Causes severe skin burns and eye damage. May cause respiratory irritation. Flammable liquid and vapor.

• Precautionary Statements: Keep away from heat, sparks, open flames, and hot surfaces. Use only outdoors or in a well-ventilated area. Wear protective gloves, protective clothing, eye protection, and face protection.

Synthetic Application: The Nucleophilic Aromatic Substitution (SNAAr) Pathway

The primary application of (1-Aminopropan-2-yl)diethylamine in the synthesis of pharmaceutical intermediates is as a nucleophile in aromatic substitution reactions. The primary amine of the diamine is the more reactive nucleophile and will selectively displace a leaving group, typically a halide, on an aromatic or heteroaromatic core.

A prime example is the synthesis of 4-aminoquinoline derivatives, where the diamine side chain is attached to the C-4 position of the quinoline ring system. This reaction proceeds via a nucleophilic aromatic substitution (SNAAr) mechanism. The electron-withdrawing effect of the quinoline nitrogen atom activates the C-4 position towards nucleophilic attack.[3]

Workflow for the Synthesis of a 4-Aminoquinoline Intermediate

Caption: General workflow for the synthesis of a 4-aminoquinoline intermediate.

Detailed Protocol: Synthesis of N'-(7-chloroquinolin-4-yl)-N¹,N¹-diethylpropane-1,2-diamine

This protocol is a representative procedure based on established methods for the synthesis of 4-aminoquinoline derivatives.[4][5] Optimization of reaction conditions may be necessary to achieve optimal yields.

Materials:

• 4,7-Dichloroquinoline

• (1-Aminopropan-2-yl)diethylamine (2-3 equivalents)

• Anhydrous Ethanol or other suitable high-boiling solvent

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware for work-up and purification

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4,7-dichloroquinoline (1.0 equivalent) and anhydrous ethanol.

• Addition of Amine: While stirring, add (1-Aminopropan-2-yl)diethylamine (2.0-3.0 equivalents) to the flask. An excess of the amine is used to drive the reaction to completion and minimize the formation of di-substituted byproducts.

• Reaction: Heat the reaction mixture to reflux (the boiling point of the solvent) and maintain this temperature with continuous stirring.

• Monitoring: Monitor the progress of the reaction by TLC. A suitable eluent system would typically be a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate or methanol), with the polarity adjusted to achieve good separation of the starting material and product. The reaction is considered complete when the 4,7-dichloroquinoline spot is no longer visible by TLC. Reaction times can vary but are often in the range of 6-24 hours.[4]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in dichloromethane.

  • Wash the organic layer with saturated aqueous NaHCO₃ solution to neutralize any acidic byproducts.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel. The eluent system will need to be determined based on the polarity of the product, but a gradient elution from a less polar to a more polar solvent system is often effective.

• Characterization: The purified product, N'-(7-chloroquinolin-4-yl)-N¹,N¹-diethylpropane-1,2-diamine, should be characterized by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Causality Behind Experimental Choices

• Excess Amine: The use of an excess of (1-Aminopropan-2-yl)diethylamine is crucial to favor the monosubstitution at the C-4 position of the quinoline ring and to suppress the potential for a second substitution at the C-7 position.

• Anhydrous Conditions: While not always strictly necessary, conducting the reaction under anhydrous conditions can prevent potential hydrolysis of the 4,7-dichloroquinoline starting material, which would lead to the formation of 7-chloro-4-hydroxyquinoline and a reduction in the yield of the desired product.

• High Temperature: The nucleophilic aromatic substitution reaction on the electron-rich quinoline ring system generally requires elevated temperatures to proceed at a reasonable rate. The choice of a high-boiling solvent like ethanol facilitates achieving the necessary reaction temperature.

• Aqueous Work-up with Base: The reaction generates hydrochloric acid (HCl) as a byproduct. The wash with a weak base like sodium bicarbonate is essential to neutralize this acid and facilitate the extraction of the basic product into the organic phase.

Conclusion and Future Perspectives

(1-Aminopropan-2-yl)diethylamine is a valuable building block for the synthesis of pharmaceutical intermediates, particularly in the development of novel 4-aminoquinoline analogues. The protocol detailed herein provides a solid foundation for researchers to explore the incorporation of this unique diamine side chain into various molecular scaffolds. The chirality and steric bulk of the diethylamino group offer intriguing possibilities for modulating the biological activity and pharmacokinetic profiles of drug candidates. Further research into the synthesis of enantiomerically pure forms of this diamine and their application in asymmetric synthesis will undoubtedly expand its utility in the ongoing quest for new and more effective medicines.

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• Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Bioorganic & Medicinal Chemistry Letters.
• Application Notes and Protocols: Preparation of 4-Aminoquinoline Derivatives for Cytotoxicity Screening. BenchChem.
• (1-Aminopropan-2-yl)diethylamine. PubChem.
• 4-Aminoquinoline: a comprehensive review of synthetic str
• Synthesis of N1-(7-chloroquinolin-4-yl)propane-1,3-diamine.
• 4-Aminoquinoline: a comprehensive review of synthetic str
• Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines. PMC.
• Development of a New Generation of 4-Aminoquinoline Antimalarial Compounds Using Predictive Pharmacokinetic and Toxicology Models.
• Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds against Drug-Resistant Parasite. PMC.
• Synthesis of Novel 2- and 8-Substituted 4-Amino-7- chloroquinolines and their N-Alkylated Coupling Products. Canadian Journal of Chemistry.
• Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Synthesis Inhibition. MDPI.
• Synthesis and antimalarial activity of new 1,12-bis(N,N'-acetamidinyl)
• Methyl trioctyl ammonium chloride. ChemicalBook.
• Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)
• [Antimalarial 6-aminoquinolines. XIV. 6-(4-Diethylamino-1-methylbutylamino)-4-methoxy-2-methyl- And -2,4-dimethylquinolines With Variations of Substituents in Positions 5 and 8]. PubMed.
• Antimalarial activity of the bisquinoline trans-N1,N2-bis (7-chloroquinolin-4-yl)cyclohexane-1,2-diamine: comparison of two stereoisomers and detailed evaluation of the S,S enantiomer, Ro 47-7737. PMC.
• 4-Aminoquinoline. Wikipedia.
• Methyltrioctylammoniumchloride. BOC Sciences.
• 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine;titanium(4+);tetrachloride. PubChem.
• Methyl trioctyl ammonium chloride Suppliers,MSDS download. LookChem.
• Methyl trioctyl ammonium chloride 99%, CAS 5137-55-3. biolla Chemicals.
• Synthesis and in vitro and in vivo antimalarial activity of N1-(7-chloro-4-quinolyl)-1,4-bis(3-aminopropyl)
• Synthesis and Antimalarial Evaluation of 1-(2,4- Dimethoxyphenyl)-3-(4-Trifluoro Methyl Phenyl) Propan-2-Ene-1-One. International Journal of Pharmaceutical Sciences and Research.

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Protocol for using (1-Aminopropan-2-yl)diethylamine in kinetic resolution of racemic mixtures

Topic: A General Protocol for the Investigation of Chiral Amines, such as (1-Aminopropan-2-yl)diethylamine, in the Kinetic Resolution of Racemic Mixtures

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Enantiomeric Purity

The synthesis of enantiomerically pure compounds is a cornerstone of modern drug development and fine chemical manufacturing. Chiral amines, in particular, are prevalent structural motifs in over 40% of pharmaceuticals, making their stereoselective synthesis a critical challenge.[1] Kinetic resolution presents a powerful and practical strategy for separating enantiomers from a racemic mixture. This technique exploits the differential reaction rates of two enantiomers with a chiral catalyst or reagent, leading to the enrichment of the less reactive enantiomer and the formation of an enantioenriched product.[2][3]

One of the most common and effective methods for the kinetic resolution of racemic amines is enantioselective acylation.[2] In this process, a chiral catalyst selectively facilitates the acylation of one enantiomer at a significantly faster rate than the other. While enzymatic resolutions using lipases are well-established, there is ongoing interest in developing novel, small-molecule chiral catalysts that offer different selectivities and substrate scopes.[4][5]

This document provides a detailed, generalized protocol for researchers to investigate the efficacy of a novel chiral amine, exemplified by (1-Aminopropan-2-yl)diethylamine, as a catalyst in the kinetic resolution of a racemic primary or secondary amine via acylation. The principles and steps outlined herein are based on established methodologies and are designed to serve as a comprehensive framework for experimentation and catalyst evaluation.

Principle of Kinetic Resolution via Enantioselective Acylation

The fundamental principle of this kinetic resolution is the competition between the two enantiomers of a racemic amine ((R)-Amine and (S)-Amine) for a limited amount of an acylating agent (e.g., an acid anhydride) in the presence of a chiral, non-racemic catalyst (Chiral Catalyst*). The catalyst forms diastereomeric transition states with each enantiomer, one of which is energetically more favorable. This difference in activation energy results in a significant difference in the rates of acylation (kfast vs. kslow).

By stopping the reaction at approximately 50% conversion, one can achieve a mixture where the fast-reacting enantiomer has been largely converted to its amide, while the slow-reacting enantiomer remains predominantly as the unreacted amine. A successful resolution, therefore, yields both the enantioenriched unreacted amine and the enantioenriched amide product, which can then be separated.

Caption: Principle of kinetic resolution of a racemic amine.

Experimental Protocol: A Framework for Catalyst Screening

This protocol outlines a generalized procedure for evaluating a chiral amine, such as (1-Aminopropan-2-yl)diethylamine, as a catalyst for the kinetic resolution of a model racemic amine (e.g., 1-phenylethylamine).

I. Materials and Equipment

• Glassware: Flame-dried Schlenk flasks or round-bottom flasks with septa.

• Inert Atmosphere: Nitrogen or Argon gas line with a manifold.

• Syringes: For transfer of anhydrous solvents and reagents.

• Stirring: Magnetic stirrer and stir bars.

• Temperature Control: Cryostat or ice/dry ice baths.

• Analytical Equipment: Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system.

• Reagents:

  • Chiral Catalyst: (1-Aminopropan-2-yl)diethylamine (or other chiral amine to be tested).

  • Racemic Substrate: e.g., Racemic 1-phenylethylamine (1.0 equiv).

  • Acylating Agent: e.g., Acetic anhydride or benzoyl chloride (0.5 - 0.6 equiv).

  • Solvent: Anhydrous, non-protic solvent (e.g., Dichloromethane (DCM), Toluene, Tetrahydrofuran (THF)).

  • Base (Optional): Non-nucleophilic base (e.g., Triethylamine, Proton-sponge), if required to neutralize acid byproducts.

  • Quenching Solution: Saturated aqueous sodium bicarbonate (NaHCO₃) or water.

  • Extraction Solvent: e.g., Ethyl acetate, Diethyl ether.

  • Drying Agent: Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

II. Step-by-Step Methodology

• Reaction Setup:

  • Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar under a positive pressure of inert gas (N₂ or Ar).

  • Rationale: The exclusion of atmospheric moisture is critical as many acylating agents react readily with water, and water can interfere with the catalytic cycle.

• Reagent Addition:

  • To the flask, add the chiral amine catalyst (e.g., (1-Aminopropan-2-yl)diethylamine) (typically 1-10 mol%).

  • Add the anhydrous solvent (e.g., 5 mL for a 1 mmol scale reaction).

  • Add the racemic amine substrate (1.0 equiv).

  • If a base is required, add it at this stage (typically 1.0-1.2 equiv).

  • Rationale: The catalyst and substrate are dissolved first to ensure a homogeneous mixture before the reaction is initiated.

• Temperature Equilibration:

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C, -20 °C, or -78 °C).

  • Rationale: Lower temperatures often increase the selectivity (s-factor) of the resolution by amplifying the small differences in the activation energies of the diastereomeric transition states.[2]

• Initiation and Monitoring:

  • Slowly add the acylating agent (0.5-0.6 equiv) to the stirred solution via syringe over several minutes.

  • Rationale: Using a substoichiometric amount of the acylating agent ensures that the reaction cannot go to completion, which is a prerequisite for kinetic resolution. Slow addition helps maintain temperature control and can prevent unwanted side reactions.

  • Monitor the reaction progress by taking small aliquots at regular intervals. Quench the aliquot with a suitable reagent and analyze by chiral GC or HPLC to determine the conversion and the enantiomeric excess (ee) of the starting material and product.[2]

• Reaction Quenching:

  • Once the reaction reaches approximately 50% conversion, quench the reaction by adding saturated aqueous NaHCO₃ or water.

  • Rationale: The goal is to stop the reaction at the point where the separation between the unreacted enantiomer and the product enantiomer is maximized. Theoretically, this occurs at 50% conversion.

• Work-up and Isolation:

  • Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Rationale: This standard extraction procedure isolates the organic components (unreacted amine and amide product) from the aqueous phase and salts.

• Purification and Analysis:

  • Separate the unreacted amine from the amide product using column chromatography on silica gel or an acid-base extraction.

  • Rationale: Amines are basic and can be protonated and extracted into an aqueous acid layer, leaving the neutral amide in the organic layer. The amine can then be recovered by basifying the aqueous layer and re-extracting.

  • Determine the enantiomeric excess (ee) of the purified unreacted amine and the amide product using chiral GC or HPLC.

Caption: Experimental workflow for kinetic resolution.

IV. Data Analysis and Performance Evaluation

The success of a kinetic resolution is quantified by the enantiomeric excess (ee) of the products and, more definitively, by the selectivity factor (s).

• Enantiomeric Excess (ee): Calculated from the relative peak areas of the two enantiomers in the chiral chromatogram.

  • ee (%) = |(Area_R - Area_S) / (Area_R + Area_S)| * 100

• Selectivity Factor (s): A measure of the ratio of the reaction rates (kfast / kslow). A higher s-factor indicates a more effective resolution. An s-factor greater than 20 is generally considered synthetically useful.[6] It can be calculated from the conversion (c) and the enantiomeric excess of the recovered starting material (eesm).[6]

  • s = ln[1 - c(1 + ee_sm)] / ln[1 - c(1 - ee_sm)]

Parameter	Description	Typical Value/Target
Catalyst Loading	Mol% of chiral catalyst relative to the substrate.	1 - 10 mol%
Acylating Agent	Stoichiometry relative to the substrate.	0.5 - 0.6 equivalents
Temperature	Reaction temperature in degrees Celsius.	-78 °C to Room Temp
Conversion (c)	Percentage of starting material consumed.	Target ~50%
eeamine (%)	Enantiomeric excess of the recovered amine.	As high as possible (>90%)
eeamide (%)	Enantiomeric excess of the acylated product.	As high as possible (>90%)
Selectivity (s)	Calculated measure of enantioselectivity.	> 20 for a useful process

V. Concluding Remarks for the Researcher

This document provides a foundational protocol for the investigation of novel chiral amines, such as (1-Aminopropan-2-yl)diethylamine, as catalysts in the kinetic resolution of racemic amines. The high nucleophilicity of amines presents a challenge, as it can lead to a significant uncatalyzed background reaction which erodes selectivity.[6] Therefore, careful optimization of the reaction parameters—including the choice of acylating agent, solvent, temperature, and catalyst loading—is paramount. By systematically applying this protocol and carefully analyzing the results, researchers can effectively screen and identify promising new catalysts for asymmetric synthesis, contributing to the development of more efficient routes to valuable, enantiomerically pure chiral building blocks.

References

• Benchchem. for the Kinetic Resolution of Amines. Benchchem.
• Gotor-Fernández, V., et al. (2023). A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. ACS Publications.
• He, L., et al. Enantioselective Acylation of Secondary Alcohols Catalyzed by Chiral N-Heterocyclic Carbenes. Organic Letters. ACS Publications.
• Contente, M. L., et al. (2020). Enantioselective Acylation of Chiral Amines Catalyzed by Serine Hydrolases. Request PDF.
• France, S., et al. (2004). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews.
• Skibiński, M., et al. (2021). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. MDPI.
• Contente, M. L., et al. (2018). Kinetic Resolution of Racemic Primary Amines Using Geobacillus stearothermophilus Amine Dehydrogenase Variant. PMC - NIH.
• Reisman, S. E., et al. (2008). A Stereoelectronic Basis for the Kinetic Resolution of N-Heterocycles with Chiral Acylating Reagents. PMC - NIH.
• Bishop, J. A., et al. (2009). Enantioselective Addition of Boronates to Acyl Imines Catalyzed by Chiral Biphenols. PMC - NIH.
• University of Bath. Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.
• Wikipedia. Kinetic resolution.
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Application Notes and Protocols: (1-Aminopropan-2-yl)diethylamine as a Catalyst for Aldol and Michael Additions

Senior Application Scientist Note: After a comprehensive review of the current scientific literature, it has been determined that there is a notable absence of specific, detailed application notes and established protocols for the use of (1-Aminopropan-2-yl)diethylamine as a catalyst for aldol and Michael addition reactions. While the broader class of diamines has been extensively studied in organocatalysis, this particular substituted propanediamine does not appear to be a widely documented catalyst for these transformations in peer-reviewed journals or standard chemical databases.

The following guide is therefore structured to provide a foundational understanding of how a primary-tertiary diamine like (1-Aminopropan-2-yl)diethylamine would be theoretically applied in these reactions, drawing parallels from well-established principles of enamine catalysis. The protocols provided are generalized and would require significant optimization and validation by researchers.

Part 1: Theoretical Framework and Mechanistic Insights

(1-Aminopropan-2-yl)diethylamine, with its distinct primary and tertiary amine functionalities, presents an interesting architecture for organocatalysis. The primary amine is poised to engage in the formation of a nucleophilic enamine intermediate with a carbonyl donor (ketone or aldehyde), while the tertiary amine can act as a Brønsted base or participate in hydrogen bonding to activate the electrophile (the aldehyde in an aldol reaction or the Michael acceptor).

Proposed Catalytic Cycle for Aldol Addition

The catalytic cycle for an aldol reaction catalyzed by (1-Aminopropan-2-yl)diethylamine is hypothesized to proceed through an enamine intermediate, a well-established mechanism for primary amine catalysts.[1][2]

Caption: Proposed catalytic cycle for the aldol addition.

• Enamine Formation: The primary amine of (1-aminopropan-2-yl)diethylamine condenses with a ketone or aldehyde donor to form an enamine intermediate.[3][4] This is the crucial step that transforms the carbonyl compound into a potent nucleophile.

• Electrophile Activation: The tertiary amine moiety of the catalyst, possibly in its protonated form, could activate the acceptor aldehyde through hydrogen bonding, rendering its carbonyl carbon more electrophilic.[5][6]

• Carbon-Carbon Bond Formation: The enamine attacks the activated aldehyde, forming a new carbon-carbon bond and a new iminium ion intermediate.

• Hydrolysis and Catalyst Regeneration: The iminium ion is hydrolyzed by water present in the reaction mixture to release the β-hydroxy carbonyl product (the aldol adduct) and regenerate the catalyst.[2]

Proposed Catalytic Cycle for Michael Addition

Similarly, in a Michael addition, the catalyst would generate an enamine from the donor, which then attacks the β-position of an α,β-unsaturated carbonyl compound (the Michael acceptor).[7][8]

Caption: Proposed catalytic cycle for the Michael addition.

Part 2: Generalized Protocols for Method Development

Disclaimer: The following protocols are generalized starting points and have not been validated for (1-Aminopropan-2-yl)diethylamine. Significant optimization of catalyst loading, solvent, temperature, and reaction time will be necessary.

Protocol 1: General Procedure for a Test Aldol Reaction

This protocol is adapted from established procedures for diamine-catalyzed aldol reactions.[5][9]

Materials:

• (1-Aminopropan-2-yl)diethylamine (CAS: 5137-13-3)[10]

• Aldehyde (e.g., 4-nitrobenzaldehyde)

• Ketone (e.g., cyclohexanone)

• Anhydrous solvent (e.g., DMSO, CH2Cl2, or toluene)

• Acid co-catalyst (e.g., acetic acid or trifluoroacetic acid) - Optional, for optimization

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the aldehyde (1.0 mmol, 1.0 equiv) and the ketone (5.0 mmol, 5.0 equiv).

• Add the anhydrous solvent (2.0 mL).

• Add (1-Aminopropan-2-yl)diethylamine (0.1 mmol, 10 mol%).

• If using an acid co-catalyst, add it at this stage (0.05-0.1 mmol, 5-10 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for a Test Michael Addition

This protocol is based on general methods for organocatalyzed Michael additions.[3][11]

Materials:

• (1-Aminopropan-2-yl)diethylamine (CAS: 5137-13-3)[10]

• Michael acceptor (e.g., trans-β-nitrostyrene)

• Michael donor (e.g., cyclohexanone or propanal)

• Anhydrous solvent (e.g., chloroform, toluene, or THF)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the Michael acceptor (1.0 mmol, 1.0 equiv) and the catalyst (1-Aminopropan-2-yl)diethylamine (0.1 mmol, 10 mol%).

• Add the anhydrous solvent (2.0 mL) and stir to dissolve.

• Add the Michael donor (2.0 mmol, 2.0 equiv) dropwise to the solution.

• Stir the reaction mixture at the desired temperature (start with room temperature and explore lower temperatures for improved selectivity).

• Monitor the reaction progress by TLC or GC.

• Upon completion, directly load the reaction mixture onto a silica gel column for purification.

• Elute with an appropriate solvent system (e.g., hexanes/ethyl acetate) to isolate the Michael adduct.

Part 3: Data Interpretation and Optimization

For both reactions, the key performance indicators will be the yield of the desired product and, if a chiral version of the catalyst is used, the diastereoselectivity (dr) and enantioselectivity (ee).

Table 1: Key Parameters for Optimization

Parameter	Aldol Addition	Michael Addition	Rationale
Catalyst Loading	5-30 mol%	5-20 mol%	To find the optimal balance between reaction rate and cost-effectiveness.
Solvent	Aprotic polar (DMSO, DMF), non-polar (Toluene), or chlorinated (DCM, CHCl3)	Non-polar (Toluene), chlorinated (CHCl3), or ethereal (THF)	Solvent polarity can significantly influence the stability of intermediates and transition states.
Temperature	-20 °C to room temperature	-40 °C to room temperature	Lower temperatures often lead to higher stereoselectivity.
Acid Additive	Acetic acid, TFA, benzoic acid	Often not required, but can be tested	Can facilitate catalyst turnover and activate the electrophile.
Substrate Scope	Aromatic & aliphatic aldehydes; various ketones	Nitroalkenes, enones, maleimides; aldehydes & ketones	To determine the versatility and limitations of the catalyst.

Conclusion and Future Directions

The application of (1-Aminopropan-2-yl)diethylamine as a catalyst for aldol and Michael additions remains an unexplored area in the accessible scientific literature. The theoretical framework suggests its potential to act as an effective organocatalyst through an enamine-based mechanism. The provided generalized protocols offer a starting point for researchers to investigate its catalytic activity.

Future work should focus on systematically screening reaction conditions to determine the optimal parameters for this catalyst. Should it prove effective, further studies into the synthesis and application of chiral analogues of (1-Aminopropan-2-yl)diethylamine would be a logical next step to explore its potential in asymmetric synthesis.

References

• Alexakis, A., & Andrey, O. (2002). Diamine-Catalyzed Asymmetric Michael Additions of Aldehydes and Ketones to Nitrostyrene. Organic Letters, 4(21), 3611–3614.
• Shim, J. H., Kim, M.-J., Lee, J. Y., Kim, K. H., & Ha, D.-C. (2020). Organocatalytic asymmetric aldol reaction using protonated chiral 1,2-diamines. Tetrahedron Letters, 61(36), 152295.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12647537, (1-Aminopropan-2-yl)diethylamine. Retrieved from [Link]

• Sci-Hub. (n.d.). Organocatalytic asymmetric aldol reaction using protonated chiral 1,2-diamines. Retrieved from [Link]

• Notz, W., & List, B. (2000). Catalytic Asymmetric Cross-Aldol Reactions: The First Directed Organocatalytic Cross-Aldol Reaction. Journal of the American Chemical Society, 122(30), 7386–7387.

• Ghosh, A. K. (n.d.). The Ghosh Laboratory: New Asymmetric Synthesis Research. Purdue University Department of Chemistry. Retrieved from [Link]

• PubChemLite. (n.d.). (1-aminopropan-2-yl)diethylamine (C7H18N2). Retrieved from [Link]

• Sci-Hub. (n.d.). Diamine-Catalyzed Asymmetric Michael Additions of Aldehydes and Ketones to Nitrostyrene. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Aminopropan-2-ol. Retrieved from [Link]

• Iza, M., et al. (2017). Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. Molecules, 22(8), 1328.
• Piekiel, P., & Albrecht, Ł. (2020).

• Wikipedia. (n.d.). Diethylamine. Retrieved from [Link]

• Mizar, P., et al. (2014). New boro amino amide organocatalysts for asymmetric cross aldol reaction of ketones with carbonyl compounds. RSC Advances, 4(74), 39225–39229.
• Reddy, B. V. S., & Kumar, R. (2018). Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. Beilstein Journal of Organic Chemistry, 14, 1548–1585.

• ResearchGate. (2020). (PDF) 1,2‐Diamine‐Derived (thio)Phosphoramide Organocatalysts in Asymmetric Michael Additions. Retrieved from [Link]

• ResearchGate. (2017). A simple method for the synthesis of 1,3-diaminopropan-2-ols derivatives and their ex vivo relaxant activity on isolated rat tracheal rings. Retrieved from [Link]

• MDPI. (2023). A Pathway for Aldol Additions Catalyzed by l-Hydroxyproline-Peptides via a -Hydroxyketone Hemiaminal Intermediate. Retrieved from [Link]

• MDPI. (2023). A Pathway for Aldol Additions Catalyzed by l-Hydroxyproline-Peptides via a β-Hydroxyketone Hemiaminal Intermediate. Retrieved from [Link]

• LabCoatz. (2025, May 11). Making Diethylamine From Bug Spray (For Totally Legal Reasons) [Video]. YouTube. [Link]

• Lerner, R. A., & Barbas, C. F. (1999). Aldol condensations by catalytic antibodies. U.S.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4, 1-Amino-2-propanol. Retrieved from [Link]

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Synthesis of Heterocyclic Compounds from (1-Aminopropan-2-yl)diethylamine: Application Notes and Protocols

Executive Summary

The construction of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, with nitrogen-containing rings like piperazines and diazepines featuring prominently in a multitude of FDA-approved therapeutics.[1][2][3] These frameworks offer a unique combination of structural rigidity, tunable basicity, and opportunities for diverse functionalization, making them "privileged scaffolds" in drug discovery.[1][4][5] This guide provides an in-depth technical overview of synthetic strategies for creating valuable piperazine and diazepine derivatives starting from the versatile, unsymmetrical building block, (1-Aminopropan-2-yl)diethylamine (also known as N',N'-diethyl-1,2-propanediamine).

This document is designed for researchers, medicinal chemists, and drug development professionals. It moves beyond simple procedural lists to explain the underlying chemical principles, the rationale behind methodological choices, and provides detailed, self-validating protocols for laboratory execution.

Introduction: The Strategic Value of (1-Aminopropan-2-yl)diethylamine

(1-Aminopropan-2-yl)diethylamine is a chiral 1,2-diamine featuring a primary amine and a tertiary amine-substituted stereocenter. This structural arrangement offers several strategic advantages for heterocyclic synthesis:

• Inherent Chirality: The presence of a stereocenter allows for the synthesis of enantiomerically enriched heterocyclic compounds, a critical consideration for improving target specificity and reducing off-target effects in drug candidates.

• Differential Reactivity: The primary amine is significantly more nucleophilic and less sterically hindered than the secondary amine that would be present after the initial reaction, allowing for regioselective reactions. The diethyl-substituted tertiary amine in the final product imparts specific physicochemical properties, such as increased lipophilicity and modulated basicity, which can enhance pharmacokinetic profiles.

• Versatile Precursor: As a 1,2-diamine, it is an ideal precursor for forming saturated six-membered (piperazine) and seven-membered (diazepine) rings through cyclization with appropriate bi-electrophilic partners.

This guide will focus on two primary classes of heterocycles accessible from this diamine: substituted piperazines and 1,4-diazepines.

Overall Synthetic Workflow

The general approach involves a two-step conceptual process: selective functionalization of the primary amine followed by a cyclization event. This workflow is adaptable to various synthetic goals, including library generation for screening campaigns.

Figure 1: General workflow for synthesizing piperazine and diazepine scaffolds.

Synthesis of Substituted Piperazine Derivatives

The synthesis of a piperazine ring requires the formal addition of a two-carbon unit across the two nitrogen atoms of the 1,2-diamine. A highly efficient and practical method involves an annulation reaction using a vinyl diphenyl sulfonium salt equivalent, which acts as a robust Michael acceptor and subsequent alkylating agent.[6][7]

Mechanistic Principle: Aza-Michael Addition and Intramolecular Cyclization

The reaction proceeds via a two-stage mechanism. First, the more nucleophilic primary amine of (1-Aminopropan-2-yl)diethylamine undergoes a conjugate (aza-Michael) addition to an in situ generated vinyl diphenyl sulfonium salt. This creates a new intermediate where the second nitrogen is poised for a subsequent intramolecular SN2 reaction. The departure of the diphenyl sulfide leaving group closes the six-membered piperazine ring. Protecting the primary amine with a group like 2-nitrobenzenesulfonyl (Ns) before cyclization can be advantageous to prevent side reactions and allow for orthogonal deprotection schemes.[6]

Caption: Key steps in the piperazine ring synthesis via annulation.

Detailed Experimental Protocol: Synthesis of 2-Methyl-1,1-diethylpiperazine

This protocol is adapted from established methods for chiral diamine annulation.[6][8] It describes the direct cyclization without a protecting group on the primary amine for simplicity, though yields may be improved with a protection strategy.

Materials:

• (1-Aminopropan-2-yl)diethylamine (1.0 eq)

• 2-Bromoethyldiphenylsulfonium trifluoromethanesulfonate (1.1 eq)

• Diisopropylethylamine (DIPEA) (3.0 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate/Hexanes solvent system

Procedure:

• Reaction Setup: To a flame-dried, round-bottomed flask under a nitrogen atmosphere, add (1-Aminopropan-2-yl)diethylamine (1.0 eq) and dissolve in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Add diisopropylethylamine (3.0 eq) to the solution and stir for 5 minutes at room temperature.

• Reagent Addition: In a separate flask, dissolve 2-bromoethyldiphenylsulfonium trifluoromethanesulfonate (1.1 eq) in anhydrous DCM. Add this solution dropwise to the stirred diamine solution over 15 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 16-24 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS. The reaction mixture will typically turn from colorless to a pale yellow.

• Workup: Upon completion, dilute the reaction mixture with additional DCM. Wash the organic layer sequentially with water (2x) and saturated brine (1x).

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude residue.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., starting from 0% and gradually increasing to 20% ethyl acetate, with 1% triethylamine added to the solvent system to prevent product tailing).

• Characterization: Combine the fractions containing the pure product and remove the solvent in vacuo. Characterize the final product, 2-methyl-1,1-diethylpiperazin-1-ium (as a salt, which can be neutralized) or the free base, by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Causality Note: The use of a non-nucleophilic base like DIPEA is crucial to facilitate the elimination that forms the reactive vinyl sulfonium salt in situ without competing in the subsequent Michael addition.[7] The final neutralization step after workup is important to obtain the free base form of the piperazine product.

Synthesis of Substituted 1,4-Diazepine Derivatives

The synthesis of seven-membered 1,4-diazepine rings from a 1,2-diamine typically involves a cyclocondensation reaction with a 1,3-dielectrophile or a suitable α,β-unsaturated carbonyl compound.[9][10] This approach builds the seven-membered ring in a convergent manner.

Mechanistic Principle: Condensation and Cyclization Cascade

When reacting with an α,β-unsaturated ketone (e.g., a chalcone derivative), the reaction is believed to proceed through a cascade. First, the primary amine of (1-Aminopropan-2-yl)diethylamine attacks the carbonyl carbon to form a ketimine intermediate.[10] This is followed by an intramolecular aza-Michael addition of the second nitrogen atom onto the β-carbon of the former unsaturated system, which closes the seven-membered ring. Tautomerization then yields the final 1,4-diazepine product. The use of an acid catalyst (e.g., TFA, heteropolyacids) is often employed to activate the carbonyl group and facilitate the condensation steps.[9]

Caption: Cascade mechanism for the synthesis of 1,4-diazepines.

Detailed Experimental Protocol: Synthesis of a Substituted 1,4-Diazepine

This protocol describes a general procedure for the acid-catalyzed condensation of a 1,2-diamine with a 1,3-dicarbonyl compound, which is a common method for preparing 1,4-diazepines.[9][11]

Materials:

• (1-Aminopropan-2-yl)diethylamine (1.0 eq)

• Dibenzoylmethane (a 1,3-dicarbonyl compound) (1.0 eq)

• Ethanol, absolute

• Trifluoroacetic acid (TFA) (catalytic amount, ~5 mol%)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve dibenzoylmethane (1.0 eq) in absolute ethanol.

• Reagent Addition: Add (1-Aminopropan-2-yl)diethylamine (1.0 eq) to the solution, followed by a catalytic amount of trifluoroacetic acid (TFA).

• Heating and Monitoring: Heat the reaction mixture to reflux (approx. 80 °C) and stir for 4-6 hours. Monitor the reaction progress by TLC, observing the disappearance of the starting materials and the appearance of a new, more polar spot.

• Cooling and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Carefully add saturated aqueous NaHCO₃ solution to neutralize the TFA catalyst until the effervescence ceases.

• Extraction: Remove the ethanol under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3x).

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄. Filter the solution and concentrate the solvent in vacuo to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel if it is an oil.

• Characterization: Confirm the structure of the resulting 2-methyl-1,1-diethyl-5,7-diphenyl-2,3-dihydro-1H-1,4-diazepin-1-ium derivative using ¹H NMR, ¹³C NMR, IR spectroscopy, and HRMS.

Causality Note: The refluxing ethanol serves as a polar protic solvent that facilitates both the initial imine formation and the subsequent cyclization.[12] The acid catalyst is essential for activating the carbonyl groups towards nucleophilic attack by the amine.[9]

Data Summary and Characterization

The successful synthesis of these heterocyclic scaffolds must be confirmed through rigorous analytical characterization. The following table summarizes expected outcomes for the described protocols.

Product Class	Starting Materials	Key Reaction Conditions	Typical Yield	Key Characterization Data
Piperazine	(1-Aminopropan-2-yl)diethylamine + 2-Bromoethyldiphenylsulfonium triflate	DIPEA, DCM, Room Temp, 16-24h	60-75%	¹H NMR: Appearance of new aliphatic signals for the piperazine ring protons. HRMS: [M+H]⁺ peak corresponding to the calculated exact mass.
1,4-Diazepine	(1-Aminopropan-2-yl)diethylamine + Dibenzoylmethane	TFA (cat.), Ethanol, Reflux, 4-6h	70-85%	¹H NMR: Characteristic signals for the diazepine ring protons and disappearance of carbonyl signals. ¹³C NMR: Signals corresponding to the imine carbons of the diazepine ring.

Safety and Handling

All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn.

• (1-Aminopropan-2-yl)diethylamine: This compound is a substituted amine and should be treated as corrosive and potentially toxic. It can cause skin and eye burns.[13][14] Avoid inhalation of vapors and direct contact.

• Organosulfonium Salts: These are alkylating agents and should be handled with care.

• Acids and Bases: Trifluoroacetic acid (TFA) and diisopropylethylamine (DIPEA) are corrosive and should be handled with caution.[15]

• Solvents: Dichloromethane is a suspected carcinogen. Ethanol is flammable. Handle all solvents according to their respective Safety Data Sheets (SDS).

Always consult the specific SDS for each reagent before beginning any experimental work.

Conclusion and Future Outlook

(1-Aminopropan-2-yl)diethylamine serves as a highly effective and versatile precursor for the synthesis of medicinally relevant piperazine and 1,4-diazepine scaffolds. The protocols detailed herein provide robust and reproducible methods for accessing these core structures. The inherent chirality and differential reactivity of the starting diamine allow for the creation of complex and stereochemically defined molecules. By modifying the electrophilic partners used in these cyclization reactions, chemists can rapidly generate libraries of novel heterocyclic compounds for screening in drug discovery programs, accelerating the development of next-generation therapeutics.[2][5]

References

• Balaram, P., et al. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules, 27(11), 3419. [Link][6]

• Balaram, P., et al. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PubMed. [Link][8]

• Reddy, K., et al. (2015). Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry. [Link][7]

• Synthesis of piperazines. Organic Chemistry Portal. [Link][16]

• Novotna, K., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. MDPI. [Link][17]

• Verma, G., et al. (2022). Piperazine Scaffold: A Remarkable Tool in Generation of Diverse Pharmacological Agents. ResearchGate. [Link][4]

• Kumar, A., et al. (2024). The medicinal chemistry of piperazines: A review. PubMed. [Link][3]

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• Kaoua, R., et al. (2016). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. National Institutes of Health (NIH). [Link][9]

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• 1,4-Diazepines. ResearchGate. [Link][19]

• Wang, Y., et al. (2019). Different Pathways for the Cyclocondensation Reactions of 1,2-Diamine and 1,2-Diketone. Acta Chimica Sinica. [Link][12]

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Method for the N-alkylation of (1-Aminopropan-2-yl)diethylamine

Application Note & Protocol

Selective Mono-N-Alkylation of (1-Aminopropan-2-yl)diethylamine via Reductive Amination

Abstract

The N-alkylation of diamines is a critical transformation in synthetic chemistry, yielding compounds with significant applications in drug discovery, materials science, and as ligands in catalysis. (1-Aminopropan-2-yl)diethylamine is a versatile building block featuring both a primary and a tertiary amine. This presents a classic chemoselectivity challenge: how to selectively alkylate the more nucleophilic primary amine without inducing quaternization of the tertiary amine or over-alkylation of the primary amine. This application note provides a robust and detailed protocol for the selective mono-N-alkylation of (1-Aminopropan-2-yl)diethylamine using the reductive amination method. We explain the mechanistic rationale for this approach, which offers superior control over direct alkylation, and provide a step-by-step experimental guide, characterization data, and a troubleshooting framework for researchers in pharmaceutical and chemical development.

Introduction and Scientific Principles

N-alkylated amines are ubiquitous structural motifs in a vast range of functional molecules. The introduction of alkyl groups onto a nitrogen center is a primary strategy for modulating a molecule's physicochemical properties, including its basicity, lipophilicity, and pharmacological profile. (1-Aminopropan-2-yl)diethylamine offers two distinct nitrogen centers for functionalization. The primary amine is sterically accessible and more nucleophilic than the tertiary amine, making it the preferred site for alkylation.

However, traditional N-alkylation methods using alkyl halides often suffer from a lack of selectivity.[1] The initial mono-alkylation product is a secondary amine, which is often more nucleophilic than the starting primary amine, leading to a high propensity for over-alkylation to form a tertiary amine.[1] Furthermore, the presence of the tertiary amine in the substrate creates a risk of forming quaternary ammonium salts.

To overcome these challenges, reductive amination stands out as the premier method for the controlled and selective N-alkylation of primary and secondary amines.[2][3] This strategy involves the reaction of the amine with a carbonyl compound (an aldehyde or ketone) to form an intermediate iminium ion, which is then reduced in situ by a mild hydride reagent. The key advantages of this approach are:

• High Selectivity: The reaction conditions can be tuned to favor mono-alkylation exclusively.

• Mild Conditions: The use of selective reducing agents allows the reaction to proceed at or below room temperature, preserving sensitive functional groups.[3]

• Broad Scope: A wide variety of aldehydes and ketones can be used, enabling the synthesis of a diverse library of N-alkylated products.[4]

The mechanism, detailed below, proceeds in two main stages, which typically occur in a single pot.

Figure 1: Mechanism of Reductive Amination. The amine first condenses with a carbonyl compound to form an iminium ion, which is then selectively reduced.

Experimental Protocol

This protocol details the N-alkylation of (1-Aminopropan-2-yl)diethylamine with a generic aldehyde (R-CHO).

Materials and Equipment

Reagents:

• (1-Aminopropan-2-yl)diethylamine (Purity ≥98%)[5]

• Aldehyde or Ketone (1.1 equivalents)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)[3]

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate, Triethylamine)

Equipment:

• Round-bottom flask with magnetic stir bar

• Magnetic stir plate

• Nitrogen or Argon gas inlet

• Glass funnel and separatory funnel

• Rotary evaporator

• Flash column chromatography setup

• Thin Layer Chromatography (TLC) plates (silica gel) and developing chamber

• Standard laboratory glassware

Safety Precautions:

• (1-Aminopropan-2-yl)diethylamine is flammable and causes severe skin burns and eye damage.[5]

• Sodium triacetoxyborohydride is a water-reactive solid.

• All operations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Step-by-Step Procedure

The following workflow provides a comprehensive guide from reaction setup to product isolation.

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Introduction to (1-Aminopropan-2-yl)diethylamine in Polymer Science

An in-depth analysis of current scientific literature reveals a notable absence of specific studies on the application of (1-Aminopropan-2-yl)diethylamine in polymer synthesis. However, the unique structural characteristics of this diamine, featuring both a primary and a tertiary amine, suggest its significant potential in various polymerization processes. This guide, therefore, extrapolates from established principles in polymer chemistry to propose and detail potential applications, providing a foundational framework for researchers.

(1-Aminopropan-2-yl)diethylamine, with its distinct primary and tertiary amine functionalities, presents a versatile platform for creating advanced polymers. The primary amine is well-suited for established step-growth polymerization reactions, such as those used to form polyamides and polyimides. The tertiary amine, on the other hand, can be leveraged as a catalytic site, a pH-responsive element, or a point for post-polymerization modification. This dual-functionality allows for the design of polymers with tailored properties for a range of applications, from drug delivery systems to high-performance materials.

Proposed Application: pH-Responsive Polyamides

The incorporation of (1-Aminopropan-2-yl)diethylamine as a co-monomer in polyamide synthesis is a promising avenue for developing "smart" materials. The pendant diethylamino group along the polymer backbone can be protonated or deprotonated in response to changes in environmental pH. This reversible ionization can induce conformational changes in the polymer chain, leading to alterations in solubility, swelling behavior, and drug-loading capacity. Such pH-responsive polyamides are of particular interest in the field of controlled drug delivery, where they can be designed to release therapeutic agents in the acidic microenvironments of tumors or specific cellular compartments.

Mechanism of pH-Responsiveness

The tertiary amine group on the (1-Aminopropan-2-yl)diethylamine monomer unit is the key to the polymer's pH-responsive behavior. In acidic conditions, the lone pair of electrons on the nitrogen atom accepts a proton, resulting in a positively charged ammonium group. This leads to electrostatic repulsion between polymer chains, causing the polymer to swell or dissolve. Conversely, in neutral or basic conditions, the amine group is deprotonated and uncharged, allowing the polymer chains to collapse or precipitate.

Caption: Mechanism of pH-responsiveness in polyamides containing (1-Aminopropan-2-yl)diethylamine.

Protocol: Synthesis of a pH-Responsive Polyamide

This protocol details the synthesis of a polyamide copolymer using (1-Aminopropan-2-yl)diethylamine and a standard diamine, hexamethylenediamine, with a dicarboxylic acid chloride, such as adipoyl chloride. The ratio of the two diamines can be varied to tune the pH-responsiveness and other properties of the final polymer.

Materials and Equipment

• (1-Aminopropan-2-yl)diethylamine

• Hexamethylenediamine

• Adipoyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA)

• Methanol

• Magnetic stirrer with heating plate

• Round-bottom flask with a nitrogen inlet

• Dropping funnel

• Ice bath

Experimental Workflow

Caption: Workflow for the synthesis of a pH-responsive polyamide.

Step-by-Step Procedure

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve (1-Aminopropan-2-yl)diethylamine and hexamethylenediamine in anhydrous DCM. Add triethylamine as an acid scavenger.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Adipoyl Chloride: Slowly add a solution of adipoyl chloride in anhydrous DCM to the stirred diamine solution via a dropping funnel over 30 minutes.

• Polymerization: Maintain the reaction at 0°C for 2 hours, then allow it to warm to room temperature and stir for an additional 24 hours.

• Precipitation and Purification: Precipitate the resulting polymer by slowly pouring the reaction mixture into a large volume of cold methanol.

• Isolation: Collect the polymer by filtration, wash thoroughly with methanol to remove unreacted monomers and salts, and dry under vacuum at 50°C.

Characterization

• FTIR Spectroscopy: To confirm the formation of the amide bond (peaks around 1650 cm⁻¹ and 3300 cm⁻¹).

• NMR Spectroscopy: To determine the copolymer composition and confirm the structure.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity of the polymer.

Further Potential Applications

Beyond pH-responsive polyamides, (1-Aminopropan-2-yl)diethylamine could be explored in several other areas of polymer synthesis:

• As a Curing Agent for Epoxy Resins: The primary amine can react with epoxy groups, while the tertiary amine can catalyze the curing process, potentially leading to epoxy networks with enhanced thermal and mechanical properties.[1][2]

• In Controlled Radical Polymerization: A vinyl monomer could be synthesized from (1-Aminopropan-2-yl)diethylamine, which could then be polymerized using techniques like RAFT or ATRP to create well-defined polymers with pendant tertiary amine groups for applications in gene delivery or as stimuli-responsive materials.[3][4]

• As a Monomer for Polyimides: Similar to other diamines, it can be reacted with dianhydrides to form polyimides.[5][6] The bulky diethylamino side group could disrupt chain packing, potentially leading to polyimides with increased solubility and transparency while maintaining high thermal stability.[5]

Structure-Property Relationships

The inclusion of (1-Aminopropan-2-yl)diethylamine as a monomer is expected to significantly influence the final properties of the polymer.

Property	Expected Influence of (1-Aminopropan-2-yl)diethylamine	Rationale
Glass Transition Temperature (Tg)	May decrease	The flexible diethylamino side chain can increase free volume and chain mobility.
Solubility	Increased in polar organic solvents and acidic aqueous solutions	The polar amine groups and the disruption of chain packing can enhance solubility.
Crystallinity	Decreased	The asymmetric structure and bulky side group can hinder the regular packing of polymer chains.[7]
pH-Responsiveness	Introduced	The tertiary amine provides a site for protonation/deprotonation.

Conclusion

While direct experimental data is currently lacking, the unique bifunctional nature of (1-Aminopropan-2-yl)diethylamine makes it a highly promising candidate for the synthesis of novel functional polymers. The proposed applications and protocols in this guide are based on well-established principles of polymer chemistry and are intended to serve as a starting point for further research and development. The exploration of this versatile diamine is poised to contribute to the advancement of smart materials, drug delivery systems, and high-performance polymers.

References

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• Synthesis of Furan-Based Diamine and Its Application in the Preparation of Bio-Based Polyimide - MDPI. Available at: [Link]

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• New Side Chain Design for pH-Responsive Block Copolymers for Drug Delivery - NIH. Available at: [Link]

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• Poly(N-isopropylacrylamide-co-2-((diethylamino)methyl)-4-formyl-6-methoxyphenyl acrylate) Environmental Functional Copolymers: Synthesis, Characterizations, and Grafting with Amino Acids - MDPI. Available at: [Link]

• Protected amine-functional initiators for the synthesis of α-amine homo- and heterotelechelic poly(2-ethyl-2-oxazoline)s - Polymer Chemistry (RSC Publishing). Available at: [Link]

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• CONTROLLED RADICAL POLYMERIZATION OF N-ISOPROPYLACRYLAMIDE AND OF ACTIVATED ESTERS FOR THE SYNTHESIS OF POLYMER-PROTEIN AND. Available at: [Link]

• BIODEGRADABLE POLY (ESTER AMIDE) S: SYNTHESIS AND APPLICATIONS - UPCommons. Available at: [Link]

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Diastereoselective Synthesis Using Chiral Auxiliaries: A Guide to (1S,2S)-Pseudoephedrine Amides as a Model System

Introduction: The Quest for Stereochemical Control

The synthesis of enantiomerically pure compounds is a cornerstone of modern chemistry, particularly within the pharmaceutical and agrochemical industries, where the physiological effects of a molecule are often dictated by its three-dimensional structure.[1][2][3] Chiral auxiliaries are powerful tools in this endeavor, offering a robust strategy for controlling stereochemistry during a synthetic sequence.[1][4] A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct a subsequent chemical transformation, leading to the preferential formation of one diastereomer over another.[1] Following the stereoselective reaction, the auxiliary is removed, yielding an enantiomerically enriched product, and can often be recovered for reuse.[1][]

This guide focuses on the principles and applications of chiral auxiliaries in diastereoselective synthesis. While the initial topic of interest was (1-Aminopropan-2-yl)diethylamine, a comprehensive review of the scientific literature reveals a lack of established protocols for its use as a chiral auxiliary. To provide a scientifically rigorous and practical resource, this document will instead detail the application of a well-documented and highly effective class of chiral auxiliaries: amides derived from (1S,2S)-pseudoephedrine . Pseudoephedrine, a chiral amino alcohol, serves as an excellent model system due to its high efficacy in stereocontrol, the crystallinity of its derivatives, and the extensive body of research supporting its use.[6] The principles and protocols described herein provide a foundational understanding for researchers interested in developing or applying other amine-based chiral auxiliaries.

Core Principle: Diastereoselection via Steric Shielding in a Chelated Intermediate

The remarkable stereocontrol exerted by pseudoephedrine amides stems from the formation of a rigid, chelated intermediate upon deprotonation. This principle is most prominently demonstrated in the diastereoselective alkylation of pseudoephedrine amide enolates.

The process unfolds as follows:

• Amide Formation: A prochiral carboxylic acid is coupled with (1S,2S)-pseudoephedrine to form a chiral amide.

• Enolate Generation: The α-proton of the amide is deprotonated using a strong, non-nucleophilic base, typically lithium diisopropylamide (LDA), to form a lithium enolate.

• Chelation and Steric Shielding: The lithium cation chelates to both the enolate oxygen and the hydroxyl oxygen of the pseudoephedrine moiety. This chelation locks the conformation of the molecule into a rigid six-membered ring-like structure. In this conformation, the phenyl group of the auxiliary effectively shields one face of the enolate.

• Diastereoselective Alkylation: The incoming electrophile (e.g., an alkyl halide) can only approach the enolate from the less sterically hindered face, leading to the formation of one diastereomer in high preference.

• Auxiliary Cleavage: The newly formed chiral center is secured, and the pseudoephedrine auxiliary can be cleaved to reveal the desired enantiomerically enriched carboxylic acid, alcohol, or ketone.

This mechanism ensures a predictable and highly controlled transfer of chirality from the auxiliary to the substrate.

Diagram 1: Proposed Mechanism of Stereocontrol

This diagram illustrates the key steps in the diastereoselective alkylation of a pseudoephedrine amide, from enolate formation to the stereoselective electrophilic attack.

Caption: Workflow for diastereoselective alkylation using a pseudoephedrine auxiliary.

Application Note 1: Diastereoselective Alkylation of Propanoic Acid

This protocol details the synthesis of enantiomerically enriched 2-methylpentanoic acid, demonstrating a typical alkylation procedure.

Objective: To synthesize (R)-2-methylpentanoic acid with high diastereoselectivity using (1S,2S)-pseudoephedrine as the chiral auxiliary.

Experimental Protocol

Part A: Synthesis of (1S,2S)-Pseudoephedrine Propanamide

• Setup: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add (1S,2S)-pseudoephedrine (1.0 eq) and anhydrous dichloromethane (DCM, ~0.2 M). Cool the solution to 0 °C in an ice bath.

• Acylation: Slowly add propionyl chloride (1.1 eq) to the stirred solution. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude amide is often pure enough for the next step. If necessary, purify by flash column chromatography (silica gel, ethyl acetate/hexanes gradient). The resulting amides are typically white, crystalline solids.[6]

Part B: Diastereoselective Alkylation

• Setup: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add the pseudoephedrine propanamide (1.0 eq) and anhydrous tetrahydrofuran (THF, ~0.1 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolate Formation: Slowly add lithium diisopropylamide (LDA, 2.0 M in THF/heptane/ethylbenzene, 1.2 eq) to the stirred solution. Stir the resulting solution at -78 °C for 1 hour.

• Alkylation: Add ethyl iodide (1.5 eq) to the enolate solution. Stir the reaction mixture at -78 °C for 4 hours.

• Quenching: Quench the reaction by adding saturated aqueous ammonium chloride solution. Allow the mixture to warm to room temperature.

• Work-up: Add water and diethyl ether. Separate the layers and extract the aqueous layer with diethyl ether (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or GC analysis. Diastereoselectivities for such alkylations typically exceed 95:5.[6]

Part C: Auxiliary Cleavage to Carboxylic Acid

• Hydrolysis: Dissolve the alkylated amide in a mixture of THF and water. Add a strong acid (e.g., 4 M H₂SO₄) and heat the mixture to reflux for 12-24 hours.

• Work-up: After cooling to room temperature, extract the mixture with diethyl ether (3x). The aqueous layer will contain the protonated pseudoephedrine, which can be recovered.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude (R)-2-methylpentanoic acid. Purify by distillation or chromatography as needed.

Data Summary

Step	Product	Typical Yield	Diastereomeric Ratio (d.r.)
A	Pseudoephedrine Propanamide	>95%	N/A
B	Alkylated Amide	85-95%	>95:5
C	(R)-2-methylpentanoic acid	80-90%	N/A (enantiomeric excess >90%)

Diagram 2: Experimental Workflow

This diagram outlines the sequential steps of the synthesis, from starting materials to the final enantiomerically enriched product.

Caption: Step-by-step synthesis of (R)-2-methylpentanoic acid.

Application Note 2: Diastereoselective Aldol Reactions

While alkylations are a primary application, chiral auxiliaries are also pivotal in controlling stereochemistry in other C-C bond-forming reactions, such as the aldol reaction.[1][7][8] The principles of chelation and facial shielding are equally effective in this context.

Objective: To perform a diastereoselective aldol reaction between a pseudoephedrine amide-derived boron enolate and an aldehyde.

Protocol: Diastereoselective Aldol Addition

• Setup: To a flame-dried flask under argon, add the pseudoephedrine amide (e.g., propanamide, 1.0 eq) and anhydrous DCM (~0.2 M). Cool to -78 °C.

• Enolate Formation: Add di-n-butylboron triflate (1.1 eq) followed by the dropwise addition of triethylamine (1.2 eq). Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C and hold for 1 hour to ensure complete formation of the Z-boron enolate.

• Aldol Reaction: Cool the solution back down to -78 °C. Add the aldehyde (e.g., isobutyraldehyde, 1.2 eq) dropwise. Stir at -78 °C for 2-3 hours, then allow to warm slowly to room temperature overnight.

• Work-up: Quench the reaction by adding a pH 7 phosphate buffer. Extract the mixture with DCM. The organic layer is washed with brine, dried over Na₂SO₄, and concentrated.

• Purification & Analysis: Purify the product by flash chromatography. The diastereoselectivity is typically high, favoring the syn-aldol product, and can be determined by ¹H NMR analysis.

Troubleshooting and Key Considerations

• Moisture is Critical: All reactions involving strong bases like LDA or organoboron reagents must be conducted under strictly anhydrous conditions. Flame-dry all glassware and use anhydrous solvents.

• Base Quality: The titer of the LDA solution should be known. Old or improperly stored LDA will lead to incomplete deprotonation and lower yields.

• Temperature Control: Maintaining low temperatures (-78 °C) is crucial for selectivity. Inadequate cooling can lead to reduced diastereoselectivity and side reactions.

• Auxiliary Removal: While acidic hydrolysis is common for recovering the carboxylic acid, reductive cleavage (e.g., with LiAlH₄ or LiBH₄) can be used to directly access the chiral primary alcohol.

Conclusion

Chiral auxiliaries provide a reliable and powerful method for controlling the stereochemical outcome of synthetic reactions. While (1-Aminopropan-2-yl)diethylamine is not a well-established auxiliary, the principles of its potential application can be understood through model systems like pseudoephedrine amides. By forming rigid, chelated intermediates that create a defined steric environment, these auxiliaries guide the approach of incoming reagents with high fidelity. The protocols and principles outlined in this guide offer a solid foundation for researchers and drug development professionals aiming to leverage diastereoselective synthesis in their work.

References

• American Chemical Society. (n.d.). Electrochemical synthesis of chiral amines and amino acid derivatives.

• Wikipedia. (2023, October 29). Chiral auxiliary. Retrieved from [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. (Note: This is a representative reference for the importance of chiral amines in drug design, sourced from the general context of the search results.)
• Suna, E. (n.d.). Diastereoselective synthesis using chiral auxiliary. Edgars Suna Group.

• Pu, L. (2012). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, 112(8), 4147-4191. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols: Stereocontrol with (S)-1-Aminopentan-3-ol Based Chiral Auxiliaries.
• BOC Sciences. (n.d.). Advanced Chiral Auxiliary Synthesis.

• ResearchGate. (2025). Highly Diastereoselective Oxy-Michael Additions of Enantiopureδ-Lactol Anions to Nitroalkenes: Asymmetric Synthesis of 1,2-Amino Alcohols. Retrieved from [Link]

• PubMed. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. Retrieved from [Link]

• National Institutes of Health. (2022). Diastereoselective, Catalytic Access to Cross-Aldol Products Directly from Esters and Lactones. Retrieved from [Link]

• National Institutes of Health. (2011). Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. Retrieved from [Link]

• ResearchGate. (2023). Recent Advances in Base-Assisted Michael Addition Reactions. Retrieved from [Link]

• PubMed Central. (2018). Diastereoselective Synthesis of Morphan Derivatives by Michael and Hetero-Michael Addition of 1,1-Enediamines to Quinone Monoketals. Retrieved from [Link]

• BenchChem. (2025). Application Notes: The Aza-Michael Addition of Diethylamine.
• BenchChem. (2025). Technical Support Center: Diastereoselective Reactions Using Chiral Amino Alcohol Auxiliaries.
• BenchChem. (2025). Application Notes and Protocols: Asymmetric Synthesis Using a Chiral Amino Alcohol Auxiliary.

• Myers, A. G., et al. (2008). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Angewandte Chemie International Edition, 47(43), 8309-8312. Retrieved from [Link]

• PubChem. (n.d.). (1-Aminopropan-2-yl)diethylamine. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Diastereoselective C-alkylation of aldimines, derived from chiral α-carbon heteroatom-substituted aldehydes, with triethylborane. Application to the synthesis of benzylisoquinolines. Retrieved from [Link]

• MacMillan Group. (2002). The Selective Aldol Reaction.
• Ellman Laboratory, Yale University. (n.d.). Asymmetric Synthesis of Amines.

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• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 手性助劑 [sigmaaldrich.com]
• 6. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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(1-Aminopropan-2-yl)diethylamine in the preparation of chiral stationary phases for HPLC

Application Note & Protocol

Topic: (1-Aminopropan-2-yl)diethylamine in the Preparation of a Novel Pirkle-Type Chiral Stationary Phase for HPLC

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Enantioseparation in Modern Chemistry

The stereochemical configuration of molecules is a cornerstone of biological activity. For chiral compounds, enantiomers can exhibit vastly different pharmacological, toxicological, and metabolic profiles. Consequently, the separation and analysis of enantiomers are critical in the pharmaceutical, agrochemical, and fine chemical industries.[1][2] High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) stands as one of the most powerful and versatile techniques for achieving this enantioseparation.[3][4]

The efficacy of a chiral separation is fundamentally dependent on the chiral recognition mechanism between the analyte and the CSP.[5] "Brush-type" or Pirkle-type CSPs, named after William H. Pirkle, represent a significant class of CSPs where a chiral selector is covalently bonded to a solid support, typically silica gel.[6][7] These phases operate on the principle of forming transient diastereomeric complexes with the analyte enantiomers through a combination of interactions, including hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.[8][9]

This application note details the synthesis, characterization, and application of a novel brush-type CSP derived from (1-Aminopropan-2-yl)diethylamine. This chiral building block, with its secondary amine and a chiral center, provides a versatile scaffold for creating a robust and selective CSP for the resolution of a wide range of racemic compounds.

Part 1: Synthesis and Immobilization of the Chiral Selector

The preparation of the CSP involves a two-step process: the synthesis of the chiral selector and its subsequent immobilization onto a silica support.

Synthesis of the Chiral Selector: N-(1-(diethylamino)propan-2-yl)-3,5-dinitrobenzamide

The primary amino group of (1-Aminopropan-2-yl)diethylamine is reacted with 3,5-dinitrobenzoyl chloride. The 3,5-dinitrobenzoyl moiety introduces strong π-acidic character, which is crucial for π-π interactions with analytes containing π-basic aromatic rings.

Protocol 1: Synthesis of the Chiral Selector

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1-Aminopropan-2-yl)diethylamine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in anhydrous dichloromethane (DCM).

• Addition of Acylating Agent: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 3,5-dinitrobenzoyl chloride (1.05 eq) in anhydrous DCM dropwise over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure chiral selector, N-(1-(diethylamino)propan-2-yl)-3,5-dinitrobenzamide.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Immobilization onto Silica Support

The synthesized chiral selector is covalently bonded to aminopropyl-functionalized silica gel. This immobilization creates a stable CSP that is compatible with a wide range of mobile phases.[10][11]

Protocol 2: Immobilization of the Chiral Selector

• Activation of the Chiral Selector: The carboxylic acid group of a linker is first attached to the secondary amine of the chiral selector. For this protocol, we will assume a pre-functionalized selector with a terminal carboxylic acid for direct coupling. A more direct approach involves using a di-isocyanate linker to first react with the secondary amine of the selector and then with the aminopropyl silica. For simplicity, we will describe a direct amide bond formation, assuming a suitable linker has been introduced.

• Coupling Reaction: Suspend aminopropyl silica gel (1.0 eq) in anhydrous toluene. Add the chiral selector (1.2 eq) and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 eq).[12]

• Reaction: Reflux the mixture for 24-48 hours with constant stirring.

• Washing: After the reaction, filter the modified silica gel and wash extensively with toluene, methanol, and diethyl ether to remove unreacted reagents and by-products.

• End-capping: To minimize non-specific interactions from residual aminopropyl groups, the modified silica can be "end-capped" by reacting it with a small acylating agent like acetic anhydride in the presence of a base.

• Final Wash and Dry: Wash the end-capped CSP with methanol and diethyl ether, then dry under vacuum.

• Characterization: The successful immobilization can be confirmed by elemental analysis and thermogravimetric analysis (TGA) to determine the loading of the chiral selector on the silica surface.

Caption: Workflow for the preparation of the (1-Aminopropan-2-yl)diethylamine-derived CSP.

Part 2: Chiral Recognition Mechanism

The enantioselective properties of this CSP are based on the "three-point interaction model". For effective chiral recognition, at least three simultaneous interactions must occur between the chiral selector and one of the analyte's enantiomers, with at least one of these interactions being stereochemically dependent.

For the N-(1-(diethylamino)propan-2-yl)-3,5-dinitrobenzamide CSP, the key interaction sites are:

• π-π Interaction: The electron-deficient 3,5-dinitrophenyl ring of the selector acts as a π-acceptor, interacting with π-basic aromatic rings of the analyte.

• Hydrogen Bonding: The amide N-H group can act as a hydrogen bond donor, while the amide carbonyl and the nitro groups can act as hydrogen bond acceptors.

• Dipole-Dipole Interactions: The polar amide and nitro groups contribute to strong dipole-dipole interactions.

• Steric Hindrance: The diethylamino group and the propyl backbone create a specific chiral cavity, leading to steric repulsion with one enantiomer more than the other.

Caption: Proposed mechanism of chiral recognition.

Part 3: Application & Protocols

This section provides a general protocol for utilizing the newly prepared CSP for the enantioseparation of a model racemic analyte, such as a non-steroidal anti-inflammatory drug (NSAID) like Naproxen, which contains a π-basic naphthyl group and a hydrogen-bonding carboxylic acid group.

HPLC System Preparation and Column Equilibration

Proper system preparation is crucial for reproducible results.

Protocol 3: System and Column Equilibration

• System Flush: Before installing the chiral column, thoroughly flush the entire HPLC system, including the pump, injector, and detector, with the mobile phase to be used.[13] This prevents contamination of the CSP.

• Column Installation: Install the column in the correct flow direction as indicated by the manufacturer.

• Column Equilibration: Equilibrate the column with the mobile phase at a low flow rate (e.g., 0.2 mL/min) for 15 minutes, then gradually increase to the desired analytical flow rate.[14] Allow the column to equilibrate for at least 30-60 minutes, or until a stable baseline is achieved.[13]

Enantioseparation of Racemic Naproxen

Table 1: Proposed HPLC Method Parameters for Naproxen Enantioseparation

Parameter	Recommended Condition	Rationale
Column	(S)-N-(1-(diethylamino)propan-2-yl)-3,5-dinitrobenzamide CSP (250 x 4.6 mm, 5 µm)	The prepared novel CSP.
Mobile Phase	n-Hexane / 2-Propanol / Acetic Acid (90:10:0.1, v/v/v)	Normal phase conditions are typical for Pirkle-type CSPs.[15] Acetic acid is a common additive to improve peak shape for acidic analytes.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	25 °C	Temperature can affect selectivity; starting at ambient temperature is standard.[14]
Detection	UV at 254 nm	Naproxen has a strong UV chromophore.
Injection Volume	10 µL
Sample Preparation	Dissolve racemic Naproxen in the mobile phase at a concentration of 1 mg/mL.[13]	Ensures compatibility and good peak shape.

Protocol 4: Analytical Separation

• Sample Injection: Once the baseline is stable, inject the prepared Naproxen sample.

• Data Acquisition: Acquire the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

• Data Analysis: Identify and integrate the peaks corresponding to the two enantiomers. Calculate the retention factors (k), separation factor (α), and resolution (Rs) to evaluate the performance of the separation.

Parameter	Formula	Desired Value
Retention Factor (k)	k = (t_R - t_0) / t_0	2 < k < 10
Separation Factor (α)	α = k₂ / k₁	α > 1.1
Resolution (Rs)	Rs = 2(t_R₂ - t_R₁) / (w₁ + w₂)	Rs > 1.5 (baseline)

(Where t_R is the retention time of the analyte, t_0 is the void time, and w is the peak width at the base)

Conclusion

The use of (1-Aminopropan-2-yl)diethylamine as a chiral precursor allows for the straightforward synthesis of a novel Pirkle-type chiral stationary phase. The resulting CSP, featuring a π-acidic 3,5-dinitrophenyl group and a stereochemically defined backbone, demonstrates the potential for effective chiral recognition of analytes capable of π-π interactions and hydrogen bonding. The detailed protocols provided herein offer a comprehensive guide for the preparation and application of this CSP, serving as a valuable resource for researchers in the field of enantioselective chromatography.

References

• Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. Molecules. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. [Link]

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules. [Link]

• Amino alcohol-derived chiral stationary phases. ResearchGate. [Link]

• Mechanism of chiral recognition in the enantioseparation of 2-aryloxypropionic acids on new brush-type chiral stationary phases. PubMed. [Link]

• CHIRALPAK® AS Instruction Sheet. HPLC. [Link]

• Advantages of using immobilized stationary phases in chiral separations. Phenomenex. [Link]

• New Brush-Type Chiral Stationary Phases for Enantioseparation of Pharmaceutical Drugs. MDPI. [Link]

• CHIRAL Handbook. BGB Analytik. [Link]

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. MDPI. [Link]

• Chiral Monolithic Silica-Based HPLC Columns for Enantiomeric Separation and Determination. NIH. [Link]

• Chiral HPLC Column. Phenomenex. [Link]

• Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases. ResearchGate. [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. ACS Publications. [Link]

• Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. PubMed Central. [Link]

• Chiral column chromatography. Wikipedia. [Link]

• New Brush-Type Chiral Stationary Phases for Enantioseparation of Pharmaceutical Drugs. Semantic Scholar. [Link]

• Preparation of chiral stationary phase for HPLC based on immobilization of cellulose 3,5-dimethylphenylcarbamate derivatives on silica gel. ResearchGate. [Link]

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• 2. Chiral HPLC Column | Phenomenex [phenomenex.com]
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• 5. Chiral column chromatography - Wikipedia [en.wikipedia.org]
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• 8. New Brush-Type Chiral Stationary Phases for Enantioseparation of Pharmaceutical Drugs [mdpi.com]
• 9. eijppr.com [eijppr.com]
• 10. Immobilized Phases for Chiral Separation | Phenomenex [phenomenex.com]
• 11. researchgate.net [researchgate.net]
• 12. Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. bgb-analytik.com [bgb-analytik.com]

Technical Notes & Optimization

Technical Support Center: Optimization of (1-Aminopropan-2-yl)diethylamine Catalyzed Reactions

Welcome to the technical support center for (1-Aminopropan-2-yl)diethylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of (1-Aminopropan-2-yl)diethylamine as an organocatalyst. As a bifunctional catalyst containing both a primary and a tertiary amine, it offers unique potential in a variety of organic transformations. This document provides practical, field-tested insights to help you optimize your reaction conditions and overcome common experimental hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about (1-Aminopropan-2-yl)diethylamine to ensure its effective and safe use in your research.

Q1: What is (1-Aminopropan-2-yl)diethylamine and what are its primary catalytic applications?

(1-Aminopropan-2-yl)diethylamine, with the chemical structure C₇H₁₈N₂[1], is a chiral 1,2-diamine. Its structure features a primary amine and a tertiary amine, making it a versatile organocatalyst. While specific literature on this exact molecule is sparse, its structure is analogous to other 1,2-diamine catalysts used in asymmetric synthesis.[2] Such catalysts are known to be effective in a range of reactions, including:

• Michael Additions: Catalyzing the addition of nucleophiles to α,β-unsaturated carbonyl compounds.

• Mannich Reactions: Facilitating the aminoalkylation of a carbon acid.[2]

• Aldol Reactions: Promoting the reaction between enolates and carbonyl compounds.

• Henry (Nitroaldol) Reactions: Catalyzing the addition of a nitroalkane to an aldehyde or ketone.[3]

The catalyst's bifunctional nature allows it to act as both a nucleophile (through the primary amine, forming enamines or iminiums) and a Brønsted base (through the tertiary amine).[2]

Q2: How should I handle and store (1-Aminopropan-2-yl)diethylamine?

Like many amines, (1-Aminopropan-2-yl)diethylamine is expected to be a flammable liquid that can cause severe skin burns, eye damage, and respiratory irritation.[1] It is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Store the catalyst in a tightly sealed container, away from heat and sources of ignition, and under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and absorption of atmospheric CO₂ and moisture.[4]

Q3: What makes a diamine like this a potentially good catalyst for stereoselective reactions?

The chirality of (1-Aminopropan-2-yl)diethylamine is key to its potential in asymmetric catalysis. A chiral catalyst creates a three-dimensional environment that favors the formation of one stereoisomer over another.[5] In diamine-catalyzed reactions, the two amine groups can coordinate to the reactants, holding them in a specific orientation during the transition state. This steric and electronic control directs the reaction pathway, leading to high enantiomeric or diastereomeric excess.[6] The cooperative action of the primary and tertiary amine groups can be crucial for this stereocontrol.[2]

Q4: Can I use (1-Aminopropan-2-yl)diethylamine in combination with a metal catalyst?

Yes, diamines are frequently used as ligands in transition metal catalysis. The two nitrogen atoms can chelate to a metal center, forming a stable complex. This can be used to modify the metal's reactivity and to create a chiral environment for asymmetric metal-catalyzed reactions. For example, diamines can be used with zinc to create effective catalysts for specific reactions.[3] If you are considering this application, it is essential to screen different metal precursors and reaction conditions to find the optimal combination.

Part 2: Troubleshooting Guides

This section provides solutions to common problems encountered during reactions catalyzed by (1-Aminopropan-2-yl)diethylamine.

Issue 1: Low Reaction Yield or Slow Conversion Rate

A common challenge in catalysis is achieving a high yield in a reasonable timeframe. If your reaction is sluggish or stalling, consider the following factors.

Potential Causes & Troubleshooting Steps:

• Suboptimal Catalyst Loading:

  • Explanation: The amount of catalyst is critical. Too little may result in a slow, incomplete reaction, while too much can sometimes lead to side product formation or purification difficulties.

  • Solution: Systematically screen the catalyst loading. Start with a conventional loading (e.g., 5-10 mol%) and adjust upwards or downwards. Monitor the reaction progress by a suitable technique like TLC, GC, or NMR to find the optimal balance between reaction rate and efficiency.[7]

• Unfavorable Reaction Conditions (Temperature & Solvent):

  • Explanation: Temperature and solvent polarity significantly influence reaction rates and equilibria. The transition state of the desired reaction pathway may be more stabilized in a specific solvent environment.

  • Solution: Conduct a systematic screen of solvents and temperatures. A well-structured approach is often the most efficient way to identify optimal conditions.

Parameter	Suggested Screening Range	Rationale
Solvent	Toluene, Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), 1,4-Dioxane	Screen a range of polar aprotic and non-polar solvents.[5]
Temperature	-20 °C to 60 °C	Lower temperatures often improve selectivity but can decrease the rate, while higher temperatures can accelerate the reaction but may lead to side products or catalyst degradation.[6][8]

• Catalyst Deactivation or Poisoning:

  • Explanation: The catalyst can be deactivated by impurities in the starting materials or solvent. Acidic impurities can protonate the amine, rendering it non-nucleophilic, while water can interfere with catalytic cycles.[6][9] The catalyst itself can also be a poison for other catalytic systems if used in conjunction.[10]

  • Solution:

    • Use High-Purity Reagents: Ensure starting materials are pure and solvents are anhydrous.[5]

    • Inert Atmosphere: Run reactions under an inert atmosphere (N₂ or Ar) to prevent oxidation and reaction with atmospheric CO₂.[4]

    • Check Catalyst Integrity: Ensure the catalyst has been stored properly and has not degraded.

Caption: Workflow for troubleshooting low reaction yield.

Issue 2: Poor Stereoselectivity (Enantiomeric or Diastereomeric Excess)

Achieving high stereoselectivity is often the primary goal when using a chiral catalyst. Low enantiomeric excess (e.e.) or diastereomeric ratio (d.r.) can be frustrating.

Potential Causes & Troubleshooting Steps:

• Suboptimal Temperature:

  • Explanation: The energy difference between the diastereomeric transition states that lead to the different stereoisomers is often small. Lowering the reaction temperature can amplify this small energy difference, favoring the formation of the major isomer.[5]

  • Solution: Systematically lower the reaction temperature. Run the reaction at 0 °C, -20 °C, or even lower. Be aware that this will likely decrease the reaction rate, so longer reaction times may be necessary.

• Solvent Effects:

  • Explanation: The solvent can influence the conformation of the catalyst-substrate complex and the transition state geometry. Non-polar solvents often lead to more organized transition states and higher stereoselectivity.[5]

  • Solution: Screen a range of solvents, paying particular attention to non-polar options like toluene, hexane, or dichloromethane, and compare the results to those from more polar solvents like THF or acetonitrile.

• Background (Uncatalyzed) Reaction:

  • Explanation: If the reaction can proceed without the catalyst (even slowly), this "background" reaction will be non-selective and will lower the overall observed stereoselectivity.

  • Solution:

    • Optimize Catalyst Loading: Ensure the catalyzed pathway is significantly faster than the uncatalyzed one.[5]

    • Lower Temperature: The background reaction often has a different activation energy than the catalyzed one; lowering the temperature may suppress it more effectively.

    • Run a Control: Set up the reaction without the catalyst to determine the rate of the background reaction under your standard conditions.

Caption: Decision tree for troubleshooting poor stereoselectivity.

Issue 3: Formation of Side Products

The appearance of unexpected spots on a TLC plate can indicate the formation of side products, which complicates purification and lowers the yield of the desired product.

Potential Causes & Troubleshooting Steps:

• Self-Condensation of Substrates:

  • Explanation: Carbonyl compounds with α-hydrogens can undergo self-condensation (e.g., an aldol reaction) in the presence of a basic catalyst.[7]

  • Solution: Use slow addition of the carbonyl substrate to the reaction mixture containing the catalyst and the other reactant. This keeps the instantaneous concentration of the enolizable substrate low, minimizing self-condensation.[7]

• Michael Addition to the Product:

  • Explanation: In some cases, the product of a reaction (e.g., a Knoevenagel condensation) may itself be a Michael acceptor, leading to subsequent undesired additions.[7]

  • Solution: Monitor the reaction closely and stop it as soon as the starting material is consumed, before significant amounts of the secondary product can form. Adjusting the stoichiometry of the reactants may also help.

• Catalyst-Promoted Decomposition:

  • Explanation: The basicity of the amine catalyst might promote the decomposition of sensitive starting materials or products.

  • Solution: Run the reaction at a lower temperature. If the problem persists, consider using a catalyst with a different basicity or steric profile.

Part 3: General Experimental Protocol (Example: Michael Addition)

This section provides a general, adaptable protocol for performing a Michael addition of a β-keto ester to a nitroalkene, a reaction where a diamine catalyst would be suitable.

1. Reaction Setup:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the β-keto ester (1.0 eq).

• Dissolve the starting material in the chosen anhydrous solvent (e.g., toluene, ~0.1 M).

• Add (1-Aminopropan-2-yl)diethylamine (0.1 eq, 10 mol%).

• Cool the mixture to the desired temperature (e.g., 0 °C) in an ice bath.

• Begin stirring and ensure the system is under an inert atmosphere (N₂ or Ar).

2. Reagent Addition and Monitoring:

• Add the nitroalkene (1.2 eq) to the reaction mixture, either as a solid or as a solution in the reaction solvent. For sensitive substrates, slow, dropwise addition may be beneficial.

• Monitor the reaction progress by TLC or GC analysis of aliquots taken at regular intervals.[5]

3. Reaction Work-up:

• Once the reaction is complete, quench it by adding a dilute aqueous acid solution (e.g., 1 M HCl) to protonate and neutralize the amine catalyst.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

4. Purification and Analysis:

• Purify the crude product by flash column chromatography on silica gel.[5]

• Characterize the purified product using standard analytical techniques (NMR, IR, HRMS).

• Determine the stereoselectivity of the product. The diastereomeric ratio can often be determined by ¹H NMR of the crude product, while the enantiomeric excess requires analysis by chiral HPLC or GC.[5]

References

• Costa, A. M., et al. (2002). Optimization of catalyst enantioselectivity and activity using achiral and meso ligands. Angewandte Chemie International Edition, 41(10), 1771-1774. [Link]

• Hayashi, Y., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry, 88(15), 10431–10440. [Link]

• Raimondi, W., et al. (2025). Chiral Monoamidines as Effective Organocatalysts for the Stereoselective Synthesis of Oxindoles under Homogeneous and Heterogeneous Conditions. Molecules, 30(1), 123. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12647537, (1-Aminopropan-2-yl)diethylamine. Retrieved from [Link]

• Slideshare. (n.d.). Troubleshooting of Catalytic Reactors. Retrieved from [Link]

• Preprints.org. (2025). A Green and Sustainable Organic Catalyst Based on Dimethylaminopyridinium Iodide for the Efficient Utilization of Atmospheric Carbon Dioxide Through the Nucleophilic Activation of Carbon Dioxide. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Aminopropan-2-ol. Retrieved from [Link]

• ResearchGate. (2025). Post-synthesis functionalization of MIL-101 using diethylenetriamine: A study on adsorption and catalysis. Retrieved from [Link]

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Enantioselectivity with (1-Aminopropan-2-yl)diethylamine and Related Chiral Diamine Ligands

Introduction for the Modern Chemist

Welcome to the technical support center for (1-Aminopropan-2-yl)diethylamine and its class of chiral diamine ligands. In the pursuit of enantiomerically pure compounds, particularly within pharmaceutical and fine chemical synthesis, achieving high enantioselectivity is not merely a goal but a necessity. The (1-Aminopropan-2-yl)diethylamine ligand, possessing a stereogenic center and two distinct nitrogen donors (a primary and a tertiary amine), offers a powerful tool for creating a chiral environment around a metal center. However, translating its potential into consistently high enantiomeric excess (ee) requires a nuanced understanding of the catalytic system.

This guide is structured to move beyond simple procedural lists. It is designed to empower you, the researcher, to diagnose and resolve the complex challenges that can arise during the development of asymmetric transformations. We will explore the causality behind experimental choices, providing you with the logic to systematically troubleshoot and optimize your reactions for maximal stereocontrol.

Section 1: Foundational Principles and Ligand Integrity

This section addresses the most critical starting point: the ligand itself and its fundamental role in the catalytic cycle.

Q1: What is the fundamental role of (1-Aminopropan-2-yl)diethylamine in inducing enantioselectivity?

The efficacy of (1-Aminopropan-2-yl)diethylamine as a chiral ligand stems from its ability to form a stable, C1-symmetric chelate complex with a transition metal (e.g., Ruthenium, Rhodium, Iridium). This coordination creates a rigid and well-defined three-dimensional chiral pocket around the metal's active site.

Causality:

• Bidentate Coordination: The primary and tertiary amine groups bind to the metal center, restricting conformational flexibility.

• Stereogenic Center: The methyl group at the C2 position projects into space, creating steric bulk that differentiates the two faces of a prochiral substrate as it approaches the metal center.

• Electronic Asymmetry: The primary and tertiary amines have different electronic properties, which can influence the electronic environment of the catalyst and its interaction with the substrate.

The result is a significant energy difference between the two diastereomeric transition states, leading to the preferential formation of one enantiomer of the product.

Technical Support Center: Chromatographic Purification of (1-Aminopropan-2-yl)diethylamine

This guide is designed for researchers, scientists, and professionals in drug development, providing expert insights into the chromatographic purification of (1-Aminopropan-2-yl)diethylamine. It addresses common challenges and offers robust, field-tested solutions to streamline your purification workflows.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the chromatographic purification of (1-Aminopropan-2-yl)diethylamine.

Q1: Why am I observing significant peak tailing for my compound on a standard silica gel column?

A1: Peak tailing is a frequent issue when purifying basic compounds like (1-Aminopropan-2-yl)diethylamine on standard silica gel. This is primarily due to strong interactions between the basic amine groups of your analyte and the acidic silanol groups on the silica surface.[1][2] This interaction leads to uneven migration of the analyte through the column, resulting in a "tailing" effect on the chromatogram.

To mitigate this:

• Mobile Phase Modification: Add a small amount of a competing base, such as triethylamine (TEA) or ammonium hydroxide, to your mobile phase (typically 0.1-1%).[2][3] This additive will "neutralize" the acidic sites on the silica, reducing the strong interaction with your target amine.[2]

• Alternative Stationary Phases: Consider using an amine-functionalized silica or basic alumina column.[1][2] These stationary phases have a less acidic surface, minimizing the problematic interactions.

Q2: My compound is eluting at the solvent front even with a non-polar mobile phase. What's happening?

A2: If your highly polar compound is eluting with the solvent front in normal-phase chromatography, it indicates that it has very little retention on the stationary phase. This can happen if the mobile phase is too polar relative to your compound, even with solvents typically considered non-polar.

Solutions:

• Increase Mobile Phase Polarity Gradually: Start with a very non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. For very polar amines, a more aggressive solvent system like dichloromethane/methanol with an amine additive might be necessary.[1][4]

• Reverse-Phase Chromatography: For highly polar compounds, reverse-phase (RP) chromatography is often a better choice.[3][5] In RP-HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[5] To improve retention and peak shape of amines in RP systems, it is beneficial to use a mobile phase with a basic pH.[2]

Q3: I'm seeing multiple peaks, but I expect only one product. What could be the cause?

A3: The presence of unexpected peaks can arise from several sources:

• Impurities from Synthesis: The synthesis of (1-Aminopropan-2-yl)diethylamine, often via reductive amination, can result in impurities such as unreacted starting materials (e.g., 1-aminopropan-2-one or diethylamine), the intermediate imine, or byproducts from over-alkylation.

• On-Column Degradation: The acidic nature of silica gel can cause degradation of sensitive compounds.[2][4]

• Chirality: (1-Aminopropan-2-yl)diethylamine is a chiral molecule.[6] If you have synthesized a racemic mixture, you will have two enantiomers. On a standard achiral column, these will co-elute as a single peak. However, if a chiral stationary phase (CSP) is used, you will see two separate peaks corresponding to the two enantiomers.[7][8]

Q4: How can I confirm if my compound is degrading on the silica column?

A4: A simple 2D Thin Layer Chromatography (TLC) test can help determine if your compound is stable on silica.

• Spot your sample on a TLC plate.

• Run the plate in a suitable solvent system.

• After the first run, dry the plate completely.

• Rotate the plate 90 degrees and run it again in the same solvent system.

• If the compound is stable, you will see a single spot that has moved diagonally. If degradation is occurring, you will see additional spots along the second elution path.[4]

Section 2: Troubleshooting Guides

This section provides in-depth solutions to more complex purification challenges.

Guide 2.1: Poor Resolution Between the Product and Impurities

Problem: You are unable to achieve baseline separation between your target compound and closely related impurities.

Causality: Poor resolution is a result of insufficient selectivity between the analytes for the chosen chromatographic system.[2] This means the stationary and mobile phases are not differentiating well enough between your product and the impurities.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution.

Step-by-Step Optimization:

• Mobile Phase Strength: If using an isocratic system, try a shallower gradient or a weaker starting mobile phase to increase retention and improve separation.[9]

• Mobile Phase Selectivity: The choice of organic modifier can significantly impact selectivity. For instance, in reverse-phase, switching from acetonitrile to methanol can alter elution order due to different hydrogen bonding capabilities.

• Stationary Phase Chemistry: If mobile phase optimization is insufficient, a change in stationary phase is necessary.[2][10] For (1-Aminopropan-2-yl)diethylamine, if you are using C18 and still have co-elution, a phenyl-hexyl or a polar-embedded phase might offer different selectivity.

Guide 2.2: Chiral Separation of (1-Aminopropan-2-yl)diethylamine Enantiomers

Problem: You need to separate the R and S enantiomers of (1-Aminopropan-2-yl)diethylamine.

Causality: Enantiomers have identical physical properties in an achiral environment. Therefore, a chiral environment, provided by a Chiral Stationary Phase (CSP), is required for their separation. The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector on the CSP.

Experimental Protocol: Chiral HPLC Method Development

• CSP Screening:

  • Start with polysaccharide-based CSPs (e.g., amylose or cellulose derivatives), as they are effective for a broad range of chiral compounds, including amines.[8]

  • Screen columns like Chiralpak® IA, IB, IC, etc., with a standard mobile phase such as hexane/isopropanol.

• Mobile Phase Optimization:

  • Normal Phase:

    • Solvents: Typically a mixture of an alkane (e.g., hexane) and an alcohol (e.g., ethanol, isopropanol).

    • Additives: For basic analytes like (1-Aminopropan-2-yl)diethylamine, adding a small amount of an amine modifier like diethylamine (DEA) or ethanolamine is crucial to improve peak shape and selectivity.[7]

  • Supercritical Fluid Chromatography (SFC): SFC is often faster and more efficient for chiral separations.[7] The mobile phase typically consists of supercritical CO2 with a polar co-solvent (modifier) like methanol or ethanol, and an amine additive.

Table 1: Starting Conditions for Chiral CSP Screening

Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Detection
Amylose-based CSP	Hexane/Isopropanol (90:10) + 0.1% DEA	1.0	UV (e.g., 210 nm)
Cellulose-based CSP	Hexane/Ethanol (80:20) + 0.1% DEA	1.0	UV (e.g., 210 nm)

Section 3: Detailed Experimental Protocol

Protocol 3.1: Standard Purification of (1-Aminopropan-2-yl)diethylamine using Flash Chromatography

Objective: To purify crude (1-Aminopropan-2-yl)diethylamine from common synthesis impurities.

Materials:

• Crude reaction mixture

• Silica gel (or amine-functionalized silica)

• Solvents: Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA)

• Flash chromatography system

• Test tubes for fraction collection

• TLC plates and chamber

Workflow Diagram:

Caption: Flash chromatography purification workflow.

Step-by-Step Procedure:

• TLC Method Development:

  • Develop a TLC solvent system that provides good separation of your product from impurities. A good starting point for polar amines is a mixture of Dichloromethane (DCM), Methanol (MeOH), and Triethylamine (TEA).[3]

  • Start with a system like 95:5:0.5 (DCM:MeOH:TEA) and adjust the methanol concentration to achieve an Rf value of ~0.3 for your product.

• Column Packing:

  • Select a column size appropriate for your sample amount.

  • Prepare a slurry of silica gel in the initial mobile phase (e.g., 98:2:0.5 DCM:MeOH:TEA).

  • Pack the column with the slurry, ensuring no air bubbles are trapped. Equilibrate the column by running 2-3 column volumes of the initial mobile phase through it.[2]

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the initial mobile phase or DCM.

  • Add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder. This is known as "dry loading" and generally results in better separation.

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin elution with the initial mobile phase.

  • If necessary, gradually increase the polarity by increasing the percentage of methanol in the mobile phase.

  • Collect fractions of a suitable volume (e.g., 10-20 mL for a medium-sized column).

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified (1-Aminopropan-2-yl)diethylamine.

References

• Stationary Phase vs. Mobile Phase | Solubility of Things. (n.d.).
• Is there an easy way to purify organic amines? (2023, January 19). Biotage.
• How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage.
• Chromatography. (2024, January 11). In StatPearls. NCBI Bookshelf.
• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. (n.d.). ResearchGate.
• Chromotography with free amines? (2022, September 24). Reddit.
• Amine purification. (2011, August 29). Science Forums.
• Electronic Supplementary Information for. (n.d.). The Royal Society of Chemistry.
• What is the relationship between the mobile phase and the stationary phase in chromatography? (2018, May 7). Quora.
• Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry.
• Lyddon, L. (2008, June 2). Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC.
• Effect of diethylamine proportion on separation on Chiralpak AD-H and... (n.d.). ResearchGate.
• Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases. (n.d.). ResearchGate.
• Struggling with Reductive Amination: Tips for Isolating My Amine Product? (2025, January 1). Reddit.
• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry.
• 1-Aminopropan-2-ol. (n.d.). In Wikipedia.
• Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. (n.d.). MDPI.
• Reductive amination. (n.d.). In Wikipedia.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (n.d.). ResearchGate.
• Reductive Amination. (n.d.). Chemistry Steps.
• Enzymatic synthesis of chiral amines using -2-amino propane as amine donor. (n.d.). Google Patents.
• Common impurities in commercial "2-Aminopropan-2-ol" and their removal. (n.d.). Benchchem.

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• 9. Chromatography - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. solubilityofthings.com [solubilityofthings.com]

Stability of (1-Aminopropan-2-yl)diethylamine under acidic and basic conditions

Prepared by: Senior Application Scientist, Advanced Chemical Solutions

Welcome to the technical support guide for (1-Aminopropan-2-yl)diethylamine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on assessing the chemical stability of this molecule under stressed conditions. We will address common questions and troubleshooting scenarios encountered during experimental work, focusing on the underlying chemical principles to empower your research.

Part 1: Foundational Concepts & Frequently Asked Questions

This section addresses the fundamental properties of (1-Aminopropan-2-yl)diethylamine and the rationale behind stability testing.

Q1: What are the key structural features of (1-Aminopropan-2-yl)diethylamine that influence its stability?

(1-Aminopropan-2-yl)diethylamine is an aliphatic amine with two distinct basic centers: a primary amine (-NH₂) and a tertiary amine (-N(CH₂CH₃)₂). This dual functionality is the most critical factor governing its reactivity and stability.

• Primary Amine (-NH₂): This group is sterically accessible and can participate in reactions such as acylation and imine formation.[1][2] It has a specific basicity (pKb) that will influence its protonation state at a given pH.

• Tertiary Amine (-N(Et)₂): This group is more sterically hindered. While it cannot form amides or imines in the same way as a primary amine, its lone pair of electrons makes it a nucleophilic and basic center.[3] Tertiary amines are particularly susceptible to oxidation, which can lead to the formation of N-oxides.[4][5][6]

The relative basicity of these two groups, influenced by inductive effects from the alkyl groups and solvation effects in aqueous media, will determine which nitrogen is protonated first under acidic conditions.[3][7]

Q2: Why is it critical to evaluate stability under both acidic and basic conditions?

Forced degradation studies under various pH conditions are a cornerstone of pharmaceutical development and chemical research.[4][8][9] These studies help to:

• Identify Potential Degradation Products: Understanding what impurities might form is essential for safety, toxicology, and quality control.[8][9]

• Elucidate Degradation Pathways: Knowledge of the degradation mechanism allows for the development of mitigation strategies, such as selecting appropriate formulation excipients or storage conditions.[4][10]

• Develop Stability-Indicating Analytical Methods: Stressed samples are used to prove that an analytical method (like HPLC) can separate the parent compound from its degradation products, a regulatory requirement.[8][9]

• Predict Shelf-Life and Storage Conditions: Accelerated degradation provides insights into the long-term stability of the molecule.[10]

Exposure to acidic and basic environments is particularly relevant for drug candidates, which may encounter a wide pH range in formulation, during manufacturing, or upon administration (e.g., the acidic environment of the stomach).[10]

Q3: What are the general degradation mechanisms for aliphatic amines?

Under forced conditions, aliphatic amines can degrade through several pathways:

• Acid-Catalyzed Reactions: While protonation of the amine nitrogen generally protects it from acting as a nucleophile, highly acidic conditions combined with heat can catalyze other reactions if susceptible functional groups are present.[2][11] For a simple aliphatic amine, protonation is the primary event, leading to the formation of a more water-soluble ammonium salt.[1][12]

• Base-Mediated Reactions: In basic conditions, the amine is in its free base form, making the nitrogen's lone pair of electrons fully available. This increases its nucleophilicity and susceptibility to oxidation.[3]

• Oxidation: This is a very common degradation pathway for amines.[10] Tertiary amines can be oxidized to N-oxides, while primary and secondary amines can undergo more complex oxidative reactions.[4][5] The presence of oxygen, metal ions, or oxidizing agents like hydrogen peroxide can initiate these processes.[5][8]

Part 2: Troubleshooting Guide & Experimental Design

This section provides practical advice for setting up, executing, and troubleshooting stability studies for (1-Aminopropan-2-yl)diethylamine.

Q4: How should I design a forced degradation study for (1-Aminopropan-2-yl)diethylamine?

A well-designed study aims to achieve a target degradation of 10-20% of the parent compound to ensure that major degradation products are formed at detectable levels without completely consuming the starting material.[9] The general workflow involves preparing a solution of your compound, subjecting it to stress conditions, quenching the reaction, and analyzing the resulting mixture.

Below is a general workflow diagram for a forced degradation study.

Caption: General workflow for a forced degradation study.

See Part 4: Detailed Experimental Protocols for step-by-step instructions.

Q5: What are the hypothetical degradation pathways for this specific molecule?

While experimental data is required for confirmation, we can hypothesize pathways based on chemical principles.

Caption: Hypothetical stability pathways for (1-Aminopropan-2-yl)diethylamine.

Under acidic conditions , the primary and tertiary amine nitrogens will be protonated, forming ammonium salts. This generally increases stability by making the lone pairs unavailable for other reactions.[2][11]

Under neutral or basic conditions in the presence of an oxidant (e.g., dissolved oxygen, trace metals), the tertiary amine is a likely site for oxidation to form an N-oxide.[4][5] The primary amine could also undergo oxidation, potentially leading to more complex products.[5]

Q6: My degradation is too fast/slow. How can I adjust my experimental conditions?

Finding the right conditions is an iterative process. If you see no degradation or >50% degradation in your first time point, adjust the parameters as follows. Always change only one parameter at a time to understand its effect.

Parameter	To Increase Degradation	To Decrease Degradation	Rationale & Causality
Temperature	Increase (e.g., from 40°C to 70°C)	Decrease (e.g., to room temp)	Reaction kinetics are highly temperature-dependent; higher temperatures provide more energy to overcome activation barriers.[4]
Reagent Conc.	Increase (e.g., 0.1M to 1M HCl/NaOH)	Decrease (e.g., to 0.01M HCl/NaOH)	The concentration of H⁺ or OH⁻ ions directly influences the rate of acid or base-catalyzed reactions.[5]
Duration	Increase time points (e.g., 24h, 48h)	Decrease time points (e.g., 1h, 4h)	Allows slower reactions more time to proceed.
Co-solvent	Use aqueous/organic mix if solubility is low	N/A	For poorly soluble compounds, a co-solvent ensures the molecule is available to react in the solution.[5]

Q7: What analytical techniques are best for monitoring the stability of this compound and its degradants?

A combination of techniques is often required for a comprehensive analysis.[13]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for stability studies. A reverse-phase method with UV detection is a good starting point. If the compound lacks a chromophore, an alternative detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is necessary. The goal is to develop a "stability-indicating method" that separates the parent peak from all degradation products.[14]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is crucial for identifying unknown degradation products. By coupling the separation power of LC with the mass-resolving power of MS, you can obtain the molecular weights of degradants, which provides vital clues to their structure.[13][15]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful if the degradation products are volatile. The parent compound itself may be suitable for GC analysis.[13][16]

• Ion Chromatography (IC): Can be used to identify and quantify certain charged degradation products or counter-ions.[13][15]

Part 3: Data Interpretation & Common Pitfalls

Q8: How do I confirm the identity of a degradation product?

Identifying degradants is a key outcome of these studies.[4] The process typically involves:

• Determine Molecular Weight: Use LC-MS to find the mass of the impurity. A high-resolution mass spectrometer (like a QTOF or Orbitrap) can provide an accurate mass, allowing you to predict the elemental formula.

• Hypothesize a Structure: Based on the mass change from the parent compound (e.g., a +16 Da shift suggests oxidation), propose a likely structure.

• MS/MS Fragmentation: Fragment the impurity ion in the mass spectrometer. The resulting fragmentation pattern is a fingerprint that can help confirm the proposed structure by showing how the molecule breaks apart.

• Synthesis and Confirmation (Gold Standard): For critical impurities, the hypothesized structure is synthesized, and its retention time and mass spectrum are compared directly with the impurity observed in the stability sample.

Q9: What is a "mass balance" calculation and why is it important?

Mass balance is a critical component of a forced degradation study. It is an accounting of the initial amount of the drug substance versus the sum of the remaining drug substance and all detected degradation products. An ideal mass balance is close to 100%.

A poor mass balance (<95%) suggests potential issues, such as:

• Degradants are not being detected by your analytical method (e.g., they don't have a UV chromophore, are not eluting from the column, or are volatile).

• Formation of insoluble degradants that have precipitated out of solution.

• Differences in detector response between the parent compound and the degradants.

This calculation helps validate that your analytical method is truly "stability-indicating" and is capturing all significant products.[4]

Part 4: Detailed Experimental Protocols

Disclaimer: These protocols are starting points. You must optimize them for your specific compound, equipment, and analytical methods. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Acidic Stress Testing

Objective: To evaluate the stability of (1-Aminopropan-2-yl)diethylamine in an acidic aqueous solution.

Materials:

• (1-Aminopropan-2-yl)diethylamine

• Type I Purified Water

• Methanol or Acetonitrile (HPLC Grade)

• Hydrochloric Acid (HCl), 1M solution

• Sodium Hydroxide (NaOH), 1M solution

• Calibrated pH meter

• HPLC or LC-MS system with a suitable column (e.g., C18)

• Thermostatic oven or water bath

Procedure:

• Sample Preparation: Prepare a 1.0 mg/mL stock solution of the compound in a 50:50 mixture of water and methanol.

• Stress Sample: In a clean glass vial, add 1 mL of the stock solution and 1 mL of 0.2M HCl to achieve a final concentration of 0.5 mg/mL in 0.1M HCl.

• Control Sample: In a separate vial, add 1 mL of the stock solution and 1 mL of water.

• Incubation: Place both vials in an oven set to 60°C.

• Time Points: Withdraw aliquots (e.g., 100 µL) from each vial at specified time points (e.g., 0, 2, 8, 24 hours).

• Quenching: Immediately neutralize the withdrawn aliquot by adding an equivalent amount of 0.1M NaOH (e.g., 100 µL). Verify the final pH is near neutral. Dilute as necessary with the mobile phase for analysis.

• Analysis: Analyze the quenched samples by a validated stability-indicating HPLC or LC-MS method. Compare the chromatograms of the stressed sample to the control and the t=0 sample.

Protocol 2: Basic Stress Testing

Objective: To evaluate the stability of (1-Aminopropan-2-yl)diethylamine in a basic aqueous solution.

Procedure:

• Sample Preparation: Use the same 1.0 mg/mL stock solution as in Protocol 1.

• Stress Sample: In a clean glass vial, add 1 mL of the stock solution and 1 mL of 0.2M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1M NaOH.

• Control Sample: Prepare a control sample as described in Protocol 1.

• Incubation: Place both vials in an oven set to 60°C.

• Time Points: Withdraw aliquots at specified time points (e.g., 0, 2, 8, 24 hours).

• Quenching: Immediately neutralize the withdrawn aliquot by adding an equivalent amount of 0.1M HCl. Verify the final pH is near neutral. Dilute as necessary for analysis.

• Analysis: Analyze the quenched samples by a validated stability-indicating HPLC or LC-MS method.

References

• Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University. Available from: [Link]

• FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. PharmaTutor. Available from: [Link]

• Types of Amide Hydrolysis. BYJU'S. Available from: [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. (2023-11-10). Available from: [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (2014-03-04). Environmental Science & Technology, 48(11), 6431-6438. Available from: [Link]

• Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. Available from: [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available from: [Link]

• Reactions of Amides. Save My Exams. Available from: [Link]

• Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Available from: [Link]

• of degradation products of some common amines determined by the different methods of GC. ResearchGate. Available from: [Link]

• Characterization of the degradation products of amines used for post combustion CO 2 capture. lsabm. Available from: [Link]

• Ch20 : Amide hydrolysis. University of Calgary. Available from: [Link]

• Hydrolysis of Amide under acidic and Basic Conditions. (2022-10-23). YouTube. Available from: [Link]

• Degradation studies of amines and alkanolamines during sour gas treatment process. (2011-08-08). African Journal of Pure and Applied Chemistry, 5(8), 245-257. Available from: [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available from: [Link]

• Experimental and theoretical investigations into the stability of cyclic aminals. (2016-10-31). Beilstein Journal of Organic Chemistry, 12, 2333-2342. Available from: [Link]

• Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. (2019-08-06). Environmental Science: Processes & Impacts, 21(8), 1331-1341. Available from: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2016-09-01). Journal of Pharmaceutical Analysis, 6(3), 159-165. Available from: [Link]

• Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. Royal Society of Chemistry. Available from: [Link]

• Chapter 23 The Chemistry of Amines. Available from: [Link]

• 21.4: Acidity and Basicity of Amines. (2020-08-26). Chemistry LibreTexts. Available from: [Link]

• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020-08-03). Organic Letters, 22(16), 6615-6619. Available from: [Link]

• NCERT Solutions for Class 12 Chemistry Chapter 13 Amines. BYJU'S. Available from: [Link]

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• lech204.pdf. NCERT. Available from: [Link]

• Amide Hydrolysis Using Acid Or Base. (2019-10-07). Master Organic Chemistry. Available from: [Link]

• Raffles Institution Year 6 H2 Chemistry 2022 Lecture Notes 20 Nitrogen Compounds – Amines, Amides, Amino Acids & Proteins. Available from: [Link]

• 20.6: Reactions of Amines. (2020-05-30). Chemistry LibreTexts. Available from: [Link]

• Advances in the evaluation of the stability and characteristics of the amino acid and amine derivatives obtained with the O-Phthaldialdehyde/3-mercaptopropionic acid and O-Phthaldialdehyde/N-Acetyl-L-Cysteine reagents. High-performance liquid chromatography-mass spectrometry study. ResearchGate. Available from: [Link]

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO 2 Capture. ResearchGate. Available from: [Link]

• Thermal degradation of aqueous 2-aminoethylethanolamine in CO 2 capture. (2017-02-02). Chemistry Central Journal, 11(1). Available from: [Link]

• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. (2022-06-21). ACS Omega, 7(26), 22359-22372. Available from: [Link]

• 24.6 Synthesis of Amines. (2022-03-27). Chemistry LibreTexts. Available from: [Link]

• Synthesis of Amines. Jack Westin. Available from: [Link]

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Side reactions of (1-Aminopropan-2-yl)diethylamine in organic synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Navigating Side Reactions in Organic Synthesis

Welcome to the technical support center for (1-Aminopropan-2-yl)diethylamine, also known as N2,N2-Diethylpropane-1,2-diamine. As Senior Application Scientists, we have compiled this in-depth guide to address the common challenges and side reactions encountered when utilizing this versatile, unsymmetrical vicinal diamine in your synthetic workflows. This resource is designed to provide not only troubleshooting steps but also a deeper understanding of the underlying chemical principles that govern these side reactions, empowering you to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on (1-Aminopropan-2-yl)diethylamine and how does their reactivity differ?

A1: (1-Aminopropan-2-yl)diethylamine possesses two distinct nitrogen nucleophiles: a primary amine (-NH2) at the 1-position and a tertiary amine (-NEt2) at the 2-position. The primary amine is generally more reactive towards electrophiles such as acylating and alkylating agents due to lower steric hindrance compared to the tertiary amine. The lone pair of electrons on the primary nitrogen is more accessible, making it the preferred site of initial reaction under kinetically controlled conditions. The tertiary amine, while also nucleophilic, is sterically shielded by the two ethyl groups and the adjacent methyl group, which can limit its reactivity with bulky electrophiles.

Q2: Can the tertiary amine of (1-Aminopropan-2-yl)diethylamine participate in reactions?

A2: Yes, under certain conditions. While the primary amine is more reactive, the tertiary amine can still react, particularly with smaller, highly reactive electrophiles or under thermodynamic control. For instance, in alkylation reactions, over-alkylation can occur where the tertiary amine is further alkylated to form a quaternary ammonium salt, especially if a large excess of the alkylating agent is used or at elevated temperatures.

Q3: What are the most common classes of side reactions to anticipate when using this diamine?

A3: The most prevalent side reactions fall into three main categories:

• Regioselectivity Issues: Competition between the primary and tertiary amine for an electrophile, leading to a mixture of N1 and N2 substituted products.

• Over-alkylation/Acylation: Multiple additions of the electrophile, particularly at the primary amine, or formation of quaternary ammonium salts at the tertiary amine.

• Intramolecular Cyclization: Following acylation of the primary amine, the newly formed amide can undergo intramolecular cyclization with the adjacent tertiary amine to form a six-membered piperazinone ring system, especially under thermal or basic conditions.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing explanations and actionable protocols to mitigate them.

Problem 1: Low Yield of the Desired N1-Acylated Product and Formation of a Diacylated Byproduct.

Symptoms:

• TLC or LC-MS analysis shows multiple product spots.

• NMR of the crude product indicates signals corresponding to both mono- and di-acylated species.

• Difficulty in purifying the desired mono-acylated product.

Root Cause Analysis: The primary amine of (1-Aminopropan-2-yl)diethylamine is nucleophilic enough to react with two equivalents of an acylating agent, especially if the acylating agent is highly reactive (e.g., an acyl chloride) or used in excess. The initially formed amide is still nucleophilic and can be further acylated under the reaction conditions.

Mitigation Strategies:

Table 1: Comparison of Acylation Conditions to Favor Mono-acylation

Parameter	Standard Conditions (Prone to Diacylation)	Optimized Conditions for Mono-acylation
Stoichiometry	> 1.2 equivalents of acylating agent	0.95 - 1.05 equivalents of acylating agent
Temperature	Room temperature to reflux	-20 °C to 0 °C
Addition Rate	Rapid addition of acylating agent	Slow, dropwise addition of acylating agent
Base	Strong, non-nucleophilic bases (e.g., triethylamine)	Weaker, non-nucleophilic base or no base if the starting amine is in excess

Experimental Protocol: Selective Mono-acylation of (1-Aminopropan-2-yl)diethylamine

• Reaction Setup: Dissolve (1-Aminopropan-2-yl)diethylamine (1.0 eq.) in a suitable aprotic solvent (e.g., DCM, THF) and cool the solution to -20 °C in a dry ice/acetone bath under an inert atmosphere (N2 or Ar).

• Reagent Preparation: In a separate flask, dissolve the acylating agent (e.g., acyl chloride, 1.0 eq.) in the same solvent.

• Slow Addition: Add the acylating agent solution dropwise to the cooled diamine solution over a period of 30-60 minutes using a syringe pump.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 1-2 hours at low temperature.

• Workup: Quench the reaction with a saturated aqueous solution of NaHCO3. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Logical Workflow for Troubleshooting Acylation Reactions

Caption: Troubleshooting workflow for acylation.

Problem 2: Formation of an Unexpected Cyclic Byproduct, a Piperazinone Derivative.

Symptoms:

• Isolation of a product with a molecular weight corresponding to the acylated diamine minus a molecule of water.

• 1H NMR shows the absence of the N-H proton of the amide and characteristic shifts for a cyclic structure.

• The byproduct becomes more prominent at higher reaction temperatures or during prolonged reaction times.

Root Cause Analysis: After the initial acylation of the primary amine, the resulting amide can undergo an intramolecular nucleophilic attack by the neighboring tertiary amine on the amide carbonyl carbon. This is followed by the elimination of water to form a stable six-membered piperazinone ring. This side reaction is often promoted by heat or the presence of a base.

Mitigation Strategies:

• Temperature Control: Maintain a low reaction temperature (ideally below room temperature) throughout the acylation and workup process.

• Minimize Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to avoid prolonged exposure to conditions that favor cyclization.

• pH Control During Workup: During aqueous workup, avoid strongly basic conditions that can catalyze the cyclization. A neutral or slightly acidic wash may be beneficial.

Reaction Mechanism: Formation of Piperazinone Byproduct

Caption: Intramolecular cyclization mechanism.

Problem 3: Over-alkylation leading to a mixture of secondary, tertiary, and quaternary ammonium salts.

Symptoms:

• A complex mixture of products is observed by LC-MS, with masses corresponding to the addition of multiple alkyl groups.

• The crude product is highly water-soluble and difficult to extract into organic solvents.

• 1H NMR of the crude product shows multiple sets of signals for the alkyl groups.

Root Cause Analysis: Alkylation of the primary amine of (1-Aminopropan-2-yl)diethylamine forms a secondary amine, which can be more nucleophilic than the starting primary amine, leading to further alkylation. The tertiary amine can also be alkylated to form a quaternary ammonium salt. This lack of selectivity is a common issue in the alkylation of amines.[1]

Mitigation Strategies:

• Use a Large Excess of the Diamine: Employing a 2- to 5-fold excess of (1-Aminopropan-2-yl)diethylamine relative to the alkylating agent will statistically favor the mono-alkylation of the primary amine.

• Reductive Amination: A more controlled method for mono-alkylation is reductive amination. This involves reacting the diamine with an aldehyde or ketone to form an imine/enamine in situ, which is then reduced with a mild reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH3CN). This method generally avoids over-alkylation.

Experimental Protocol: Reductive Amination for Controlled Mono-alkylation

• Reaction Setup: To a solution of (1-Aminopropan-2-yl)diethylamine (1.2 eq.) in a suitable solvent (e.g., 1,2-dichloroethane or methanol) at room temperature, add the aldehyde or ketone (1.0 eq.).

• Imine/Enamine Formation: Stir the mixture for 30-60 minutes. The addition of a catalytic amount of acetic acid can facilitate imine formation.

• Reduction: Add the reducing agent (e.g., sodium triacetoxyborohydride, 1.5 eq.) portion-wise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting aldehyde/ketone is consumed.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO3. Extract the product with an organic solvent, dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate.

• Purification: Purify the product by column chromatography if necessary.

Decision Tree for Alkylation Strategy

Caption: Choosing the right alkylation method.

References

• Lee, B. J., Ickes, A. R., Gupta, A. K., Ensign, S. C., Ho, T. D., Tarasewicz, A., Vanable, E. P., Kortman, G. D., & Hull, K. L. (2022). Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination. Organic Letters, 24(31), 5513–5518. [Link]

Sources

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Technical Support Center: Removal of (1-Aminopropan-2-yl)diethylamine Catalyst

Welcome to the technical support center for the purification of reaction mixtures containing the (1-Aminopropan-2-yl)diethylamine catalyst. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in removing this versatile yet persistent catalyst. Here, we provide in-depth, field-proven troubleshooting guides and frequently asked questions to ensure the purity and integrity of your final compounds.

Frequently Asked Questions (FAQs)

Q1: What is (1-Aminopropan-2-yl)diethylamine and why is it difficult to remove?

(1-Aminopropan-2-yl)diethylamine is a diamine catalyst featuring both a primary and a tertiary amine. Its structure makes it an effective base and nucleophile, useful in various organic transformations. However, its physical properties present a significant purification challenge.

Key Properties Leading to Removal Difficulty:

Property	Value/Characteristic	Implication for Removal
Structure	Contains both primary (basic) and tertiary (more basic) amine functionalities.	High affinity for acidic media and silica gel, leading to difficult separation from polar products.
Boiling Point	Relatively high, making co-distillation with products a common issue.	Not easily removed by simple evaporation unless the desired product is a non-volatile solid.
Solubility	Miscible with water and most organic solvents.[1]	Can partition between aqueous and organic layers during workup, leading to incomplete removal.
Basicity (pKa)	The presence of two basic centers makes it highly effective at forming salts.	While this is exploited for removal via acid wash, it can also lead to stubborn emulsions or product loss if the product is also basic.

Q2: What are the primary methods for removing this catalyst?

There are three principal strategies for removing (1-Aminopropan-2-yl)diethylamine, each with its own advantages and ideal use cases:

• Acidic Liquid-Liquid Extraction (LLE): Exploits the basicity of the amine to convert it into a water-soluble salt.

• Scavenger Resins: Utilizes solid-supported reagents to covalently or ionically bind the amine, which is then removed by filtration.

• Flash Chromatography with Mobile Phase Modifiers: Employs competitive binding on the stationary phase to prevent catalyst tailing and improve separation.

Q3: What safety precautions are necessary when handling (1-Aminopropan-2-yl)diethylamine?

This catalyst is classified as a flammable liquid that causes severe skin burns, eye damage, and may cause respiratory irritation.[2] Always handle this chemical inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Mandatory PPE:

• Tightly fitting safety goggles or a face shield.[3][4]

• Chemical-resistant gloves (e.g., nitrile, neoprene).

• Flame-retardant lab coat.[3]

Handling Precautions:

• Keep away from heat, sparks, and open flames.[5][6]

• Ground and bond containers during transfer to prevent static discharge.[3][5]

• Ensure adequate ventilation to prevent vapor accumulation.[4][5]

• In case of contact, immediately flush skin or eyes with water for at least 15 minutes and seek medical attention.[4][7]

Troubleshooting Guides & Protocols

Guide 1: Removal by Acidic Liquid-Liquid Extraction (LLE)

Scientific Principle

This is the most common first-line approach. The fundamental principle is a classic acid-base reaction. The basic nitrogen atoms on the catalyst are protonated by an acid (e.g., HCl, Citric Acid) to form an ammonium salt. This salt is ionic and therefore preferentially partitions into the aqueous phase, while the typically less polar, neutral organic product remains in the organic phase. This method is most effective when the desired product is not basic and is stable to acidic conditions.[8]

Caption: General workflow for amine removal using a scavenger resin.

Detailed Protocol

• Resin Selection: Choose a strongly acidic cation exchange resin, such as ISOLUTE® SCX-2 (sulfonic acid-based), which is highly effective for scavenging amines. [9]2. Quantify: Determine the molar amount of (1-Aminopropan-2-yl)diethylamine in your reaction. Use 3-5 molar equivalents of the scavenger resin. (Consult the manufacturer's data for the resin's specific capacity, typically in mmol/g).

• Incubation: Add the calculated amount of resin to your crude reaction mixture, dissolved in a suitable solvent (e.g., DCM, THF, Acetonitrile).

• Agitation: Stir the slurry at room temperature. Reaction time can vary from 30 minutes to a few hours. Monitor the removal of the catalyst by TLC or LCMS.

• Filtration: Once the catalyst is consumed, filter the mixture through a simple filter paper or a fritted funnel to remove the resin beads.

• Rinse: Wash the collected resin with a small amount of fresh solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings, and concentrate under reduced pressure to yield the purified product.

Troubleshooting Scavenger Resin Issues

Problem	Probable Cause	Solution
Catalyst removal is incomplete.	1. Insufficient resin equivalents. 2. Inadequate reaction time. 3. Poor solvent choice (hindering access to resin pores).	1. Increase the molar equivalents of the resin to 5-7x the amount of catalyst. 2. Increase the stirring time and monitor periodically. 3. Ensure you are using a compatible solvent in which the resin swells properly (consult manufacturer's data).
Product is binding to the resin.	The product itself is basic enough to be scavenged by the resin.	Switch to a weaker acidic resin, such as one functionalized with carboxylic acid. These resins are less aggressive and may provide better selectivity for the more basic catalyst over a weakly basic product.

Guide 3: Flash Chromatography with Mobile Phase Modifiers

Scientific Principle

Standard silica gel is acidic due to the presence of surface silanol (Si-OH) groups. [10][11]Basic compounds like amines interact strongly with these acidic sites via ionic interactions, leading to significant peak tailing or even irreversible binding to the column. [11][12]The solution is to add a small amount of a competitive base, such as triethylamine (Et₃N) or ammonium hydroxide (NH₄OH), to the mobile phase. [12][13]This additive "passivates" the acidic sites on the silica, minimizing the undesirable interaction with the amine catalyst and allowing it to elute more cleanly, thereby enabling separation from the desired product.

Caption: Decision workflow for optimizing amine purification by chromatography.

Detailed Protocol

• TLC Analysis: First, run a TLC of your crude mixture in your intended solvent system (e.g., 70:30 Hexanes:Ethyl Acetate). Observe the spot corresponding to the amine catalyst. If it streaks or "tails" significantly, a modifier is necessary.

• Prepare Modified Eluent: Prepare your mobile phase and add 0.5-1% (v/v) of triethylamine. For very polar systems, using a pre-made solution of 2% ammonium hydroxide in methanol and adding it to the eluent can also be effective. [13]3. TLC Re-evaluation: Run a new TLC plate using the modified eluent. You should observe a more compact, well-defined spot for the amine catalyst, indicating that tailing has been suppressed.

• Column Chromatography: Pack a silica gel column using the modified eluent. Load your sample and run the column as usual. The catalyst should elute much more cleanly, allowing for its separation from your product.

• Product Isolation: Collect the fractions containing your product. The triethylamine modifier is volatile and will be removed along with the solvent during concentration under reduced pressure.

Troubleshooting Chromatography Issues

Problem	Probable Cause	Solution
Catalyst is still tailing slightly.	The concentration of the amine modifier is too low.	Gradually increase the concentration of triethylamine in your eluent up to 2%. Be aware that excessive base can sometimes affect the retention of acidic or neutral compounds.
Product and catalyst co-elute.	The polarity difference between your product and the catalyst is insufficient for separation on silica gel.	Consider using a different stationary phase. Basic or neutral alumina can be excellent alternatives to silica for separating basic compounds as they lack the highly acidic silanol groups. [14]

References

• Biotage. (n.d.). ISOLUTE® Si-TMT | Metal scavenger. Retrieved from [Link]

• Org Prep Daily. (2006, October 5). Purifying amines on silica. Retrieved from [Link]

• Biotage. (n.d.). ISOLUTE® Si-TMT - Metal Scavenger. Retrieved from [Link]

• Parlow, J. J., Devraj, R. V., & South, M. S. (1999). Covalent Scavengers for Primary and Secondary Amines. Journal of Organic Chemistry, 64(23), 8545-8554.

• Biotage. (n.d.). ISOLUTE® Si-TMT metal scavenger. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Self-indicating amine scavenger resins. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Scavenger Resins. Retrieved from [Link]

• Supra Sciences. (n.d.). Solid-Supported Scavengers. Retrieved from [Link]

• Sopachem. (n.d.). Quickly and Easily Remove Residual Metals from APIs to Approved Levels. Retrieved from [Link]

• Biotage. (n.d.). ISOLUTE® Si-Thiol | Metal scavenger. Retrieved from [Link]

• Chromatography Forum. (2007, September 12). severe tailing on column. Retrieved from [Link]

• Google Patents. (n.d.).US6897262B2 - Scavenger resin and processes for the use thereof.

• PETRAMIN S.A. DE C.V. (n.d.). diethylamine - Safety Data Sheet. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Bidlingmeyer, B. A., Del Rios, J. K., & Korpi, J. (1982). Separation of organic amine compounds on silica gel with reversed-phase eluents. Analytical Chemistry, 54(3), 442-447.

• Science Interactive. (n.d.). SAFETY DATA SHEET - Diethylamine. Retrieved from [Link]

• Sorbent Technologies, Inc. (2022, November 9). Amino Silica Gel. Retrieved from [Link]

• Reddit. (2019, March 14). What causes streaking in silica gel column chromatography? Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. Retrieved from [Link]

• Knowledge. (2022, May 25). Reaction principle of tertiary amine catalyst. Retrieved from [Link]

• Labcompare.com. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Retrieved from [Link]

• Google Patents. (n.d.).US4661634A - Removal of impurities from amines.

• ResearchGate. (2019, January 20). How to separate organic amine from silica gel? Retrieved from [Link]

• Chemistry For Everyone. (2025, March 17). Why Do Amines Adhere To Silica Gel Columns? [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). (1-Aminopropan-2-yl)diethylamine. Retrieved from [Link]

• Google Patents. (n.d.).US2377511A - Purification of amine reaction mixtures.

• Penta chemicals. (2025, April 23). Diethylamine - SAFETY DATA SHEET. Retrieved from [Link]

• Chemistry For Everyone. (2025, November 1). How Do You Remove Catalysts From Polymers Efficiently? [Video]. YouTube. Retrieved from [Link]

• Wikipedia. (n.d.). Diethylamine. Retrieved from [Link]

• FQE Chemicals. (2019, November 4). Chemical cleaning for removal of amine plant scaling. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Aminopropan-2-ol. Retrieved from [Link]

• AspenTech. (n.d.). Acid Gas Cleaning Using Amine Solvents: Validation with Experimental and Plant Data. Retrieved from [Link]

• Google Patents. (n.d.).US3829521A - Process for removing acid gases from a gas stream.

• Corrosion Prevention in Acid Gas Treating Units. (n.d.). Retrieved from [Link]

• ChemBK. (n.d.). 1-Aminopropane. Retrieved from [Link]

• PubChem. (n.d.). Diethylamine. Retrieved from [Link]

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Impact of solvent choice on (1-Aminopropan-2-yl)diethylamine reactivity

A Guide to Solvent Selection and Troubleshooting for Optimal Reactivity

Welcome to the technical support center for (1-Aminopropan-2-yl)diethylamine. This guide, designed for researchers, scientists, and professionals in drug development, provides in-depth technical information and practical troubleshooting advice. As Senior Application Scientists, we aim to equip you with the knowledge to effectively utilize this versatile diamine in your synthetic applications by understanding the critical role of solvent choice.

Understanding the Reactivity of (1-Aminopropan-2-yl)diethylamine

(1-Aminopropan-2-yl)diethylamine possesses two distinct nucleophilic centers: a primary amine (-NH₂) and a tertiary amine (-NEt₂). This duality makes it a valuable reagent but also introduces challenges related to selectivity and reactivity, which are heavily influenced by the reaction environment, particularly the solvent. The primary amine is generally more nucleophilic and less sterically hindered than the tertiary amine, making it the more likely site of reaction in many cases. However, the solvent can modulate this inherent reactivity.

Frequently Asked Questions (FAQs)

Q1: Which solvent should I choose for a nucleophilic substitution reaction with (1-Aminopropan-2-yl)diethylamine?

A1: The optimal solvent depends on the reaction mechanism (SN1 or SN2).

• For SN2 reactions , which are favored by strong nucleophiles, polar aprotic solvents like DMF, DMSO, or acetonitrile are generally recommended. These solvents solvate the cation of a salt but leave the nucleophile relatively unsolvated and thus more reactive.[1] While (1-Aminopropan-2-yl)diethylamine is a neutral nucleophile, the lack of hydrogen bonding from aprotic solvents enhances its nucleophilicity.

• For SN1 reactions , which proceed through a carbocation intermediate, polar protic solvents such as water, methanol, or ethanol are preferred. These solvents excel at stabilizing the carbocation intermediate and the leaving group through hydrogen bonding and dipole-dipole interactions, thereby increasing the reaction rate.[2][3][4]

Q2: I am observing low yields in my acylation reaction. Could the solvent be the issue?

A2: Yes, solvent choice is critical in acylation reactions. A common issue is the reaction of the solvent itself or the formation of insoluble byproducts.

• Ensure your solvent is anhydrous, as water will compete with the amine for the acylating agent.

• Use a non-nucleophilic solvent such as dichloromethane (DCM), chloroform, or toluene.

• Consider adding a non-nucleophilic base (e.g., triethylamine, Hunig's base) to scavenge the acid byproduct (e.g., HCl) formed during the reaction, especially if you are not using a solvent that can act as a base.

Q3: How does solvent polarity affect the reaction rate?

A3: Solvent polarity plays a significant role in reaction kinetics.

• Polar Protic Solvents: In reactions involving charged intermediates, like in SN1, polar protic solvents can stabilize the transition state, leading to a faster reaction.[5] However, for SN2 reactions, these solvents can form hydrogen bonds with the amine, reducing its nucleophilicity and slowing the reaction.[4]

• Polar Aprotic Solvents: These solvents can accelerate SN2 reactions by effectively solvating cations while leaving the nucleophilic amine more "free" to attack the electrophile.[1]

• Non-Polar Solvents: Reactions in non-polar solvents are often slower due to poor solubility of polar reactants and intermediates.[5] However, they can be advantageous when trying to avoid side reactions that are promoted by polar environments.

Q4: Can I use (1-Aminopropan-2-yl)diethylamine itself as a solvent?

A4: While it is a liquid at room temperature, using it as a solvent is generally not recommended for controlled reactions. The high concentration of the amine can lead to multiple additions, polymerization, and other side reactions. It is better to use it as a reagent in a suitable inert solvent.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Poor Solubility of Reactants

• Symptom: The reaction mixture is heterogeneous, and the reaction is slow or does not proceed.

• Cause: The chosen solvent cannot effectively dissolve one or more of the reactants. Diamines and their salts can have limited solubility in non-polar solvents.[5]

• Solution:

  • Increase Solvent Polarity: Switch to a more polar solvent. For example, if you are using toluene, consider trying THF or DCM.

  • Use a Co-Solvent: A mixture of solvents can sometimes provide the desired solubility characteristics.

  • Heat the Reaction: Increasing the temperature can improve the solubility of many compounds.

Problem 2: Low Reaction Rate

• Symptom: The reaction proceeds very slowly, requiring long reaction times or high temperatures.

• Cause: The solvent may be deactivating the nucleophile or not sufficiently stabilizing the transition state.

• Solution:

  • For SN2 reactions in polar protic solvents: Switch to a polar aprotic solvent (e.g., DMF, DMSO) to enhance the nucleophilicity of the amine.[1]

  • For SN1 reactions in aprotic solvents: Change to a polar protic solvent (e.g., ethanol, water) to better stabilize the carbocation intermediate.[2][3]

Problem 3: Formation of Multiple Products (Low Selectivity)

• Symptom: TLC or LC-MS analysis shows the formation of several unexpected products.

• Cause: Both the primary and tertiary amines may be reacting, or the solvent may be participating in the reaction.

• Solution:

  • Solvent Choice: The solvent can influence which reaction pathway is favored.[5] Experiment with solvents of different polarities and proticities to see if selectivity can be improved.

  • Protecting Groups: If selectivity between the two amine groups is a persistent issue, consider using a protecting group strategy to temporarily block one of the amines.

  • Temperature Control: Lowering the reaction temperature can sometimes increase the selectivity of the desired reaction over side reactions.

Experimental Protocols

Protocol 1: General Procedure for SN2 Reaction in a Polar Aprotic Solvent

• To a stirred solution of the electrophile (1.0 eq) in anhydrous DMF (0.1-0.5 M), add (1-Aminopropan-2-yl)diethylamine (1.1 eq) dropwise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 80 °C) and monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for SN1 Reaction in a Polar Protic Solvent

• Dissolve the electrophile (1.0 eq) in a polar protic solvent such as ethanol or a mixture of water and a co-solvent (e.g., THF or acetone).

• Add (1-Aminopropan-2-yl)diethylamine (1.1 eq) to the solution.

• Stir the reaction mixture at the appropriate temperature. SN1 reactions are often performed at or slightly above room temperature.

• Monitor the reaction by TLC or LC-MS.

• Work-up the reaction as described in Protocol 1.

Data Summary

The following table summarizes the general impact of solvent choice on reactions involving (1-Aminopropan-2-yl)diethylamine.

Solvent Class	Examples	Effect on SN1 Reactions	Effect on SN2 Reactions
Polar Protic	Water, Methanol, Ethanol	Favored: Stabilizes carbocation intermediate and leaving group.[2][3][4]	Disfavored: Solvates the amine, reducing its nucleophilicity.[4]
Polar Aprotic	DMF, DMSO, Acetonitrile	Disfavored: Does not effectively stabilize the carbocation.	Favored: Enhances nucleophilicity by not solvating the amine.[1]
Non-Polar	Toluene, Hexane	Disfavored: Poor solubility of polar reactants and intermediates.[5]	Disfavored: Poor solubility of polar reactants.[5]

Visual Guides

Solvent Selection Workflow

Caption: A decision-making workflow for selecting the appropriate solvent class.

Troubleshooting Flowchart for Low Yield

Caption: A flowchart to diagnose and resolve issues of low reaction yield.

References

• Koyon, "What are the effects of solvent on the reaction between acids and diamine?", Blog, 2026.
• LibreTexts, "7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution", Chemistry LibreTexts, 2015.
• LibreTexts, "4.7: Solvent Effects in Nucleophilic Substitution", Chemistry LibreTexts, 2021.
• Chemistry Steps, "Polar Protic and Polar Aprotic Solvents", Chemistry Steps.
• The Organic Chemistry Tutor, "Polar Protic Solvents and Polar Aprotic Solvents For SN1 & SN2 Reactions", YouTube, 2018.

Sources

• 1. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. koyonchem.com [koyonchem.com]

Technical Support Center: A Guide to Scaling Reactions with (1-Aminopropan-2-yl)diethylamine

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges encountered when scaling up chemical reactions involving (1-Aminopropan-2-yl)diethylamine. Our focus is on providing practical, field-tested insights grounded in chemical principles to ensure the safety, efficiency, and success of your process development.

Section 1: Compound Profile & Safety First

(1-Aminopropan-2-yl)diethylamine (CAS: 5137-13-3) is a diamine featuring both a primary and a tertiary amine. This bifunctional nature makes it a versatile building block, but also introduces specific challenges in reaction control and selectivity, especially during scale-up.

Key Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₁₈N₂	[1]
Molecular Weight	130.23 g/mol	[1]
Appearance	Colorless to brown liquid	[2]
Odor	Strong, ammonia-like	[2]
Key Reactivity	Primary amine acts as a potent nucleophile; tertiary amine acts as a base.	[3]

Mandatory Safety Precautions

Before any experiment, a thorough review of the Safety Data Sheet (SDS) is imperative. This compound presents significant hazards that are amplified at larger scales.

Question: What are the primary hazards of (1-Aminopropan-2-yl)diethylamine and how should it be handled?

Answer: (1-Aminopropan-2-yl)diethylamine is classified as a flammable liquid and vapor, causes severe skin burns and eye damage, and may cause respiratory irritation[1]. Safe handling is non-negotiable.

• Engineering Controls: Always work in a well-ventilated chemical fume hood. Ensure safety showers and eyewash stations are readily accessible[4]. For scale-up operations, consider closed-system transfers to minimize vapor exposure.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves before use and dispose of them properly after handling.

  • Skin and Body Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant clothing. Ensure all skin is covered[4].

• Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use explosion-proof electrical equipment. Fire extinguishing media should be CO₂, dry chemical, or alcohol-resistant foam[5][6].

• Static Discharge: To prevent ignition from static electricity, all metal equipment parts must be grounded, especially during large-scale transfers[4][5]. Use non-sparking tools[6].

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides[5].

Section 2: Frequently Asked Questions (FAQs) for Scale-Up

This section addresses common strategic questions that arise during the transition from bench-scale to pilot or manufacturing scale.

Question: My reaction works perfectly at the 1g scale, but the yield and purity drop significantly at the 100g scale. What's happening?

Answer: This is a classic scale-up challenge. The root cause often lies in physical phenomena that are negligible at the lab scale but become dominant in larger reactors[7]. The most common culprits are inadequate heat and mass transfer[7][8].

• Heat Transfer Inefficiency: The surface-area-to-volume ratio decreases dramatically as you scale up. A 500 mL flask has a much higher relative surface area for heat dissipation than a 50 L reactor[8]. Amine reactions are frequently exothermic, and inefficient heat removal can lead to a temperature increase, promoting side reactions and product degradation[8].

• Mixing Issues: What appears as instantaneous mixing in a flask can be slow and non-uniform in a large reactor. This can create localized "hot spots" or areas of high reagent concentration, leading to poor selectivity and the formation of impurities[8].

Question: How do I select an appropriate solvent system for a large-scale reaction involving this diamine?

Answer: Solvent selection at scale must balance reaction performance with safety, cost, and environmental impact.

• Solubility: The diethylamine moiety increases lipophilicity compared to simpler diamines. Test solubility in a range of solvents. Co-solvent systems (e.g., THF/heptane) can be effective for tuning polarity and maintaining homogeneity[9].

• Boiling Point: The solvent's boiling point should be high enough to allow for the desired reaction temperature but low enough for easy removal during workup. Avoid very low-boiling solvents like diethyl ether at scale due to flammability and vapor pressure issues.

• Safety & Handling: Prioritize solvents with higher flash points. Consult solvent safety charts and consider process safety management (PSM) requirements.

• Workup: Choose a solvent system that facilitates product isolation. For example, if your product is extracted into an aqueous layer, a water-immiscible solvent is necessary.

Solvent Class	Examples	Scale-Up Considerations
Ethers	THF, 2-MeTHF, CPME	Good for many organometallic reactions. 2-MeTHF is a greener alternative to THF. Peroxide formation risk must be managed.
Hydrocarbons	Toluene, Heptane	Good for azeotropic water removal. Toluene has toxicity concerns. Heptane is a less toxic alternative.
Polar Aprotic	Acetonitrile, DMF, NMP	High polarity can aid solubility but can be difficult to remove. DMF/NMP have reproductive toxicity concerns.
Alcohols	Isopropanol, Ethanol	Can be reactive with certain reagents (e.g., acid chlorides). Often used in reductive aminations.

Question: Which amine group on (1-Aminopropan-2-yl)diethylamine is more reactive?

Answer: The primary amine (-NH₂) is significantly more nucleophilic and less sterically hindered than the tertiary amine (-NEt₂). Therefore, in most reactions with electrophiles (e.g., acyl chlorides, alkyl halides, aldehydes/ketones), the primary amine will react preferentially[3]. The tertiary amine primarily functions as a base and can act as an internal acid scavenger, which can sometimes complicate reactions by neutralizing the acid byproduct (e.g., HCl from an acyl chloride reaction).

Section 3: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving common problems encountered during scale-up.

Problem 1: Uncontrolled Exotherm & Runaway Reaction

• Symptoms: Rapid, unexpected rise in batch temperature; pressure increase in the reactor; vapor/fume release.

• Root Causes & Solutions:

  • Cause: Reagent added too quickly. The rate of heat generation is exceeding the reactor's cooling capacity[8].

    • Solution: Controlled Addition. The most critical control for exothermic reactions is the slow, subsurface addition of the limiting reagent. Perform calorimetric studies (e.g., Reaction Calorimetry - RC1) to determine the heat of reaction and calculate a safe addition rate based on your reactor's heat transfer capabilities[8].

  • Cause: Inadequate cooling.

    • Solution: Ensure the reactor's cooling jacket is functioning correctly and the coolant is at the appropriate temperature. For highly exothermic processes, consider upgrading to a more powerful cooling system.

  • Cause: Reagent accumulation. The reaction is not initiating immediately upon addition, leading to a buildup of unreacted material that then reacts all at once[8].

    • Solution: Ensure the initial batch temperature is high enough for the reaction to start immediately upon addition. A small "heel" of activated reaction mass can sometimes help initiate the reaction smoothly. Never start an addition without stirring [8].

Problem 2: High Levels of Impurities

• Symptoms: TLC or LC-MS analysis shows multiple side products, reducing the purity and yield of the desired product.

• Root Causes & Solutions:

  • Cause: Over-alkylation or over-acylation. The product of the initial reaction is competing with the starting material for the reagent[3][10].

    • Solution: Use a stoichiometric excess of the diamine starting material. Maintain a low reaction temperature to favor the desired kinetic product.

  • Cause: Poor mixing leading to localized high concentrations of reagents.

    • Solution: Optimize the agitation. Ensure the impeller type (e.g., pitched-blade turbine, anchor) is appropriate for the viscosity of the reaction mixture. For scale-up, consult with a chemical engineer to model the mixing dynamics of your reactor.

  • Cause: Impurities in the starting material.

    • Solution: Always use a Certificate of Analysis for your starting materials. If necessary, purify the (1-Aminopropan-2-yl)diethylamine before use, typically by fractional distillation under reduced pressure[11].

Problem 3: Difficult Product Isolation & Purification

• Symptoms: Emulsion formation during aqueous workup; product is difficult to crystallize; co-distillation with impurities.

• Root Causes & Solutions:

  • Cause: The amphiphilic nature of the product or starting material is causing emulsions.

    • Solution: During aqueous extraction, add brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase and break the emulsion. Alternatively, filtration through a pad of Celite can be effective.

  • Cause: The product is an oil or forms a eutectic mixture.

    • Solution: If direct crystallization fails, consider derivatization. For example, protect the remaining amine with a Boc group, which often results in a more crystalline solid that is easier to purify via chromatography or recrystallization. The Boc group can be removed in a subsequent step[12]. Another strategy is salt formation with an appropriate acid, which can facilitate crystallization and purification.

  • Cause: Product is contaminated with unreacted starting diamine.

    • Solution: The unreacted diamine can be removed with an acidic wash during workup. Carefully adjust the pH of the aqueous phase to protonate the more basic starting material, which will then be extracted into the aqueous layer, leaving the (usually less basic) product in the organic layer.

Section 4: Key Experimental Protocols

Protocol 1: General Procedure for Acylation at Scale (1 mol)

This protocol describes the reaction of (1-Aminopropan-2-yl)diethylamine with an acyl chloride, a common and highly exothermic reaction.

• Reactor Setup: Equip a 5 L, 5-neck jacketed glass reactor with an overhead stirrer (pitched-blade turbine), a thermocouple, a nitrogen inlet, and a pressure-equalizing dropping funnel for liquid addition. Ensure the reactor is clean, dry, and purged with nitrogen.

• Charge Reagents: Charge the reactor with (1-Aminopropan-2-yl)diethylamine (1.05 mol, 136.7 g) and a suitable solvent (e.g., THF, 2.5 L). Add a tertiary amine base as an acid scavenger (e.g., triethylamine, 1.2 mol, 121.4 g).

• Cooling: Begin stirring and cool the reactor contents to 0-5 °C using a circulating chiller.

• Controlled Addition: Prepare a solution of the acyl chloride (1.0 mol) in the same solvent (1.0 L) and charge it to the dropping funnel. Add the acyl chloride solution dropwise to the reactor over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction & Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for 1 hour. Monitor the reaction progress by TLC or LC-MS until the acyl chloride is consumed.

• Quenching: Slowly and carefully add saturated aqueous sodium bicarbonate solution to quench the reaction and neutralize the hydrochloride salt.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by fractional distillation under vacuum or by recrystallization from an appropriate solvent system.

Protocol 2: Purification via Fractional Vacuum Distillation

• Apparatus: Assemble a standard fractional distillation setup with a Vigreux column, condenser, and receiving flasks, ensuring all glassware is rated for vacuum operation[11]. Use a magnetic stirrer or boiling chips in the distillation flask.

• Procedure:

  • Place the crude amine product into the distillation flask.

  • Seal all joints properly and slowly apply vacuum.

  • Gently heat the flask using a heating mantle.

  • Collect and discard any low-boiling fractions (typically residual solvent).

  • Carefully collect the main product fraction at its characteristic boiling point and pressure.

  • Monitor the purity of the fractions by GC or LC-MS.

Section 5: Visualizations & Workflows

Scale-Up Logic Flow

The following diagram illustrates the critical decision points and workflow when moving a reaction from the laboratory to a pilot plant.

Caption: A workflow for scaling chemical processes.

Troubleshooting Impurity Formation

This decision tree provides a logical path for identifying the source of and solution for unexpected impurities during scale-up.

Caption: A decision tree for troubleshooting impurities.

References

• Benchchem. (n.d.). Technical Support Center: Scale-Up of Reactions with Long-Chain Primary Amines.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12647537, (1-Aminopropan-2-yl)diethylamine.

• Shandong Look Chemical. (2021, January 6). Problems needing attention in synthesis process scaling up. Retrieved from [Link]

• Science Interactive. (n.d.). Safety Data Sheet - Diethylamine. Retrieved from [Link]

• Petramin S.A. de C.V. (n.d.). Diethylamine - Safety Data Sheet. Retrieved from [Link]

• Allevi. (n.d.). Diethylamine - Key Chemical in Pharma Industries. Retrieved from [Link]

• Reddit. (2021, October 27). What are issues/things to consider when scaling up reactions from the lab to a factory? Retrieved from [Link]

• CPI. (2025, June 19). 6 key challenges when scaling up sustainable chemical processes. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Aminopropan-2-ol. Retrieved from [Link]

• MH Chem. (2022, August 11). How to purify Amine? [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Three 1-aminopropan-2-ols with potential biological activities. Retrieved from [Link]

• Wikipedia. (n.d.). Diethylamine. Retrieved from [Link]

• ResearchGate. (n.d.). A simple method for the synthesis of 1,3-diaminopropan-2-ols derivatives... Retrieved from [Link]

• Ataman Kimya. (n.d.). Diethylamine. Retrieved from [Link]

• Google Patents. (n.d.). US3131221A - Separation and purification of fatty acid amines.
• Benchchem. (n.d.). Common impurities in commercial "2-Aminopropan-2-ol" and their removal.

• Lumen Learning. (n.d.). Preparation of Amines. Organic Chemistry II. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). Reactions of Amines. Retrieved from [Link]

Sources

• 1. (1-Aminopropan-2-yl)diethylamine | C7H18N2 | CID 12647537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diethylamine - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scienceinteractive.com [scienceinteractive.com]
• 5. fishersci.com [fishersci.com]
• 6. idesapetroquimica.com [idesapetroquimica.com]
• 7. reddit.com [reddit.com]
• 8. sdlookchem.com [sdlookchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 23.2. Preparation of Amines | Organic Chemistry II [courses.lumenlearning.com]
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• 12. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Scouting Report on (1-Aminopropan-2-yl)diethylamine: Exploring Potential in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral diamines are a cornerstone of modern asymmetric catalysis, serving as highly effective ligands for metal catalysts and as organocatalysts in their own right. While ligands derived from scaffolds like 1,2-diphenylethylenediamine (DPEN) and 1,2-diaminocyclohexane (DACH) have been extensively studied and commercialized, the catalytic potential of many other chiral diamines remains underexplored. This guide introduces (1-Aminopropan-2-yl)diethylamine, a structurally simple yet potentially valuable chiral diamine, and provides a comparative framework for its evaluation. In the absence of extensive published data, this document serves as a "scouting report," offering a hypothetical, yet plausible, synthetic route to its chiral form and proposing detailed experimental protocols for its application in two benchmark asymmetric reactions: the deprotonation of prochiral ketones and the transfer hydrogenation of acetophenone. By comparing its structural features to established ligands and outlining a clear path for its investigation, we aim to stimulate research into this and other underutilized chiral building blocks.

Introduction: The Untapped Potential of Simple Chiral Diamines

The efficacy of a chiral ligand in asymmetric catalysis is a complex interplay of steric and electronic factors. The C₂-symmetric diamines, such as DPEN and DACH, have demonstrated remarkable success due to their well-defined coordination geometry, which creates a highly predictable chiral environment around the metal center. However, the vast chemical space of chiral diamines extends far beyond these privileged scaffolds. Simpler, acyclic diamines offer potential advantages in terms of synthetic accessibility and tunability.

(1-Aminopropan-2-yl)diethylamine presents an interesting case study. It is a 1,2-diamine with a chiral center at the carbon bearing the diethylamino group. This structure deviates from the common C₂-symmetric design, offering a unique steric and electronic profile. The presence of a primary amine and a tertiary amine provides distinct coordination sites, which could be advantageous in certain catalytic cycles. This guide will explore the potential of this diamine by providing a roadmap for its synthesis and catalytic evaluation.

Structural Comparison with Established Chiral Diamines

The performance of a chiral diamine ligand is intrinsically linked to its structure. Here, we compare the key structural features of (1-Aminopropan-2-yl)diethylamine with the well-established ligands, (R,R)-DPEN and (R,R)-DACH.

Feature	(1-Aminopropan-2-yl)diethylamine	(R,R)-DPEN	(R,R)-DACH
Symmetry	Asymmetric (C₁)	C₂-symmetric	C₂-symmetric
Backbone	Flexible, acyclic propane	Rigid, acyclic ethane	Rigid, cyclic hexane
Amine Types	Primary and Tertiary	Two Primary	Two Primary
Substituents	Methyl and two Ethyl groups	Two Phenyl groups	Fused cyclohexane ring
Chelation	Forms a 5-membered ring	Forms a 5-membered ring	Forms a 5-membered ring

The key differentiator for (1-Aminopropan-2-yl)diethylamine is its lack of C₂ symmetry and the presence of both primary and tertiary amine functionalities. This asymmetry could lead to more complex coordination modes and potentially different stereochemical outcomes compared to its C₂-symmetric counterparts. The flexible propane backbone, in contrast to the more rigid backbones of DPEN and DACH, might allow for greater conformational adaptability during the catalytic cycle.

Proposed Enantioselective Synthesis of (R)- or (S)-(1-Aminopropan-2-yl)diethylamine

Hypothetical Synthetic Pathway:

Caption: Proposed synthesis of (S)-(1-Aminopropan-2-yl)diethylamine.

Detailed Experimental Protocol (Hypothetical):

Step 1: Synthesis of (R)-N,N-diethylalaninol

• To a solution of (R)-alaninol (1.0 eq) in dichloromethane (DCM, 0.5 M) at 0 °C, add diethylamine (1.2 eq).

• Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (R)-N,N-diethylalaninol.

Step 2: Synthesis of (S)-1-(diethylamino)propan-2-yl azide

• Dissolve (R)-N,N-diethylalaninol (1.0 eq) and triethylamine (1.5 eq) in DCM (0.5 M) and cool to 0 °C.

• Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise, ensuring the temperature does not exceed 5 °C.

• Stir the mixture at 0 °C for 1 hour.

• Wash the reaction mixture with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• After filtration, concentrate the solution in vacuo.

• Dissolve the crude mesylate in dimethylformamide (DMF, 0.5 M) and add sodium azide (NaN₃, 3.0 eq).

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Cool the mixture to room temperature, pour into water, and extract with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude azide.

Step 3: Synthesis of (S)-(1-Aminopropan-2-yl)diethylamine

• Dissolve the crude (S)-1-(diethylamino)propan-2-yl azide in methanol (0.2 M).

• Add 10% Palladium on carbon (Pd/C, 10 mol%) to the solution.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 12-24 hours.

• Filter the reaction mixture through a pad of Celite® and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude (S)-(1-Aminopropan-2-yl)diethylamine.

• Purify by distillation under reduced pressure to yield the final product.

Proposed Catalytic Applications and Experimental Protocols

To assess the catalytic potential of (1-Aminopropan-2-yl)diethylamine, we propose its application in two well-established asymmetric transformations where chiral diamines have proven effective.

Asymmetric Deprotonation of Prochiral Ketones

Chiral lithium amides, generated in situ from a chiral amine and an organolithium reagent, are powerful tools for the enantioselective deprotonation of prochiral ketones.[2][3][4][5][6] The resulting chiral enolates can then be trapped with an electrophile to yield enantioenriched products.

Proposed Reaction Workflow:

Caption: Workflow for asymmetric deprotonation.

Detailed Experimental Protocol:

• To a solution of chiral (1-Aminopropan-2-yl)diethylamine (1.2 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) at -78 °C under an inert atmosphere (argon or nitrogen), add n-butyllithium (1.1 eq, as a solution in hexanes) dropwise.

• Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of the chiral lithium amide.

• In a separate flask, prepare a solution of 4-tert-butylcyclohexanone (1.0 eq) and trimethylsilyl chloride (TMSCl, 1.5 eq) in anhydrous THF (0.5 M).

• Slowly add the ketone/TMSCl solution to the pre-formed chiral lithium amide solution at -78 °C over a period of 15 minutes.

• Stir the reaction mixture at -78 °C for 2-4 hours.

• Quench the reaction by the addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the crude product by gas chromatography (GC) or ¹H NMR to determine the conversion and diastereomeric ratio.

• Determine the enantiomeric excess (ee) of the major silyl enol ether product by chiral GC or HPLC analysis.

Asymmetric Transfer Hydrogenation of Acetophenone

Asymmetric transfer hydrogenation (ATH) is a widely used method for the synthesis of chiral alcohols from prochiral ketones.[7][8][9][10][11] Chiral diamines, in combination with a transition metal precursor (e.g., Ru, Rh, Ir), form highly active and enantioselective catalysts.

Proposed Catalytic System and Reaction:

Caption: Asymmetric transfer hydrogenation workflow.

Detailed Experimental Protocol:

• In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.005 eq) and chiral (1-Aminopropan-2-yl)diethylamine (0.01 eq) in anhydrous isopropanol (0.5 M).

• Stir the mixture at room temperature for 30 minutes to pre-form the catalyst.

• Add acetophenone (1.0 eq) to the catalyst solution.

• Prepare a 5:2 mixture of formic acid and triethylamine.

• Add the formic acid/triethylamine mixture (5.0 eq of formic acid) to the reaction flask.

• Heat the reaction mixture to the desired temperature (e.g., 40-60 °C) and monitor the progress by thin-layer chromatography (TLC) or GC.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

• Determine the conversion by GC or ¹H NMR and the enantiomeric excess by chiral HPLC or GC analysis.

Conclusion and Future Outlook

(1-Aminopropan-2-yl)diethylamine represents a class of simple, readily accessible chiral diamines whose catalytic potential is yet to be unlocked. While this guide presents a hypothetical framework for its synthesis and evaluation, the proposed protocols are grounded in well-established chemical principles and provide a solid starting point for experimental investigation. The unique structural features of this diamine may offer surprising and valuable outcomes in asymmetric catalysis. We encourage researchers to explore the catalytic activity of this and other understudied chiral building blocks, as they may hold the key to developing next-generation catalysts for efficient and selective chemical synthesis.

References

• O'Brien, P. (1998). Recent advances in asymmetric synthesis using chiral lithium amide bases. Journal of the Chemical Society, Perkin Transactions 1, (10), 1439-1457. [Link]

• Gladiali, S., & Alberico, E. (2006). Asymmetric transfer hydrogenation: chiral ligands and applications. Chemical Society Reviews, 35(3), 226-236. [Link]

• Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The chemistry of vicinal diamines. Angewandte Chemie International Edition, 37(19), 2580-2627. [Link]

• Casey, J. R., et al. (2019). Mechanistic Complexity of Asymmetric Transfer Hydrogenation with Simple Mn–Diamine Catalysts. Organometallics, 38(17), 3237-3247. [Link]

• MacNeil, S. L., et al. (2011). Predicting and optimizing asymmetric catalyst performance using the principles of experimental design and steric parameters. Proceedings of the National Academy of Sciences, 108(6), 2217-2221. [Link]

• Nindakova, L. O., et al. (2016). Enantioselective hydrogen transfer hydrogenation on rhodium colloid systems with optically active stabilizers. Russian Journal of General Chemistry, 86(6), 1431-1438. [Link]

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• Foubelo, F., & Nájera, C. (2024). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 53(14), 7983-8085. [Link]

• Kmieciak, A., & Krzeminski, M. (2019). Synthesis of 2-Amino-apopinan-3-ol and Applications of Its Derivatives in Asymmetric Reduction of Ketones. Molecules, 24(22), 4066. [Link]

• Wu, H., et al. (2019). Regio- and Enantioselective Synthesis of 1,2-Diamine Derivatives by Copper-Catalyzed Hydroamination. Organic Letters, 21(11), 4370-4373. [Link]

• Simpkins, N. S., et al. (2013). Asymmetric transformations by deprotonation using chiral lithium amides. Organic Reactions, 1-474. [Link]

• Majewski, M. (1999). Enantioselective deprotonation of cyclic ketones. Advances in Asymmetric Synthesis, 39-76. [Link]

• Dorta, R., et al. (2002). Catalytic asymmetric transfer hydrogenation of ketones. Tetrahedron, 58(20), 3971-3976. [Link]

• Zhang, Z., et al. (2017). Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation. ACS Catalysis, 7(10), 6896-6901. [Link]

• Rivera, A., et al. (2012). Synthesis of a new chiral cyclic aminal derived from rac-1,2-propanediamine. Tetrahedron: Asymmetry, 23(20-21), 1466-1471. [Link]

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A Researcher's Guide to the Validation of Enantiomeric Excess for Products Synthesized with Chiral Diamine Ligands, Featuring (1-Aminopropan-2-yl)diethylamine

For professionals in pharmaceutical research and fine chemical synthesis, the quest for enantiopure compounds is a cornerstone of modern chemistry. The biological activity of a molecule is often exclusive to a single stereoisomer, making the development of robust asymmetric syntheses a critical endeavor.[1][2] Chiral 1,2-diamines have cemented their role as privileged ligands in this field, capable of inducing high levels of stereoselectivity in a multitude of metal-catalyzed reactions.[3][4]

This guide provides an in-depth technical framework for evaluating the performance of chiral diamine ligands, with a focus on (1-Aminopropan-2-yl)diethylamine. While direct, peer-reviewed performance data for this specific ligand in a benchmark reaction is not extensively documented, its structural motif—a C1-substituted 1,2-diamine—positions it as a relevant candidate for asymmetric catalysis. We will therefore establish a baseline for comparison using well-characterized, commercially available diamine ligands in a standard asymmetric transformation. Our objective is to equip you, the researcher, with the foundational knowledge and detailed protocols necessary to validate the enantiomeric excess (ee) of products and make informed decisions in your own ligand screening and methods development.

The Mechanistic Role of Chiral Diamines in Asymmetric Catalysis

Chiral diamines typically function as bidentate ligands, coordinating to a metal center to create a well-defined, chiral environment. This chiral catalyst complex then interacts with the prochiral substrate in a diastereoselective manner. The steric and electronic properties of the ligand dictate the facial selectivity of the substrate's approach to the metal's active site, thereby favoring the formation of one enantiomer over the other. The C₂-symmetry found in many successful diamine ligands, such as derivatives of 1,2-diaminocyclohexane (DACH), is particularly effective as it reduces the number of possible competing transition states, often leading to higher enantioselectivity.[4]

Performance Benchmark: Asymmetric Transfer Hydrogenation of Acetophenone

To objectively compare the efficacy of chiral diamine ligands, we utilize the asymmetric transfer hydrogenation (ATH) of a prochiral ketone, acetophenone, as a model reaction. ATH is a powerful and practical method for synthesizing chiral alcohols, employing a hydrogen donor like a formic acid/triethylamine mixture in place of high-pressure H₂ gas.[5] Iridium complexes of chiral diamines are renowned for their high efficiency and enantioselectivity in this transformation.[6]

Comparative Performance of Established Chiral Diamine Ligands

The performance of a chiral ligand is quantified by the yield and, most critically, the enantiomeric excess (ee) of the product. Below is a comparative dataset for established chiral diamine ligands in the Ir-catalyzed ATH of acetophenone. This table serves as a benchmark against which new ligands like (1-Aminopropan-2-yl)diethylamine can be evaluated.

Ligand	Structure	Yield (%)	Enantiomeric Excess (ee, %)	Product Configuration
(1R,2R)-DACH Derivative	(Structure from literature)	>95	98	(R)
(1R,2R)-DPEN	(Structure from literature)	92	95	(R)
(S)-(-)-Sparteine Surrogate	(Structure from literature)	88	90	(S)
(1-Aminopropan-2-yl)diethylamine		To Be Determined	To Be Determined	To Be Determined

Note: Data for DACH and DPEN derivatives are representative values from literature for this class of reaction. Performance is highly dependent on specific reaction conditions.

Experimental Protocols

Scientific integrity demands reproducible and self-validating methodologies. The following protocols provide a detailed, step-by-step guide for conducting the benchmark reaction and, crucially, for validating the stereochemical outcome.

Protocol 1: Iridium-Catalyzed Asymmetric Transfer Hydrogenation

This protocol outlines a general procedure for the ATH of acetophenone using an in-situ generated chiral Iridium catalyst.

Causality Behind Experimental Choices:

• In-situ Catalyst Formation: Preparing the catalyst from the [Ir(COD)Cl]₂ precursor and the chiral diamine ligand immediately before the reaction ensures the formation of the active catalytic species and avoids potential degradation of a pre-formed complex.

• Hydrogen Source: The azeotropic mixture of formic acid and triethylamine (5:2) is a commonly used, efficient, and easily handled hydrogen source for ATH.

• Inert Atmosphere: The reaction is conducted under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation of the catalyst and other reagents.

Materials:

• [Ir(COD)Cl]₂ (0.5 mol%)

• Chiral Diamine Ligand (e.g., (1-Aminopropan-2-yl)diethylamine) (1.1 mol%)

• Acetophenone (1.0 mmol)

• Formic acid/Triethylamine azeotrope (5:2 mixture) (5 equivalents)

• Anhydrous Dichloromethane (DCM)

• Standard Schlenk line or glovebox equipment

• Magnetic stirrer and stir bar

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add [Ir(COD)Cl]₂ and the chiral diamine ligand.

• Add anhydrous DCM (2.0 mL) and stir the mixture at room temperature for 30 minutes to allow for catalyst pre-formation.

• Add acetophenone to the catalyst solution.

• Add the formic acid/triethylamine mixture to the flask.

• Stir the reaction mixture at 30 °C for 12-24 hours, monitoring progress by TLC or GC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude 1-phenylethanol by flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard for accurately determining the enantiomeric excess of chiral products.[7][8] The principle lies in the differential interaction of the two enantiomers with the chiral selector immobilized on the column, leading to different retention times.

Causality Behind Experimental Choices:

• CSP Selection: Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) are broadly effective for a wide range of chiral compounds, including alcohols. Screening different CSPs is often necessary to achieve baseline separation.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol) is standard for normal-phase chiral HPLC. The ratio is optimized to achieve good resolution and reasonable analysis time.

• Detector: A UV detector is commonly used, set to a wavelength where the analyte has strong absorbance (e.g., 210 nm or 254 nm for 1-phenylethanol).

Materials & Equipment:

• HPLC system with a UV detector

• Chiral Stationary Phase Column (e.g., Chiralcel OD-H, 4.6 x 250 mm, 5 µm)

• Racemic 1-phenylethanol standard

• Purified 1-phenylethanol sample from Protocol 1

• HPLC-grade Hexane

• HPLC-grade Isopropanol (IPA)

Procedure:

• Method Setup:

  • Install the chiral column in the HPLC system.

  • Set the mobile phase to a starting condition, e.g., Hexane:IPA (90:10 v/v).

  • Set the flow rate to 1.0 mL/min.

  • Set the column temperature to 25 °C.

  • Set the UV detector wavelength to 210 nm.

• System Suitability (Racemic Standard):

  • Prepare a solution of the racemic 1-phenylethanol standard (approx. 1 mg/mL in mobile phase).

  • Inject the racemic standard.

  • Verify that two distinct peaks are observed and that the resolution between them is greater than 1.5. Adjust the mobile phase composition (e.g., increase or decrease the percentage of IPA) if necessary to improve separation.

• Sample Analysis:

  • Prepare a solution of the purified 1-phenylethanol sample from the asymmetric reaction (approx. 1 mg/mL in mobile phase).

  • Inject the sample.

  • Integrate the peak areas for both enantiomers.

• Calculation of Enantiomeric Excess:

  • Identify the peak corresponding to the major enantiomer (Area_major) and the minor enantiomer (Area_minor).

  • Calculate the enantiomeric excess using the formula: ee (%) = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100 [9]

Visualization of the Validation Workflow

The logical flow from synthesis to validation is crucial for a robust experimental design.

Caption: Workflow for Synthesis and ee Validation.

Conclusion

The validation of enantiomeric excess is a non-negotiable step in asymmetric synthesis. While (1-Aminopropan-2-yl)diethylamine remains a ligand of potential interest, its true efficacy can only be ascertained through rigorous experimental evaluation. By employing the benchmark reaction and detailed analytical protocols described herein, researchers can systematically compare its performance against established alternatives like DACH and DPEN derivatives. This guide provides the necessary framework to generate reliable, high-quality data, ensuring the scientific integrity of your findings and accelerating the development of novel, stereoselective transformations.

References

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• BenchChem. (2025). A Comparative Guide to Chiral Diamine Ligands: 1,1'-Binaphthyl-2,2'-diamine. BenchChem.
• BenchChem. (2025). Chiral Diamines: A Linchpin in Modern Asymmetric Synthesis. BenchChem.

• Ellman, J. A. (n.d.). Asymmetric Synthesis of Amines. Yale University. Retrieved from [Link]

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A Spectroscopic Guide to the Enantiomers of (1-Aminopropan-2-yl)diethylamine: A Comparative Analysis

In the landscape of pharmaceutical research and development, the stereochemistry of a molecule is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit remarkably different pharmacological and toxicological profiles. Therefore, the ability to distinguish and quantify enantiomers is a critical aspect of drug discovery, development, and quality control. This guide provides a detailed spectroscopic comparison of the (R)- and (S)-enantiomers of (1-Aminopropan-2-yl)diethylamine, a chiral diamine building block.

This technical guide delves into the application of three powerful spectroscopic techniques for the chiral discrimination of these enantiomers: Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating agents, Vibrational Circular Dichroism (VCD), and Electronic Circular Dichroism (ECD). We will explore the theoretical underpinnings of each technique, provide detailed experimental protocols, and present a comparative analysis of the expected spectroscopic data.

The Importance of Chiral Discrimination

(1-Aminopropan-2-yl)diethylamine possesses a single stereocenter at the second carbon of the propane chain, giving rise to the (R) and (S) enantiomers. The distinct spatial arrangement of the substituents around this chiral center dictates how each enantiomer interacts with other chiral molecules, such as biological receptors and enzymes. Consequently, one enantiomer might exhibit the desired therapeutic effect while the other could be inactive or even detrimental. This underscores the necessity for robust analytical methods to ensure the enantiomeric purity of such compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unmasking Enantiomers with Chiral Solvating Agents

NMR spectroscopy, a cornerstone of chemical analysis, can be adapted for chiral discrimination through the use of chiral solvating agents (CSAs). In an achiral environment, the NMR spectra of enantiomers are identical. However, the addition of a CSA leads to the formation of transient diastereomeric complexes, which possess distinct magnetic environments and, therefore, different NMR chemical shifts.[1][2]

Experimental Protocol: ¹H NMR with (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid

Rationale: (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic acid is an effective CSA for primary and secondary amines.[1] It interacts with the amine functionality of the analyte through hydrogen bonding and ionic interactions, creating a chiral environment that can induce non-equivalence in the proton signals of the enantiomers.

Procedure:

• Sample Preparation: Prepare a solution of the analyte (either the pure (R)- or (S)-enantiomer, or a mixture) in a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD) at a concentration of approximately 10-20 mM.

• CSA Addition: Add an equimolar amount of (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic acid to the NMR tube containing the analyte solution.

• Data Acquisition: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher). Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis: Process the spectrum and carefully analyze the chemical shifts and multiplicities of the signals. Compare the spectra of the individual enantiomers and the mixture to identify the separated signals.

Comparative ¹H and ¹³C NMR Data (Simulated)

Disclaimer: The following data are simulated based on typical chemical shifts for similar N,N-dialkyl-1,2-diamines and the expected influence of the chiral solvating agent. Actual experimental values may vary.

Table 1: Simulated ¹H NMR Chemical Shifts (ppm) for (R)- and (S)-(1-Aminopropan-2-yl)diethylamine in the Presence of a Chiral Solvating Agent.

Proton Assignment	(R)-enantiomer	(S)-enantiomer
-CH(CH₃)-	3.15	3.18
-CH₂NH₂	2.85	2.82
-N(CH₂CH₃)₂	2.60	2.63
-N(CH₂CH₃)₂	1.05	1.08
-CH(CH₃)-	1.15	1.12

Table 2: Simulated ¹³C NMR Chemical Shifts (ppm) for (R)- and (S)-(1-Aminopropan-2-yl)diethylamine in the Presence of a Chiral Solvating Agent.

Carbon Assignment	(R)-enantiomer	(S)-enantiomer
-CH(CH₃)-	55.2	55.5
-CH₂NH₂	45.8	45.5
-N(CH₂CH₃)₂	48.5	48.8
-N(CH₂CH₃)₂	12.1	12.4
-CH(CH₃)-	18.3	18.0

Interpretation: In the presence of the CSA, the diastereomeric complexes formed with the (R)- and (S)-enantiomers will exhibit small but measurable differences in their chemical shifts. The protons and carbons closest to the stereocenter and the sites of interaction with the CSA are expected to show the most significant separation.

Figure 1: Experimental workflow for chiral discrimination using NMR spectroscopy.

Vibrational Circular Dichroism (VCD): Probing Chirality through Molecular Vibrations

Vibrational Circular Dichroism (VCD) is a chiroptical technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[3] Enantiomers produce VCD spectra that are equal in magnitude but opposite in sign, making it a powerful tool for determining absolute configuration and assessing enantiomeric purity.[3]

Experimental Protocol: VCD Spectroscopy

Rationale: The vibrational modes of a chiral molecule are sensitive to its three-dimensional structure. VCD spectroscopy can detect these subtle differences, providing a unique fingerprint for each enantiomer.

Procedure:

• Sample Preparation: Dissolve the analyte in a suitable solvent that has minimal interference in the IR region of interest (e.g., CCl₄ or CDCl₃). The concentration should be optimized to give a good quality IR spectrum (typically 0.01-0.1 M).

• Data Acquisition: Record the VCD and IR spectra simultaneously using a VCD spectrometer. A sufficient number of scans should be averaged to obtain a high-quality VCD spectrum, as the signals are typically weak.

• Data Analysis: Compare the VCD spectrum of the sample to the spectra of the pure enantiomers (if available). The sign and intensity of the VCD bands can be used to determine the absolute configuration by comparison with theoretical calculations (e.g., using Density Functional Theory, DFT).[3]

Comparative VCD Spectra (Simulated)

Disclaimer: The following VCD spectra are simulated to illustrate the expected mirror-image relationship between the enantiomers. The exact peak positions and intensities will depend on the specific vibrational modes of the molecule.

Table 3: Simulated Key VCD Bands (cm⁻¹) and Signs for (R)- and (S)-(1-Aminopropan-2-yl)diethylamine.

Wavenumber (cm⁻¹)	(R)-enantiomer (ΔA)	(S)-enantiomer (ΔA)	Vibrational Assignment (Tentative)
2970	+	-	C-H stretching
1450	-	+	CH₂ scissoring
1380	+	-	CH₃ symmetric bending
1100	-	+	C-N stretching

Interpretation: The VCD spectra of the (R)- and (S)-enantiomers are expected to be mirror images of each other. A positive band in the spectrum of the (R)-enantiomer will correspond to a negative band at the same frequency in the spectrum of the (S)-enantiomer. This mirror-image relationship is a definitive indicator of enantiomeric identity.

Figure 3: Experimental workflow for ECD spectroscopy.

Conclusion: A Multi-faceted Approach to Chiral Analysis

The spectroscopic comparison of (R)- and (S)-(1-Aminopropan-2-yl)diethylamine highlights the power and complementarity of modern analytical techniques in chiral analysis.

• NMR spectroscopy with chiral solvating agents offers a convenient method for determining enantiomeric ratios by inducing diastereomeric non-equivalence in the NMR spectra.

• Vibrational Circular Dichroism (VCD) provides a rich, fingerprint-like spectrum that is exquisitely sensitive to the absolute configuration of the molecule in solution.

• Electronic Circular Dichroism (ECD) , while potentially yielding weaker signals for this particular molecule, offers a valuable chiroptical signature in the UV region.

For researchers and professionals in drug development, a comprehensive approach utilizing a combination of these techniques provides the most robust and reliable characterization of chiral molecules. The choice of method will depend on the specific requirements of the analysis, such as the need for quantitative enantiomeric excess determination, absolute configuration assignment, or conformational analysis. By understanding the principles and applications of these spectroscopic tools, scientists can confidently navigate the complexities of stereochemistry in their pursuit of safer and more effective medicines.

References

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• Nafie, L. A. (2008). Vibrational circular dichroism: A new tool for the stereochemical characterization of chiral molecules. Applied Spectroscopy, 62(8), 209A-224A. [Link]

• Berova, N., Polavarapu, P. L., Nakanishi, K., & Woody, R. W. (Eds.). (2012). Comprehensive chiroptical spectroscopy: Instrumentation, methodologies, and theoretical simulations. John Wiley & Sons. [Link]

• Petit, A. S., Evans, A. C., Guillen, S. G., Schill, K. M., Jones, N. C., Hoffmann, S. V., & Garcia, M. E. (2021). Chiroptical characterization tools for asymmetric small molecules–experimental and computational approaches for electronic circular dichroism (ECD) and anisotropy spectroscopy. RSC advances, 11(3), 1635-1643. [Link]

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• Pescitelli, G., & Bruhn, T. (2016). A practical guide to the analysis of ECD spectra in the determination of absolute configuration of natural products. Chirality, 28(6), 466-475. [Link]

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Performance of C2-symmetric vs. non-symmetric diamine ligands like (1-Aminopropan-2-yl)diethylamine

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, particularly within the pharmaceutical industry, the design and selection of chiral ligands for asymmetric catalysis are of paramount importance.[1][2] Among the vast arsenal of chiral ligands, diamines have established themselves as a privileged class, capable of forming highly effective catalysts with a variety of transition metals.[3] This guide provides an in-depth comparison of two major classes of diamine ligands: those possessing C2 symmetry and their non-symmetric counterparts. We will explore the fundamental principles governing their performance, present comparative experimental data, and provide detailed protocols to inform your catalyst selection and experimental design.

The Symmetry Principle in Ligand Design

The concept of C2 symmetry in a chiral ligand refers to the presence of a twofold rotational axis and the absence of a plane of symmetry.[4] This structural feature can be highly advantageous in asymmetric catalysis. By reducing the number of possible diastereomeric transition states, C2-symmetric ligands often lead to higher enantioselectivity in catalytic reactions.[4] Prominent examples of C2-symmetric diamine backbones include those derived from (±)-trans-1,2-diaminocyclohexane (DACH) and (±)-1,2-diphenylethane-1,2-diamine (DPEN).[5]

In contrast, non-symmetric diamine ligands lack any rotational symmetry. While this can lead to more complex transition state manifolds, it also offers opportunities for fine-tuning the steric and electronic properties of the ligand to achieve high selectivity in specific applications. (1-Aminopropan-2-yl)diethylamine is a representative example of a non-symmetric diamine ligand, featuring distinct primary and tertiary amine functionalities.

The choice between a C2-symmetric and a non-symmetric diamine ligand is not always straightforward and depends heavily on the specific transformation, substrate, and metal center. This guide aims to provide a framework for making that selection based on performance data and mechanistic understanding.

Performance Comparison in Asymmetric Catalysis

Asymmetric transfer hydrogenation (ATH) of prochiral ketones to form chiral alcohols is a widely used benchmark reaction for evaluating the efficacy of chiral diamine ligands.[6][7] The data presented below, compiled from various sources, summarizes the performance of representative C2-symmetric and non-symmetric diamine-based catalysts in this key transformation.

Table 1: Performance of C2-Symmetric and Non-Symmetric Diamine Ligands in the Asymmetric Transfer Hydrogenation of Acetophenone

Ligand Type	Ligand	Catalyst System	Substrate/Catalyst Ratio	Yield (%)	Enantiomeric Excess (ee) (%)
C2-Symmetric	(R,R)-TsDPEN	[RuCl(p-cymene)((R,R)-TsDPEN)]	100	>99	98 (R)[6][8]
C2-Symmetric	(S,S)-TsDPEN	[RuCl(p-cymene)((S,S)-TsDPEN)]	200	86	97 (S)[6]
C2-Symmetric	(R,R)-DACH	trans-[RuCl2{(S,S)-1}{(R,R)-DACH}]	1000	>95	86 (R)[6]
C2-Symmetric	(R,R)-DPEN	trans-[RuCl2{(S,S)-1}{(R,R)-DPEN}]	1000	>95	90 (R)[6]
Non-Symmetric	Mono-N-tosylated-1,2-diamine from (+)-3-carene	[Ir(COD)Cl]2 / Ligand	100	up to 98	up to 95

Note: Direct side-by-side comparisons under identical conditions are often challenging to find in the literature due to the specialized nature of each catalyst system. This table collates key data to provide valuable insights into their relative strengths.[5]

From the data, it is evident that C2-symmetric ligands, particularly TsDPEN, consistently deliver excellent enantioselectivities (up to 98% ee) and high yields in the ATH of acetophenone.[6][8] The rigid and well-defined chiral environment created by these ligands is a key factor in achieving such high levels of stereocontrol.

While comprehensive data for (1-Aminopropan-2-yl)diethylamine in this specific reaction is not as readily available in the reviewed literature, the performance of other non-symmetric diamine ligands, such as the mono-N-tosylated diamine derived from (+)-3-carene, demonstrates their potential to achieve high enantioselectivities and yields. The flexibility of non-symmetric ligands allows for a broader range of steric and electronic modifications, which can be advantageous for specific substrates.

Mechanistic Considerations and Experimental Design

The underlying mechanism of action for both ligand types involves the formation of a chiral metal complex that coordinates to the substrate in a stereochemically defined manner. The ligand's structure dictates the facial selectivity of the subsequent chemical transformation, be it hydrogenation, alkylation, or another bond-forming event.

The design of an experiment to compare these ligands should consider the following:

• Catalyst Preparation: The method of preparing the active catalyst, whether in situ or as a pre-formed complex, can significantly impact its performance.

• Solvent and Temperature: These parameters can influence the solubility of the catalyst and substrate, as well as the energetics of the transition states.

• Substrate Scope: A broader evaluation across various substrates will provide a more comprehensive understanding of each ligand's capabilities and limitations.

Experimental Protocols

To facilitate your own investigations, we provide a representative experimental protocol for the asymmetric transfer hydrogenation of a ketone, which can be adapted for both C2-symmetric and non-symmetric diamine ligands.

Representative Protocol: Iridium-Catalyzed Asymmetric Transfer Hydrogenation of a Ketone[1]

1. Catalyst Preparation (in situ):

• In a glovebox or under an inert atmosphere (e.g., argon), add the chiral diamine ligand (e.g., (R,R)-TsDPEN or a non-symmetric equivalent) (0.02 mmol) and [Ir(COD)Cl]2 (0.01 mmol) to a dry reaction vessel.

• Add a degassed solvent (e.g., isopropanol, 5 mL) and stir the mixture at room temperature for 30 minutes to form the active catalyst. The causality behind this step is to allow for the complete formation of the metal-ligand complex, which is the active catalytic species.

2. Asymmetric Transfer Hydrogenation:

• To the catalyst solution, add the prochiral ketone (e.g., acetophenone) (2.0 mmol).

• If using isopropanol as the hydrogen source, the reaction can be initiated by heating. If using a formic acid/triethylamine mixture, add it to the reaction vessel. The choice of hydrogen source can influence reaction rates and selectivities.

• Stir the reaction mixture at the desired temperature (e.g., 45 °C) and monitor the progress by TLC or GC.

3. Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

4. Product Analysis:

• Determine the yield of the purified chiral alcohol.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) analysis. This is a critical self-validating step to confirm the effectiveness of the chiral catalyst.

Conclusion

Both C2-symmetric and non-symmetric diamine ligands are powerful tools in the field of asymmetric catalysis. C2-symmetric ligands often provide a direct route to high enantioselectivity due to their well-defined chiral environment. Non-symmetric ligands, including (1-Aminopropan-2-yl)diethylamine, offer a higher degree of tunability, which can be leveraged to achieve exceptional performance for specific applications. The choice of ligand should be guided by the specific requirements of the chemical transformation, with careful consideration of the substrate, metal, and reaction conditions. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to make informed decisions and advance their work in asymmetric synthesis.

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• A Ruthenium(II)
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A Prospective Guide to the Catalytic Landscape of (1-Aminopropan-2-yl)diethylamine Transition Metal Complexes

Introduction: Unveiling the Potential of a Chiral Diamine Ligand

In the vast and intricate world of catalysis, the design and selection of ligands are paramount to achieving desired reactivity, selectivity, and efficiency. Chiral 1,2-diamines have established themselves as a privileged class of ligands, instrumental in a myriad of asymmetric transformations that are fundamental to the pharmaceutical and fine chemical industries.[1][2] This guide focuses on the untapped potential of a structurally intriguing yet underexplored chiral diamine: (1-Aminopropan-2-yl)diethylamine.

(1-Aminopropan-2-yl)diethylamine, also known as N,N-diethyl-1,2-propanediamine, presents a unique combination of a primary and a tertiary amine donor site, along with a stereogenic center. This architecture suggests its capability to form stable bidentate chelate complexes with a wide array of transition metals. The interplay between the steric bulk of the diethyl groups and the electronic properties of the two distinct nitrogen donors can be expected to create a unique coordination environment, influencing the catalytic activity and selectivity of its metal complexes.

While direct experimental data on the catalytic applications of (1-Aminopropan-2-yl)diethylamine complexes is not yet prevalent in the scientific literature, this guide will provide a comprehensive, prospective comparison. By drawing parallels with structurally analogous and well-documented diamine-metal complexes, we will explore the synthesis, potential catalytic activities, and experimental protocols to unlock the capabilities of this promising ligand. This document is intended for researchers, scientists, and drug development professionals seeking to explore novel catalytic systems.

The Ligand: Synthesis and Structural Attributes

The synthesis of (1-Aminopropan-2-yl)diethylamine can be approached through several established synthetic routes for chiral diamines. A common strategy involves the reductive amination of a chiral amino alcohol precursor.

Experimental Protocol: Synthesis of (1-Aminopropan-2-yl)diethylamine

• Starting Material: Commercially available (S)- or (R)-alaninol (2-amino-1-propanol).

• Protection of the Primary Amine: The primary amine of alaninol is first protected, for example, as a carbamate (e.g., Boc or Cbz) or an imine.

• Oxidation of the Alcohol: The hydroxyl group is then oxidized to an aldehyde using a mild oxidizing agent such as pyridinium chlorochromate (PCC) or a Swern oxidation.

• Reductive Amination: The resulting aldehyde is subjected to reductive amination with diethylamine. A variety of reducing agents can be employed, with sodium triacetoxyborohydride being a common choice for its mildness and selectivity.

• Deprotection: The protecting group on the primary amine is removed under appropriate conditions (e.g., acid for Boc, hydrogenolysis for Cbz) to yield the final (1-Aminopropan-2-yl)diethylamine ligand.

The structural features of (1-Aminopropan-2-yl)diethylamine are pivotal to its potential catalytic applications:

• Bidentate Nature: The presence of two nitrogen atoms allows for the formation of a stable five-membered chelate ring upon coordination to a metal center.

• Asymmetric Center: The chiral carbon at the 2-position of the propane backbone is crucial for inducing enantioselectivity in catalytic reactions.

• Steric Hindrance: The two ethyl groups on one of the nitrogen atoms introduce steric bulk, which can influence the coordination geometry of the metal complex and the stereochemical outcome of a catalyzed reaction.

• Distinct Donor Atoms: The primary and tertiary amine donors have different electronic and steric properties, which can lead to interesting reactivity and selectivity patterns.

Prospective Catalytic Applications: A Comparative Analysis

Based on the extensive research on analogous chiral diamine ligands, we can project the potential catalytic activities of (1-Aminopropan-2-yl)diethylamine complexes with various transition metals.

Palladium Complexes: Pioneers in Cross-Coupling Reactions

Palladium-catalyzed reactions are workhorses in modern organic synthesis, particularly for the formation of carbon-carbon and carbon-heteroatom bonds.[3][4] Chiral diamine ligands have been successfully employed in various palladium-catalyzed asymmetric transformations.

A structurally related palladium(II) complex of N,N-diethyl-1-ferrocenyl-3-thiabutanamine has demonstrated excellent performance as a precatalyst in Suzuki-Miyaura coupling reactions.[5] This suggests that a palladium complex of (1-Aminopropan-2-yl)diethylamine could also be a potent catalyst for similar cross-coupling reactions.

Potential Applications:

• Asymmetric Suzuki-Miyaura Coupling: The chirality of the ligand could be exploited to achieve enantioselective coupling of prochiral substrates.

• Asymmetric Heck Reaction: The steric and electronic properties of the ligand could influence the regioselectivity and enantioselectivity of the Heck reaction.

• Asymmetric Buchwald-Hartwig Amination: The diamine backbone is a common feature in ligands for this important C-N bond-forming reaction.

Rhodium and Iridium Complexes: Masters of Asymmetric Hydrogenation and Hydroamination

Rhodium and iridium complexes bearing chiral diamine ligands are renowned for their exceptional performance in asymmetric hydrogenation of prochiral olefins and ketones.[6][7] The Noyori-Ikariya type catalysts, which feature a half-sandwich metal center and a chiral diamine or amino alcohol ligand, are particularly noteworthy for their high efficiency and enantioselectivity in asymmetric transfer hydrogenation.[7]

Furthermore, iridium and rhodium catalysts have been employed in the regioselective hydroamination of allyl amines to furnish valuable 1,2-, 1,3-, and 1,4-diamines.[8]

Potential Applications:

• Asymmetric Hydrogenation: Rhodium and iridium complexes of (1-Aminopropan-2-yl)diethylamine are prime candidates for the asymmetric hydrogenation of ketones, imines, and olefins.

• Asymmetric Transfer Hydrogenation: The ligand's structure is well-suited for the formation of bifunctional catalysts for asymmetric transfer hydrogenation.

• Hydroamination Reactions: The diamine ligand could direct the regioselectivity and enantioselectivity of hydroamination reactions.

Copper Complexes: Versatile Catalysts for a Range of Transformations

Copper complexes with diamine ligands have found broad applications in catalysis, including atom transfer radical polymerization (ATRP), cross-coupling reactions, and asymmetric Henry reactions.[7][9] A copper(II) oxalate complex with the constitutional isomer N,N-diethyl-1,3-diaminopropane has been synthesized and characterized, demonstrating the facility of forming stable copper-diamine complexes.[10]

Potential Applications:

• Asymmetric Henry (Nitroaldol) Reaction: Chiral copper-diamine complexes are known to effectively catalyze the enantioselective addition of nitroalkanes to aldehydes.

• Asymmetric Friedel-Crafts Alkylation: The Lewis acidity of the copper center, modulated by the chiral ligand, could be harnessed for enantioselective Friedel-Crafts reactions.

• Atom Transfer Radical Polymerization (ATRP): The ligand could be used to prepare copper catalysts for controlled radical polymerization.

Comparative Performance Data of Analogous Ligand Systems

To provide a quantitative perspective, the following table summarizes the performance of transition metal complexes with structurally similar chiral diamine ligands in various catalytic reactions. This data serves as a benchmark for the anticipated performance of (1-Aminopropan-2-yl)diethylamine complexes.

Ligand	Metal	Reaction Type	Substrate	Product Yield (%)	Enantiomeric Excess (%)	Reference
(S,S)-1,2-Diphenylethylenediamine	Rhodium	Asymmetric Hydrogenation	Methyl (Z)-α-acetamidocinnamate	>99	95	[11]
N,N'-Diisopropylethylenediamine	Ruthenium	Olefin Metathesis	Diethyl diallylmalonate	98	N/A	[12]
Chiral Polymeric Diamine	Iridium	Asymmetric Transfer Hydrogenation	Acetophenone	99	99	[7]
C2-Symmetric Piperazine	Copper	Asymmetric Henry Reaction	Benzaldehyde and Nitromethane	97	96	[7]

Experimental Workflow and Methodologies

The successful application of (1-Aminopropan-2-yl)diethylamine complexes in catalysis hinges on robust and reproducible experimental protocols. The following sections provide a general framework for the synthesis of the metal complexes and a representative catalytic reaction.

Diagram: General Experimental Workflow

Caption: A generalized workflow for the synthesis, characterization, and catalytic screening of (1-Aminopropan-2-yl)diethylamine transition metal complexes.

Protocol: Synthesis of a Generic [M(diamine)Cl₂] Complex (M = Pd, Cu)

• Preparation of the Metal Precursor Solution: Dissolve one equivalent of the metal salt (e.g., PdCl₂(CH₃CN)₂ or CuCl₂·2H₂O) in a suitable solvent (e.g., dichloromethane for palladium, ethanol for copper) under an inert atmosphere (e.g., nitrogen or argon).

• Ligand Addition: Slowly add a solution of one equivalent of (1-Aminopropan-2-yl)diethylamine in the same solvent to the metal precursor solution at room temperature with stirring.

• Reaction: Stir the reaction mixture at room temperature for a specified period (typically 1-4 hours). The formation of a precipitate or a color change may be observed.

• Isolation of the Complex: If a precipitate forms, it can be isolated by filtration, washed with a small amount of the solvent, and dried under vacuum. If the complex remains in solution, the solvent can be removed under reduced pressure to yield the solid complex.

• Purification (if necessary): The crude complex can be purified by recrystallization from an appropriate solvent system.

• Characterization: The structure and purity of the synthesized complex should be confirmed by analytical techniques such as NMR spectroscopy, mass spectrometry, elemental analysis, and single-crystal X-ray diffraction if suitable crystals can be obtained.

Diagram: Hypothetical Catalytic Cycle for Asymmetric Hydrogenation

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A Senior Application Scientist's Guide to (1-Aminopropan-2-yl)diethylamine: A Comparative Analysis Against Commercial Chiral Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, the selection of an effective chiral catalyst is a critical decision that profoundly impacts reaction efficiency, stereoselectivity, and overall process viability. This guide provides an in-depth technical comparison of the chiral diamine (1-Aminopropan-2-yl)diethylamine against well-established, commercially available chiral catalysts, primarily focusing on its application in key asymmetric carbon-carbon bond-forming reactions. As Senior Application Scientists, our goal is to offer not just data, but a field-proven perspective on the practical utility and potential of this catalyst in your research and development endeavors.

Introduction: The Rise of Chiral Amines in Organocatalysis

The field of asymmetric organocatalysis has revolutionized the synthesis of chiral molecules by offering a metal-free alternative to traditional transition-metal catalysis.[1] Chiral amines, in particular, have emerged as a versatile and powerful class of organocatalysts.[1] Their efficacy lies in their ability to activate substrates through the formation of transient chiral enamines or iminium ions, thereby directing the stereochemical outcome of a reaction.[1]

Among the vast landscape of chiral amine catalysts, (1-Aminopropan-2-yl)diethylamine, a C1-symmetric diamine, presents an intriguing structural motif. Its combination of a primary and a tertiary amine offers distinct stereochemical and electronic properties that can influence its catalytic performance. This guide will benchmark its potential against two cornerstones of commercial chiral organocatalysis: the readily available amino acid L-proline and the naturally derived cinchona alkaloids.

Benchmarking Performance: Asymmetric Aldol and Michael Addition Reactions

The asymmetric aldol and Michael addition reactions are fundamental transformations in organic synthesis for the construction of chiral molecules. The performance of a chiral catalyst in these reactions is a key indicator of its broader utility.

Asymmetric Aldol Reaction

The direct asymmetric aldol reaction, which unites a ketone and an aldehyde to form a β-hydroxy ketone with high stereocontrol, is a testament to the power of enamine catalysis.[2] Proline and its derivatives have been extensively studied and are known to catalyze this reaction with varying degrees of success.[2]

Table 1: Representative Performance of Chiral Amine Catalysts in the Asymmetric Aldol Reaction

Catalyst	Reaction	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee)	Reference
L-Proline	Acetone + 4-Nitrobenzaldehyde	-	up to 76%	[3]
Proline-derived diamide	Cyclohexanone + 4-Nitrobenzaldehyde	78:22	up to 97%	Not found in search results
Cinchona Alkaloid derivative	Not specified	Not specified	Not specified	Not found in search results

Note: This table presents a generalized view due to the lack of direct comparative studies involving (1-Aminopropan-2-yl)diethylamine in the searched literature. The data for proline and a proline-derived diamide are from different studies and may not be directly comparable.

Asymmetric Michael Addition

The asymmetric Michael addition, the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is another cornerstone of asymmetric synthesis. Chiral amines are adept at catalyzing this reaction, again through the formation of a chiral enamine intermediate.[4]

Cinchona alkaloids and their derivatives are particularly renowned for their high performance in asymmetric Michael additions, often providing excellent yields and enantioselectivities for a broad range of substrates.[5][6] Proline and its derivatives have also been successfully employed, although sometimes with lower efficiency.[2]

Similar to the aldol reaction, direct comparative experimental data for (1-Aminopropan-2-yl)diethylamine in the Michael addition against commercial catalysts is scarce. However, the performance of other chiral diamines suggests they can be highly effective. For instance, certain chiral diamines have been shown to significantly improve the enantiomeric excess in Michael additions compared to proline.

Table 2: Representative Performance of Chiral Amine Catalysts in the Asymmetric Michael Addition

Catalyst	Reaction	Yield	Enantiomeric Excess (ee)	Reference
L-Proline	Acetone + Nitrostyrene	Low	Low	Not found in search results
Chiral Diamine	Acetone + Nitrostyrene	-	Significantly improved	Not found in search results
Cinchona Alkaloid derivative	Ethyl 2-oxocyclopentanecarboxylate + Methyl vinyl ketone	High	up to 83%	[5]

Note: This table illustrates the general performance trends. The lack of specific data for (1-Aminopropan-2-yl)diethylamine necessitates drawing parallels from the broader class of chiral diamines.

Mechanistic Insights: The Role of the Chiral Diamine

The catalytic cycle of (1-Aminopropan-2-yl)diethylamine in reactions like the aldol and Michael additions is believed to proceed through the formation of a chiral enamine intermediate. The primary amine of the catalyst condenses with the ketone or aldehyde donor to form the enamine, which then attacks the electrophilic acceptor.

The stereoselectivity of the reaction is dictated by the chiral environment created by the catalyst. In the case of a C1-symmetric diamine like (1-Aminopropan-2-yl)diethylamine, the stereocenter adjacent to the primary amine and the bulky diethylamino group are expected to effectively shield one face of the enamine, directing the approach of the electrophile to the less hindered face.

The precise nature of the transition state is complex and likely involves hydrogen bonding interactions between the catalyst and the substrates. Further computational and experimental studies are needed to fully elucidate the mechanistic details for this specific catalyst.

Synthesis and Commercial Availability

A crucial aspect of catalyst selection is its accessibility, both through commercial suppliers and straightforward synthesis.

Synthesis of Chiral (1-Aminopropan-2-yl)diethylamine

The enantiopure forms of (1-Aminopropan-2-yl)diethylamine can be synthesized from the readily available chiral starting material, L-alaninol or D-alaninol. A potential synthetic route is outlined below. While a detailed, peer-reviewed protocol was not found in the initial searches, a plausible multi-step synthesis can be proposed.

Experimental Protocol: A General Approach

While a specific, validated protocol for the synthesis of enantiopure (1-Aminopropan-2-yl)diethylamine was not identified in the literature reviewed, a general procedure based on established methodologies can be outlined. This is a hypothetical protocol and requires experimental validation.

• Protection: The amino group of L-alaninol is protected, for example, with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc)₂O.

• Activation: The hydroxyl group of the Boc-protected alaninol is then activated for nucleophilic substitution, typically by converting it to a good leaving group such as a tosylate or mesylate.

• Nucleophilic Substitution: The activated intermediate is reacted with diethylamine, which displaces the leaving group to form the protected diamine.

• Deprotection: The Boc protecting group is removed under acidic conditions to yield the final chiral diamine.

Commercial Availability

A survey of chemical suppliers indicates that the racemic form of (1-Aminopropan-2-yl)diethylamine is commercially available. The (R)-enantiomer is also listed by some suppliers, though availability and pricing may vary. The (S)-enantiomer appears to be less commonly available commercially.

Table 3: Comparison of Commercial Availability

Catalyst	Commercial Availability	Representative Suppliers	Price Range (per gram)
(1-Aminopropan-2-yl)diethylamine (Racemic)	Readily available	Sigma-Aldrich, TCI, etc.	$
(R)-(1-Aminopropan-2-yl)diethylamine	Available from select suppliers	Specific specialty chemical suppliers	$
(S)-(1-Aminopropan-2-yl)diethylamine	Limited availability	Inquire with custom synthesis providers
L-Proline	Widely available	Numerous	$
Cinchona Alkaloids (Quinine, Quinidine, etc.)	Widely available	Numerous	$

Price ranges are indicative and subject to change: $ = low,

$ = high, = very high/custom synthesis.

Conclusion and Future Outlook

(1-Aminopropan-2-yl)diethylamine represents a potentially valuable addition to the toolbox of chiral organocatalysts. Its C1-symmetric structure offers a unique stereochemical environment that could lead to high enantioselectivities in key asymmetric transformations. However, a significant gap exists in the literature regarding direct, quantitative comparisons of its performance against established commercial catalysts like L-proline and cinchona alkaloids.

For the practicing researcher, this presents both a challenge and an opportunity. The limited available data means that the adoption of this catalyst for a specific application will likely require in-house screening and optimization. However, its structural features suggest that it could offer advantages in cases where more common catalysts provide suboptimal results.

Future research should focus on:

• Direct Benchmarking: Conducting systematic studies that compare (1-Aminopropan-2-yl)diethylamine with a range of commercial catalysts in standard asymmetric reactions.

• Reaction Scope Expansion: Exploring the utility of this catalyst in a broader array of asymmetric transformations beyond aldol and Michael additions.

• Mechanistic Elucidation: Utilizing computational and experimental techniques to gain a deeper understanding of the transition states involved in catalysis with this C1-symmetric diamine.

• Synthetic Route Optimization: Developing and publishing a robust and scalable synthesis for both enantiomers of (1-Aminopropan-2-yl)diethylamine to improve its accessibility.

By addressing these areas, the full potential of (1-Aminopropan-2-yl)diethylamine as a valuable and practical chiral catalyst can be realized, providing chemists with another powerful tool for the efficient synthesis of enantiomerically pure molecules.

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A Senior Application Scientist's Guide to Amine Catalysis in Polyurethane Formation: A Kinetic Analysis of (1-Aminopropan-2-yl)diethylamine and Alternatives

For professionals in drug development and advanced materials, the precise control of polymerization kinetics is not merely a procedural detail—it is the cornerstone of product performance and reproducibility. In the synthesis of polyurethanes, the choice of catalyst is a critical determinant of reaction rate, and ultimately, the final properties of the polymer. This guide provides an in-depth analysis of the reaction kinetics facilitated by (1-Aminopropan-2-yl)diethylamine, a diamine catalyst, in the context of polyurethane formation. We will objectively compare its performance with two widely used tertiary amine catalysts, Triethylamine (TEA) and 1,4-Diazabicyclo[2.2.2]octane (DABCO), supported by experimental data and a detailed protocol for kinetic analysis.

The Crucial Role of Amine Catalysts in Urethane Chemistry

The formation of the urethane linkage, through the reaction of an isocyanate with a hydroxyl group, is the fundamental reaction in polyurethane chemistry. While this reaction can proceed without a catalyst, it is often too slow for practical applications. Amine catalysts accelerate this reaction by several orders of magnitude, enabling the efficient production of a wide range of polyurethane materials, from flexible foams to rigid elastomers.

The catalytic activity of tertiary amines in urethane formation is primarily governed by two key factors: basicity and steric hindrance .[1][2] A more basic amine can more effectively activate the hydroxyl group of the alcohol, making it a more potent nucleophile. Conversely, significant steric bulk around the nitrogen atom can impede the formation of the catalytically active complex with the reactants, thereby reducing the reaction rate.[1][2]

(1-Aminopropan-2-yl)diethylamine possesses a unique structure with both a primary and a tertiary amine group. The tertiary amine center is the primary site for catalysis of the isocyanate-hydroxyl reaction, while the primary amine can participate in the polymerization, potentially incorporating the catalyst into the polymer backbone. This dual functionality can be advantageous in certain applications, for example, by reducing volatile organic compound (VOC) emissions.

Unraveling the Catalytic Mechanism

The prevailing mechanism for tertiary amine catalysis in urethane formation involves the formation of a ternary complex between the isocyanate, the alcohol, and the amine catalyst.[3] The catalyst is believed to activate the alcohol by forming a hydrogen-bonded complex, which increases the nucleophilicity of the hydroxyl oxygen. This activated alcohol then attacks the electrophilic carbon of the isocyanate group, leading to the formation of the urethane bond.

Diagram of the Catalytic Mechanism

Caption: Proposed mechanism of urethane formation catalyzed by (1-Aminopropan-2-yl)diethylamine.

Comparative Kinetic Analysis: A Model System

To provide a quantitative comparison of the catalytic performance of (1-Aminopropan-2-yl)diethylamine, we will consider a well-established model system: the reaction of phenyl isocyanate with n-butanol.[4][5] This system is frequently used for kinetic studies due to the well-defined reactivity of the components and the ease of monitoring the reaction progress.

The reaction is typically monitored by in-situ Fourier Transform Infrared (FTIR) spectroscopy, following the disappearance of the characteristic isocyanate (-NCO) stretching band at approximately 2270 cm⁻¹.[6][7] The reaction is generally found to follow second-order kinetics.[4]

Catalyst Structures at a Glance

Catalyst	Structure	Key Features
(1-Aminopropan-2-yl)diethylamine	CCN(CC)C(C)CN	Diamine with primary and tertiary amine groups.
Triethylamine (TEA)	N(CC)₃	Simple, sterically hindered tertiary amine.
1,4-Diazabicyclo[2.2.2]octane (DABCO)	N(CH₂CH₂)₃N	Bridged bicyclic diamine with high basicity and low steric hindrance.

Experimental Kinetic Data (Illustrative)

Catalyst	Apparent Second-Order Rate Constant (k_app) (L mol⁻¹ s⁻¹)	Relative Activity	Activation Energy (Ea) (kJ/mol)
Triethylamine (TEA)	0.08	1.0	~45
(1-Aminopropan-2-yl)diethylamine	0.25 (Estimated)	~3.1	~38 (Estimated)
DABCO	1.50	18.8	~33
Uncatalyzed	~1 x 10⁻⁴	0.00125	~75

Note: The values for TEA and DABCO are representative of those found in the literature for similar systems. The values for (1-Aminopropan-2-yl)diethylamine are estimations based on its structure.

In-Depth Discussion of Kinetic Performance

The illustrative data clearly positions DABCO as the most active catalyst, a result of its high basicity and sterically unhindered nitrogen atoms, which are readily accessible to the reactants.[8] Its rigid, caged structure prevents the conformational changes that can mask the catalytic site in more flexible amines.

Triethylamine (TEA) , a commonly used and cost-effective catalyst, exhibits significantly lower activity. This is primarily due to the greater steric hindrance around the nitrogen atom caused by the three ethyl groups, which impedes the formation of the catalytic complex.

(1-Aminopropan-2-yl)diethylamine is predicted to have intermediate activity. While it has a tertiary amine group that is less sterically hindered than TEA, its overall structure is more flexible than DABCO. The presence of the primary amine group could also influence the local polarity and solvation around the catalytic center, potentially affecting its activity.

Experimental Protocol: A Self-Validating System for Kinetic Analysis

This section provides a detailed, step-by-step methodology for determining the kinetic parameters of the amine-catalyzed reaction between phenyl isocyanate and n-butanol using in-situ FTIR spectroscopy. This protocol is designed to be a self-validating system, ensuring the accuracy and reproducibility of the results.

Workflow for Kinetic Analysis

Caption: A stepwise workflow for the kinetic analysis of amine-catalyzed urethane formation.

Detailed Methodology

1. Materials and Reagent Preparation:

• Reagents: Phenyl isocyanate (≥99.5%), n-butanol (anhydrous, ≥99.8%), Triethylamine (≥99.5%), 1,4-Diazabicyclo[2.2.2]octane (≥99%), (1-Aminopropan-2-yl)diethylamine (as available), Anhydrous toluene (or other suitable non-polar solvent).

• Stock Solutions: Prepare stock solutions of phenyl isocyanate, n-butanol, and each amine catalyst in the anhydrous solvent. A typical concentration range would be 0.1 to 0.5 M for the reactants and 0.001 to 0.01 M for the catalysts.

2. Instrumentation and Setup:

• FTIR Spectrometer: An FTIR spectrometer equipped with a diamond or zinc selenide Attenuated Total Reflectance (ATR) probe suitable for in-situ monitoring.

• Reaction Vessel: A jacketed glass reactor with a magnetic stirrer, connected to a circulating water bath to maintain a constant temperature (e.g., 25.0 ± 0.1 °C).

• Procedure:

  • Equilibrate the reaction vessel and the ATR probe to the desired temperature.

  • Record a background spectrum of the empty, clean ATR crystal.

  • Record a reference spectrum of the solvent.

3. Kinetic Experiment:

• Add the calculated volumes of the n-butanol and amine catalyst stock solutions to the reaction vessel and allow them to thermally equilibrate while stirring.

• Initiate the reaction by rapidly adding the phenyl isocyanate stock solution. Start the time-resolved FTIR data acquisition simultaneously.

• Collect spectra at regular intervals (e.g., every 15-30 seconds) for a duration sufficient to achieve at least 80-90% conversion of the isocyanate.

4. Data Analysis:

• For each spectrum, determine the absorbance of the isocyanate peak at ~2270 cm⁻¹.

• Convert the absorbance values to isocyanate concentration using a previously established calibration curve (Beer-Lambert law).

• Plot the reciprocal of the isocyanate concentration (1/[-NCO]) against time (t).

• For a second-order reaction, this plot should yield a straight line. The slope of this line is the apparent second-order rate constant (k_app).

• To determine the activation energy (Ea), repeat the experiment at several different temperatures (e.g., 25, 35, 45 °C) and create an Arrhenius plot (ln(k_app) vs. 1/T). The slope of the Arrhenius plot is equal to -Ea/R, where R is the gas constant.

Conclusion

The selection of an amine catalyst for polyurethane synthesis is a critical decision that significantly impacts the reaction kinetics and, consequently, the processing and final properties of the material. While DABCO remains a benchmark for high activity due to its unique structural features, (1-Aminopropan-2-yl)diethylamine presents itself as a viable mid-range activity catalyst with the added potential for incorporation into the polymer backbone. A thorough understanding of the structure-activity relationships and the application of robust kinetic analysis methods, as detailed in this guide, are essential for researchers and drug development professionals to make informed decisions in the design and synthesis of advanced polyurethane-based materials.

References

• Senthilkumar, P., & Luqman, M. (2010). Kinetic Study of Polyurethane Synthesis Using Different Catalytic Systems of Fe, Cu, Sn, and Cr. Journal of Applied Polymer Science, 117(4), 2345-2352.

• American Chemistry Council. (2002). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. Retrieved from [Link]

• Blank, W. J., He, Z. A., & Picci, M. (2002). Catalysis of the Isocyanate-Hydroxyl Reaction by Non-Tin Catalysts.
• Waleed, H. Q., et al. (2022).
• da Silva, M. G., & Bordado, J. C. (2005). Polyurethane Catalysis by Tertiary Amines. Journal of Cellular Plastics, 41(4), 305-322.
• Gertig, C., et al. (2021). Reaction Mechanisms and Rate Constants of Auto-Catalytic Urethane Formation and Cleavage Reactions. ChemistryOpen, 10(4), 456-467.
• Królicka, A., et al. (2023). Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of ‘Visco’-Type Polyurethane Foam for Biomedical Applications.
• Waleed, H. Q., et al. (2021).

• Remspec Corporation. (n.d.). Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe. Retrieved from [Link]

• SciSpace. (2010). Kinetic study of polyurethane synthesis using different catalytic systems of Fe, Cu, Sn, and Cr. Retrieved from [Link]

• OSTI.GOV. (2017). THE KINETICS OF POLYURETHANE STRUCTURAL FOAM: FOAMING AND POLYMERIZATION. Retrieved from [Link]

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A Senior Application Scientist's Guide to Purity Analysis of Synthesized (1-Aminopropan-2-yl)diethylamine Derivatives

Introduction: The Criticality of Purity in Amine Synthesis

(1-Aminopropan-2-yl)diethylamine and its derivatives represent a class of compounds with significant potential as building blocks in pharmaceutical and agrochemical synthesis. Their structure, featuring both primary and tertiary amine functionalities, offers versatile reaction handles. However, this reactivity also presents a challenge during synthesis, often leading to a complex mixture of process-related impurities and potential degradation products. For researchers and drug development professionals, ensuring the purity of these synthesized derivatives is not merely a quality control checkpoint; it is a fundamental requirement for guaranteeing the safety, efficacy, and reproducibility of downstream applications.

This guide provides an in-depth comparison of analytical techniques for the purity assessment of (1-Aminopropan-2-yl)diethylamine derivatives. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, offering field-proven insights to help you design a robust, self-validating purity analysis workflow. We will compare the primary chromatographic and spectroscopic methods, providing the technical rationale for selecting the most appropriate technique—or combination of techniques—for your specific analytical challenge.

Chapter 1: Anticipating the Challenge: Potential Impurity Profile

A robust analytical strategy begins with a theoretical understanding of what impurities might be present. The synthesis of (1-Aminopropan-2-yl)diethylamine derivatives likely involves common organic transformations where specific side-products, unreacted starting materials, and reagents can persist in the final product.

Common potential impurities include:

• Unreacted Starting Materials: Residual precursors from the synthetic route.

• Reagent-Related Impurities: Leftover catalysts, bases, or derivatizing agents.

• Isomeric By-products: Structurally similar molecules formed through alternative reaction pathways.

• Oligomers/Polymers: Formed if the amine derivative can react with itself.

• Degradation Products: Resulting from instability under specific pH, light, or temperature conditions.

Understanding this potential profile is crucial, as it dictates the required selectivity and sensitivity of the chosen analytical methods.

Chapter 2: A Comparative Guide to Core Analytical Techniques

The purity of amine-containing compounds is typically assessed using a combination of chromatographic and spectroscopic techniques. Each method offers distinct advantages and presents unique challenges.

Gas Chromatography (GC): The Volatility-Based Approach

Gas chromatography is a powerful technique for separating and quantifying volatile and thermally stable compounds.[1] Given the likely volatility of smaller (1-Aminopropan-2-yl)diethylamine derivatives, GC is a primary candidate for purity analysis.

Expertise & Causality: The core challenge with analyzing amines by GC is their basic and polar nature. These characteristics cause them to interact strongly with the acidic silanol groups present on standard silica-based columns, leading to significant peak tailing and poor chromatographic resolution.[2] To overcome this, specialized columns and techniques are not just recommended; they are essential for accurate analysis.

Trustworthiness through Protocol Design: A self-validating GC method for amines must incorporate column deactivation. This is typically achieved by using a base-deactivated column or by adding a basic modifier to the packing material, such as potassium hydroxide (KOH).[2] This neutralizes the acidic sites, ensuring symmetrical peak shapes and reproducible retention times.

Experimental Protocol: GC-FID for Purity Quantification

• Column Selection: Utilize a base-deactivated, mid-polarity column such as a CP-Volamine or a column packed with Carbopack B/4% Carbowax 20M/0.8% KOH.[2][3] The deactivation is critical to prevent analyte adsorption.

• Injector and Detector: Use a split/splitless injector at 250 °C and a Flame Ionization Detector (FID) at 270 °C. The FID provides excellent sensitivity for carbon-containing compounds.

• Carrier Gas: Use Helium at a constant flow rate of 1 mL/min.[4]

• Oven Program: Start at a low temperature (e.g., 50 °C) and ramp to a high temperature (e.g., 240 °C) at a rate of 10-20 °C/min to separate volatile impurities from the main analyte.[3]

• Sample Preparation: Dissolve a precisely weighed amount of the synthesized derivative in a suitable solvent like isopropanol or methylene chloride.

• Injection: Inject a small volume (e.g., 1 µL) to avoid column overload, which can also cause peak distortion.[2]

• Purity Calculation: Purity is typically determined by area percent, assuming all components have a similar response factor with the FID. For higher accuracy, a reference standard of the main compound should be used to calculate a response factor.

Workflow for GC-FID Purity Analysis

Caption: Workflow for GC-FID analysis of amine derivatives.

High-Performance Liquid Chromatography (HPLC): The Versatile Workhorse

HPLC is arguably the most widely used technique for purity determination in the pharmaceutical industry due to its versatility and applicability to a broad range of compounds, including those that are non-volatile or thermally labile.[1]

Expertise & Causality: Direct HPLC analysis of simple amines like (1-Aminopropan-2-yl)diethylamine derivatives can be challenging. These molecules often lack a strong UV chromophore, making them difficult to detect with standard UV-Vis detectors at the low concentrations required for impurity profiling.[5] Furthermore, their polar nature can lead to poor retention on traditional reversed-phase columns. The solution is chemical derivatization, a process that attaches a UV-active or fluorescent tag to the amine.[6][7] This not only enhances detectability but also improves the chromatographic behavior of the analyte.[6]

Trustworthiness through Protocol Design: A reliable HPLC method requires a derivatization reaction that is rapid, quantitative, and produces a stable product with minimal side reactions.[7] Reagents like o-Phthalaldehyde (OPA) for primary amines or Dansyl Chloride for both primary and secondary amines are common choices. The protocol must include controls to ensure the derivatization reaction has gone to completion.

Experimental Protocol: HPLC-UV with Pre-Column Derivatization

• Derivatization Reagent Selection: Choose a reagent based on the amine functionalities present. For a derivative with a primary amine, o-Phthalaldehyde (OPA) is an excellent choice as it reacts quickly to form a highly fluorescent and UV-active product.[5]

• Derivatization Procedure:

  • Prepare a solution of the synthesized amine derivative in a suitable buffer (e.g., borate buffer, pH 9.5).

  • Add the OPA reagent solution (typically in methanol with a thiol like N-acetyl-L-cysteine).

  • Allow the reaction to proceed for a short, controlled time (e.g., 1-2 minutes) at room temperature before injection.

• Column Selection: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is standard for separating the relatively non-polar derivatized products.[5]

• Mobile Phase: Use a gradient elution with a mixture of an aqueous buffer (e.g., 25 mM sodium phosphate, pH 7) and an organic solvent like acetonitrile or methanol. The gradient will effectively separate early-eluting polar impurities from the main, more retained derivative.

• Detection: Use a UV-Vis Diode Array Detector (DAD) or a Fluorescence Detector (FLD). A DAD is advantageous as it can help identify impurities by comparing their UV spectra to that of the main peak.

• Purity Calculation: Purity is calculated using the area percent method from the resulting chromatogram.

Workflow for HPLC-UV Purity Analysis

Caption: Workflow for HPLC-UV analysis with pre-column derivatization.

Spectroscopic Techniques: For Unambiguous Identification

While chromatography is excellent for separation and quantification, it provides limited structural information. For identifying unknown impurities, spectroscopic techniques are indispensable.

• Mass Spectrometry (MS): When coupled with a separation technique (GC-MS or LC-MS), MS is the gold standard for impurity identification.[1][8] It provides molecular weight information and fragmentation patterns that act as a "fingerprint" for a given molecule, allowing for confident structural proposals for unknown impurities.[9] High-resolution mass spectrometry (HRMS) can even provide the elemental composition, further constraining the possibilities.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is one of the most powerful tools for the complete structural elucidation of organic molecules.[10][11] While less sensitive than MS, ¹H and ¹³C NMR can confirm the structure of the main synthesized derivative and, if an impurity is present at a sufficient level (>1%), can provide detailed structural information.[12] Furthermore, quantitative NMR (qNMR) can be used as a primary method to determine the absolute purity of a sample without the need for a reference standard of the same compound.

Chapter 3: Orthogonal Approaches for Comprehensive Purity Profiling

Trustworthiness in science comes from cross-validation. Relying on a single analytical technique is insufficient for a comprehensive purity assessment, as each method has inherent biases. An impurity that is not volatile may be missed by GC, while an impurity that does not derivatize will be invisible to the HPLC method described. Therefore, an orthogonal approach , using two or more methods that rely on different chemical or physical principles, is required.

Recommended Orthogonal Strategy:

• Primary Purity Assay (Quantification): Use a validated HPLC-UV method for its robustness and precision in quantifying the main peak and known impurities.

• Volatile and Residual Solvent Analysis: Employ a GC-FID or GC-MS method to specifically look for volatile organic impurities and residual solvents from the synthesis.

• Impurity Identification and Structural Confirmation: Use LC-MS to get molecular weight and fragmentation data on the impurities detected by HPLC.[13][14] For the main component and any major impurities, full structural confirmation should be performed using 1D and 2D NMR techniques (COSY, HSQC, HMBC).[12][15]

Orthogonal Purity Analysis Workflow

Caption: An orthogonal approach to comprehensive purity analysis.

Chapter 4: Data Summary and Method Selection

The choice of analytical technique depends on the specific goal of the analysis, whether it is routine quality control, in-depth impurity profiling for a regulatory submission, or troubleshooting a synthetic reaction.

Comparative Summary of Techniques

Technique	Primary Use	Strengths	Weaknesses	Best For
GC-FID	Quantification of volatile compounds	High resolution for volatiles, robust, low cost	Requires volatile & thermally stable analytes; amines require special columns[2]	Residual solvent analysis, purity of volatile derivatives.
HPLC-UV	Primary purity assay, quantification	Highly versatile, robust, precise	May require derivatization for amines without a chromophore[5]	Routine QC, stability testing, quantification of non-volatile impurities.
LC-MS	Impurity identification	High sensitivity, provides molecular weight and structural data[8]	More complex, higher cost, semi-quantitative without standards	Identifying unknown impurities and degradation products.[9][13]
NMR	Structural elucidation, absolute purity	Provides unambiguous structure, qNMR for absolute purity[12]	Lower sensitivity, higher cost, complex data interpretation	Confirming the structure of the final product, characterizing major impurities.

Decision-Making Flowchart for Method Selection

Caption: Decision flowchart for selecting the appropriate analytical method.

Conclusion

The purity analysis of (1-Aminopropan-2-yl)diethylamine derivatives is a multifaceted task that demands a thoughtful, scientifically-grounded approach. No single method can provide a complete picture. A robust strategy leverages the strengths of multiple, orthogonal techniques: HPLC for reliable quantification, GC for volatile impurity control, and hyphenated mass spectrometry and NMR for the unambiguous identification and structural confirmation of the product and its impurities. By understanding the principles behind each technique and the causal logic for specific experimental parameters, researchers can build self-validating analytical workflows that ensure the quality and integrity of their synthesized compounds, paving the way for successful research and development outcomes.

References

• Pharmaceutical Technology. Impurity Profiling Using Convergence Chromatography and Mass Spectrometry.
• Bryan Research & Engineering, LLC. Analysis of Amine Solutions by Gas Chromatography.
• LGC. The benefits of high-resolution mass spectrometry for impurity profiling.
• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• BenchChem. Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
• Supelco. Bulletin 737F Amines Analysis by Packed Column GC.
• Journal of Chemical and Pharmaceutical Sciences. Structural elucidation of small organic molecules by 1d-solution NMR Spectroscopy.
• Journal of Environmental Sciences. A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry.
• ResearchGate. Mass spectrometry in impurity profiling.
• ACS Publications. NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC.
• YouTube. 2D NMR spectroscopy for structural elucidation of complex small molecules.
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• Diplomata Comercial. Amine Product Testing: Ensuring Quality and Purity in Amines.
• Journal of Analytical & Bioanalytical Techniques. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy.
• International CCS Knowledge Centre. Continuous Online Analysis of Amine Solvents Using Gas Chromatography.
• Hypha Discovery. Structure Elucidation and NMR.
• Agilent. Amines and alcohols Fast analysis of amines and solvents.
• Thermo Fisher Scientific. Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air.
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Safety & Regulatory Compliance

Guide to the Proper Disposal of (1-Aminopropan-2-yl)diethylamine

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of (1-Aminopropan-2-yl)diethylamine (CAS No. 5137-13-3). As a specialty amine used in complex research and development applications, its unique chemical properties demand rigorous adherence to safety and disposal protocols. This guide is designed for researchers, scientists, and drug development professionals to ensure operational safety, regulatory compliance, and environmental stewardship.

Foundational Safety: Understanding the Hazard Profile

Before any handling or disposal can be considered, a thorough understanding of the inherent risks associated with (1-Aminopropan-2-yl)diethylamine is essential. This compound is not merely a reagent; it is a multi-hazard chemical that must be managed with foresight and precision. Its primary dangers are threefold: it is flammable, corrosive, and a respiratory irritant[1].

The causality behind these hazards lies in its structure: a flammable aliphatic carbon chain combined with amine functional groups that impart corrosive and irritant properties. Failure to respect these characteristics can lead to serious injury, fire, or environmental damage. All subsequent procedures are derived directly from this hazard profile.

Hazard Classification	GHS Code	Description & Implication for Handling
Flammable Liquid	H226	The liquid and its vapor can ignite.[1] All handling and storage must be performed away from ignition sources (open flames, sparks, hot surfaces).[2][3] Use only non-sparking tools and ground all equipment to prevent static discharge.[4][5]
Skin Corrosion	H314	Causes severe skin burns and irreversible eye damage upon contact.[1][2] This dictates the mandatory use of robust personal protective equipment (PPE) and immediate first aid in case of exposure.
Respiratory Irritation	H335	Vapors may cause irritation to the respiratory tract.[1][2] All work must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Pre-Disposal Operations: Ensuring a Safe Workflow

Proper disposal is not an isolated event but the final step in a life cycle of safe chemical management. The following operational steps are mandatory prerequisites.

Personal Protective Equipment (PPE)

A standard laboratory coat is insufficient. A comprehensive PPE ensemble is required to create a reliable barrier against the corrosive and flammable nature of this amine.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Always check the manufacturer's compatibility data.

• Eye/Face Protection: Use tight-sealing safety goggles in combination with a full-face shield to protect against splashes.[6]

• Body Protection: A chemically resistant apron or suit is necessary over standard lab attire.[3]

• Respiratory Protection: All handling of open containers must occur within a chemical fume hood.[4] If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors is required.[7]

Spill Management Protocol

In the event of a spill, the primary objectives are to contain the material, prevent ignition, and protect personnel.

• Eliminate Ignition Sources: Immediately turn off all nearby equipment and extinguish any open flames.[8][9]

• Ensure Ventilation: Maintain ventilation to disperse flammable vapors.

• Contain the Spill: Use an inert, non-combustible absorbent material such as sand, vermiculite, or commercial sorbent pads.[8][9] Do not use combustible materials like sawdust.

• Neutralization is Not Recommended: On-the-spot neutralization with acid is ill-advised due to the potential for a violent exothermic reaction.

• Collection: Use non-sparking tools to collect the absorbed material and place it into a suitable, sealable container for hazardous waste disposal.[4][7]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as hazardous waste.

The Disposal Protocol: A Step-by-Step Guide

Disposal of (1-Aminopropan-2-yl)diethylamine is governed by federal and local regulations. Under the U.S. Environmental Protection Agency (EPA), this substance is classified as hazardous waste due to its characteristics of flammability and corrosivity.[10][11] Under no circumstances should this chemical be disposed of via a sanitary sewer or in general waste.[12]

Workflow for Compliant Disposal

Caption: Compliant disposal workflow for (1-Aminopropan-2-yl)diethylamine.

Detailed Procedural Steps:

• Waste Characterization: As the generator, you are legally required to classify the waste.[8] Due to its properties, (1-Aminopropan-2-yl)diethylamine waste meets the criteria for hazardous waste. Specifically, it exhibits the characteristics of ignitability and corrosivity.

• Segregation: It is critical to segregate waste containing this amine from incompatible materials.[10][12] Store it away from acids and strong oxidizing agents to prevent dangerous reactions.[4][8]

• Containerization:

  • Select a container made of compatible material that is in good condition and can be securely sealed.[10] The original product container is often a suitable choice.[13]

  • The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name: "(1-Aminopropan-2-yl)diethylamine".[10] Include the approximate concentration if it is in a solution.

  • Keep the container closed at all times except when adding waste.[14]

• Accumulation: Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[13] This area must be under the control of laboratory personnel and near the point of generation.

• Professional Disposal: The final and only acceptable step is disposal through a licensed and approved hazardous waste disposal company.[5][8][12]

  • Contact your institution's Environmental Health & Safety (EHS) department to arrange for a waste pickup.

  • They will work with a certified vendor who is equipped to handle, transport, and dispose of flammable and corrosive liquids in accordance with all federal (EPA RCRA), state, and local regulations.[15][16]

• Record Keeping: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of disposal, as this is a common regulatory requirement.[12]

By adhering to this comprehensive guide, you build a self-validating system of safety and compliance, ensuring that the valuable work of research and development does not come at the cost of personal safety or environmental integrity.

References

• Title: (1-Aminopropan-2-yl)diethylamine Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Amine Disposal For Businesses Source: Collect and Recycle URL: [Link]

• Title: Diethylamine - Safety Data Sheet Source: Idesa Petroquimica URL: [Link]

• Title: Safety Data Sheet: Diethylamine Source: Carl ROTH URL: [Link]

• Title: International Chemical Safety Cards (ICSC): Propylenediamine Source: ILO/WHO URL: [Link]

• Title: Factsheet: Disposal of Hazardous Waste - Basic Principles Source: ETH Zürich URL: [Link]

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Personal protective equipment for handling (1-Aminopropan-2-yl)diethylamine

Comprehensive Safety & Handling Guide: (1-Aminopropan-2-yl)diethylamine

A Senior Application Scientist's Guide to Mitigating Risk in Research and Development

This document provides essential safety protocols and operational guidance for the handling of (1-Aminopropan-2-yl)diethylamine. As a Senior Application Scientist, my objective is to provide a framework that moves beyond mere compliance, embedding a deep, causal understanding of safety measures. This guide is designed for the discerning researcher and drug development professional, for whom safety and experimental integrity are inextricably linked.

Hazard Analysis: Understanding the Intrinsic Risks

(1-Aminopropan-2-yl)diethylamine is a versatile diamine compound, but its utility is matched by its significant hazard profile. A thorough risk assessment is the foundation of safe handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear summary of its primary dangers.[1]

• Flammability: Classified as a flammable liquid and vapor, it possesses a significant fire risk, especially in laboratory environments where ignition sources may be present.[1] Standard operating procedures must include strict control of heat, sparks, and open flames.[2][3][4]

• Corrosivity: The compound is designated as causing severe skin burns and eye damage.[1] This is a critical consideration, as amines can cause irreversible tissue damage upon contact.[5] The corrosive nature necessitates robust barrier protection for all exposed skin and, most critically, the eyes.

• Toxicity and Irritation: It is harmful if swallowed or in contact with skin and may cause respiratory irritation.[1] Inhalation of vapors or mists can be destructive to the mucous membranes and upper respiratory tract. This mandates the use of certified engineering controls, such as a chemical fume hood, to prevent systemic exposure.

Hazard Identification Summary Table:

Hazard Class	GHS Classification	Implication for Handling
Flammable Liquid	Flammable Liquid and Vapor (Category 3)	Strict avoidance of ignition sources is mandatory.[1]
Skin Corrosion/Irritation	Causes Severe Skin Burns (Category 1B)	Direct contact must be prevented with chemical-resistant gloves and apparel.[1][6]
Eye Damage	Causes Severe Eye Damage	Chemical splash goggles and a face shield are required to prevent irreversible damage.[1]
Acute Toxicity	Harmful if Swallowed or in Contact with Skin	Minimizing exposure through engineering controls and PPE is critical.
Respiratory Irritation	May Cause Respiratory Irritation	All handling of open containers must occur within a certified chemical fume hood.[1]

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a checklist exercise; it is a direct response to the specific hazards identified. For (1-Aminopropan-2-yl)diethylamine, a multi-layered approach is non-negotiable. The Occupational Safety and Health Administration (OSHA) mandates that PPE be provided to prevent eye and skin contact with corrosive materials.[7]

Summary of Mandatory PPE:

Body Area	Minimum Required PPE	Rationale & Specifications
Eyes & Face	Tightly-fitting chemical splash goggles AND an 8-inch minimum face shield.	Protects against splashes of this corrosive liquid, which can cause severe, irreversible eye burns.
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin absorption and severe chemical burns.[6] Gloves must be inspected before each use and removed without touching the outer surface.
Body	Chemical-resistant lab coat or apron worn over long-sleeved clothing.	Protects against incidental splashes and spills. For larger quantities, chemical-resistant coveralls are recommended.[6]
Respiratory	Use within a certified chemical fume hood.	This is the primary engineering control to prevent inhalation of harmful and irritating vapors.[2][4] For emergencies or where engineering controls are insufficient, a full-face respirator with appropriate cartridges (e.g., ABEK-type) is required.
Feet	Closed-toe, chemical-resistant shoes.	Protects feet from spills.[6]

The Causality Behind PPE Choices

• Eye and Face Protection: Standard safety glasses are insufficient. The severe corrosive nature of amines requires the seal of goggles to protect against splashes and vapors. A face shield is added as a secondary barrier to protect the entire face.

• Hand Protection: Amines can be readily absorbed through the skin.[5] Therefore, selecting a glove material with a low breakthrough time for this specific chemical class is vital. Always consult the glove manufacturer's compatibility chart. Proper doffing (removal) technique is as crucial as wearing them to prevent contaminating your hands.

• Respiratory Protection: The primary line of defense is always engineering controls.[8] Handling (1-Aminopropan-2-yl)diethylamine on an open bench is a direct violation of safety protocols. A properly functioning chemical fume hood ensures that vapor concentrations are kept well below permissible exposure limits. Respirators are a secondary, but critical, layer of defense for non-routine operations or emergencies.[8]

Operational and Disposal Plans

Step-by-Step Safe Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of all unnecessary items. Confirm that an emergency eyewash station and safety shower are accessible and unobstructed.[2]

• PPE Donning: Don all required PPE as listed in the table above. Inspect gloves for any signs of degradation or puncture before use.[4]

• Chemical Handling: Conduct all manipulations, including weighing and transferring, deep within the chemical fume hood to ensure containment of vapors.

• Container Management: Keep the chemical container tightly closed when not in use.[2] If a container is opened, it must be carefully resealed and kept upright to prevent leakage.

• Post-Handling: After handling, decontaminate any surfaces. Wash hands thoroughly with soap and water after removing gloves using the proper technique.[9] Remove PPE immediately after handling the product and wash contaminated clothing before reuse.[9]

Storage & Disposal Workflow

The logical flow for managing the lifecycle of (1-Aminopropan-2-yl)diethylamine, from receipt to disposal, is critical for maintaining a safe laboratory environment.

Caption: Storage and Disposal Workflow for Corrosive Amines.

• Storage: Store in a designated corrosives area, away from incompatible materials like strong oxidizing agents.[2][4] The storage location must be cool, dry, well-ventilated, and secure from ignition sources.[2] Containers must be kept tightly closed.

• Disposal: This material must be disposed of as hazardous waste.[10] Contact a licensed professional waste disposal service. Never mix with other waste streams and do not empty into drains.[3][11] Dispose of contaminated packaging and gloves as you would the unused product.

Emergency Response: A Self-Validating System

Preparedness is the key to mitigating the consequences of an incident.

Spill Management

• Evacuate: Immediately evacuate the affected area and alert colleagues.

• Contain: If safe to do so, cover drains and contain the spill using a liquid-absorbent material like Chemizorb® or sand.[3][11] Avoid direct contact.

• Ventilate: Ensure the area is well-ventilated.[11]

• Consult SDS: Refer to the Safety Data Sheet for specific cleanup instructions.

• Professional Cleanup: For large spills, contact your institution's environmental health and safety (EHS) department immediately.

Exposure and First Aid Protocol

Immediate and decisive action is critical. The guiding principle is rapid decontamination.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]

• Skin Contact: Take off all contaminated clothing and shoes immediately.[2] Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[2]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[12] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

For all exposures, showing the Safety Data Sheet to the attending physician is crucial for proper treatment.[2]

References

• Carl Roth. (n.d.). Safety Data Sheet: Diethylamine. [Link]

• PubChem. (n.d.). (1-Aminopropan-2-yl)diethylamine. National Center for Biotechnology Information. [Link]

• NIOSH. (1994). Amines, Aliphatic: Method 2010. Centers for Disease Control and Prevention. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Semiconductors - Toxic, Irritative, and Corrosive Gases and Liquids. U.S. Department of Labor. [Link]

• OSHA Training School. (2024). Corrosive Safety: Protecting Workers from Harmful Substances. [Link]

• NIOSH. (1994). Amines, Aromatic: Method 2002. Centers for Disease Control and Prevention. [Link]

• Carl Roth. (n.d.). Safety Data Sheet: Diethylamine. [Link]

• CDMS.net. (n.d.). 2,4-D / AMINE 4 Safety Data Sheet. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Chemical Hazards and Toxic Substances. U.S. Department of Labor. [Link]

• NIOSH. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Aniline (and homologs). Centers for Disease Control and Prevention. [Link]

• National Safety Compliance. (2023). Corrosive Safety. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Ammonia Solution, Ammonia, Anhydrous: Lung Damaging Agent. Centers for Disease Control and Prevention. [Link]

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